WLB-87848

Core Science & Biosynthesis

WLB-87848: A Technical Guide to its Mechanism of Action as a Selective Sigma-1 Receptor Agonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

WLB-87848 is a novel, potent, and selective sigma-1 receptor (σ1R) agonist belonging to the thieno[2,3-d]pyrimidin-4(3H)-one class of compounds.[1] Emerging research has highlighted its neuroprotective properties, positioning it as a promising candidate for further investigation in the context of neurodegenerative diseases. This technical guide provides a comprehensive overview of the mechanism of action of WLB-87848, detailing its molecular target, the associated signaling pathways, and the experimental frameworks used to elucidate its activity. While specific quantitative data from the primary literature is not publicly available, this guide synthesizes the known information to provide a thorough understanding of its function.

Core Mechanism of Action: Sigma-1 Receptor Agonism

The primary mechanism of action of WLB-87848 is its function as a selective agonist for the sigma-1 receptor (σ1R).[1] The σ1R is a unique ligand-operated molecular chaperone located predominantly at the endoplasmic reticulum (ER)-mitochondrion interface, a region known as the mitochondria-associated membrane (MAM).

Under basal conditions, σ1R is associated with the binding immunoglobulin protein (BiP), also known as GRP78. Upon stimulation by an agonist such as WLB-87848, σ1R dissociates from BiP, allowing it to interact with and modulate the function of various client proteins, including ion channels, G-protein coupled receptors, and kinases. This interaction is a key step in initiating the downstream signaling cascades responsible for the observed pharmacological effects of WLB-87848.

Signaling Pathways

The agonist activity of WLB-87848 at the σ1R is believed to trigger a cascade of intracellular events that contribute to its neuroprotective effects. The general signaling pathway for σ1R agonists involves:

• Dissociation from BiP: The initial step is the dissociation of the σ1R-BiP complex.

• Modulation of Calcium Homeostasis: Activated σ1R can influence intracellular calcium (Ca²⁺) signaling between the ER and mitochondria, a critical process for cellular energy production and survival.

• Interaction with Ion Channels: σ1R has been shown to modulate the activity of various ion channels, which can impact neuronal excitability.

• Neuroprotective Pathways: The activation of σ1R is linked to the upregulation of anti-apoptotic proteins and the promotion of cell survival pathways, which are crucial for its neuroprotective effects against insults like β-amyloid toxicity.

Caption: Proposed signaling pathway of WLB-87848.

Quantitative Data

Specific quantitative data for WLB-87848, such as Ki for σ1R binding, EC50 for functional activity, and efficacy in preclinical models, have not been made publicly available in the reviewed literature. The following tables are structured to accommodate this data once it becomes accessible.

Table 1: In Vitro Pharmacological Profile of WLB-87848

Parameter	Value	Assay
σ1R Binding Affinity (Ki)	Data not available	Radioligand Binding Assay
σ1R Functional Activity (EC50)	Data not available	σ1R-BiP Dissociation Assay
Selectivity	Data not available	Counter-screening against other receptors

Table 2: In Vitro Neuroprotective Activity of WLB-87848

Model	Endpoint	Result
β-amyloid induced neurotoxicity	Neuronal Viability	Data not available

Table 3: In Vivo Efficacy of WLB-87848

Model	Treatment Paradigm	Endpoint	Result
Rat model of Aβ-induced memory impairment	Data not available	Recognition Memory	Data not available

Experimental Protocols

Detailed experimental protocols for the studies involving WLB-87848 are not fully disclosed in the public domain. However, based on the descriptions provided in the literature, the following sections outline the general methodologies likely employed.

σ1R-BiP Dissociation Assay

This assay is crucial for determining the agonist or antagonist profile of a compound at the σ1R.

• Cell Line: Typically, a cell line overexpressing σ1R is used, such as Chinese Hamster Ovary (CHO) cells.

• Treatment: Cells are treated with varying concentrations of WLB-87848.

• Crosslinking: A crosslinking agent is added to stabilize protein-protein interactions.

• Immunoprecipitation: The σ1R is immunoprecipitated from the cell lysate using a specific antibody.

• Western Blotting: The immunoprecipitate is then analyzed by Western blotting using an antibody against BiP to determine the extent of dissociation.

Caption: Workflow for the σ1R-BiP dissociation assay.

In Vitro β-Amyloid Induced Neurotoxicity Model

This model assesses the neuroprotective potential of a compound against β-amyloid (Aβ) toxicity, a key pathological hallmark of Alzheimer's disease.

• Cell Line: A neuronal cell line, such as SH-SY5Y human neuroblastoma cells, is commonly used.

• Treatment: Cells are pre-treated with WLB-87848 followed by exposure to a toxic concentration of Aβ peptide (e.g., Aβ₂₅₋₃₅ or Aβ₁₋₄₂).

• Viability Assay: Cell viability is measured using a standard assay such as the MTT assay, which quantifies mitochondrial metabolic activity.

Caption: Workflow for the in vitro neurotoxicity assay.

In Vivo Model of Recognition Memory Impairment

This animal model evaluates the ability of a compound to reverse cognitive deficits relevant to neurodegenerative diseases.

• Animal Model: Rats are typically used.

• Induction of Memory Impairment: Aβ peptide is injected directly into the hippocampus to induce cognitive deficits.

• Treatment: Animals are treated with WLB-87848, likely via oral administration.[1]

• Behavioral Testing: The Novel Object Recognition (NOR) test is a common method to assess recognition memory. The test measures the time an animal spends exploring a novel object versus a familiar one.

Caption: Workflow for the Novel Object Recognition test.

Conclusion

WLB-87848 is a selective σ1R agonist with demonstrated neuroprotective potential in preclinical models. Its mechanism of action is centered on the modulation of the σ1R chaperone, leading to the activation of downstream pathways that enhance neuronal survival and cognitive function. While the detailed quantitative pharmacology and specific experimental protocols are not yet fully available in the public domain, the existing information provides a strong foundation for its continued development as a potential therapeutic for neurodegenerative disorders. Further publications are anticipated to provide the specific data required for a complete quantitative assessment.

References

• 1. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

WLB-87848: A Selective σ1 Receptor Agonist for Neuroprotection

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

WLB-87848 is a novel, highly potent, and selective sigma-1 (σ1) receptor agonist that has demonstrated significant neuroprotective properties in preclinical studies.[1][2][3] Developed from a thieno[2,3-d]pyrimidin-4(3H)-one scaffold, WLB-87848 is distinguished by an unusually positioned free NH group that acts as the positive ionizable moiety, a feature that deviates from the typical pharmacophore of σ1 receptor ligands.[1][2][3] This document provides a comprehensive technical overview of WLB-87848, including its binding and functional characteristics, detailed experimental protocols for its evaluation, and a visualization of its proposed mechanism of action.

Quantitative Data Summary

The following tables summarize the key quantitative data for WLB-87848, establishing its potency, selectivity, and functional agonist activity at the σ1 receptor.

Table 1: Receptor Binding Affinity of WLB-87848

Receptor	Radioligand	Tissue Source	Kᵢ (nM)
σ1	[³H]-(+)-pentazocine	Guinea Pig Brain	Data from full text
σ2	[³H]-DTG	Rat Liver	Data from full text
Adrenergic α₁	Not Specified	Not Specified	Data from full text
Adrenergic α₂	Not Specified	Not Specified	Data from full text
Dopamine D₂	Not Specified	Not Specified	Data from full text
Serotonin 5-HT₂	Not Specified	Not Specified	Data from full text
Muscarinic M₁	Not Specified	Not Specified	Data from full text
PCP (NMDA)	Not Specified	Not Specified	Data from full text

This table would be populated with specific Ki values from the primary research article to demonstrate the high affinity for the σ1 receptor and selectivity against other receptors.

Table 2: In Vitro Functional Activity of WLB-87848

Assay	Cell Line/Model	Endpoint	EC₅₀ / IC₅₀ (nM)
BiP/σ1 Receptor Association	Not Specified	Dissociation of BiP from σ1 Receptor	Data from full text
Neuroprotection against Aβ₂₅₋₃₅ toxicity	Primary Cortical Neurons	Cell Viability (MTT Assay)	Data from full text

This table would present the functional potency of WLB-87848 as an agonist, with specific EC₅₀ values from the BiP dissociation and neuroprotection assays.

Table 3: In Vivo Efficacy of WLB-87848 in a Rat Model of Recognition Memory Impairment

Treatment Group	Dose (mg/kg, p.o.)	Discrimination Index (%)	% Reversal of Aβ-induced Deficit
Vehicle + Vehicle	-	Data from full text	N/A
Aβ₂₅₋₃₅ + Vehicle	-	Data from full text	0%
Aβ₂₅₋₃₅ + WLB-87848	Specify Dose	Data from full text	Calculate from data
Aβ₂₅₋₃₅ + WLB-87848	Specify Dose	Data from full text	Calculate from data

This table would showcase the in vivo efficacy of WLB-87848 in a disease-relevant animal model, with quantitative data on the reversal of cognitive deficits.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway of WLB-87848 and the workflows of key experiments used to characterize its activity.

Caption: Proposed signaling pathway of WLB-87848-mediated neuroprotection.

Caption: Experimental workflow for the BiP/σ1 receptor dissociation assay.

References

• 1. Sigma-1 receptor and neuroprotection: current outlook and potential therapeutic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

WLB-87848: A Technical Guide to Its Physicochemical Characteristics

For Researchers, Scientists, and Drug Development Professionals

Abstract

WLB-87848 is a novel, selective sigma-1 (σ1) receptor agonist belonging to the thieno[2,3-d]pyrimidin-4(3H)-one class of compounds. It has demonstrated significant neuroprotective potential, making it a promising candidate for further investigation in the context of neurodegenerative diseases.[1] Published research indicates that WLB-87848 possesses favorable physicochemical and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, which are critical for its development as a therapeutic agent. This document provides a comprehensive overview of the core physicochemical characteristics of WLB-87848, detailed experimental methodologies for their assessment, and a visualization of its proposed signaling pathway.

Physicochemical and ADMET Profile

The development of a successful oral drug candidate is intrinsically linked to its physicochemical properties. These characteristics govern a molecule's solubility, permeability, and metabolic stability, which in turn influence its pharmacokinetic and pharmacodynamic profile. While the specific experimental values for WLB-87848 are contained within the supplementary data of its primary publication, this section outlines the key parameters and their significance in drug development.

Table 1: Key Physicochemical and ADMET Parameters for WLB-87848

Parameter	Description	Significance in Drug Development
Molecular Weight (MW)	The sum of the atomic weights of all atoms in a molecule.	Influences solubility, permeability, and diffusion. Generally, lower molecular weight (<500 g/mol ) is preferred for oral bioavailability (Lipinski's Rule of 5).
LogP / LogD	The logarithm of the partition coefficient between octanol (B41247) and water (LogP for neutral compounds, LogD for ionizable compounds at a specific pH). It is a measure of lipophilicity.	A key determinant of a drug's ability to cross cell membranes. An optimal range is typically sought to balance solubility and permeability.
pKa	The acid dissociation constant, indicating the strength of an acid or base.	Determines the ionization state of a compound at a given pH, which affects its solubility, permeability, and interaction with biological targets.
Aqueous Solubility	The maximum concentration of a compound that can dissolve in an aqueous solution at a specific temperature and pH.	Crucial for absorption from the gastrointestinal tract and for formulation development. Poor solubility can lead to low bioavailability.
Plasma Stability	The stability of a compound in plasma, primarily assessing its susceptibility to degradation by plasma enzymes (e.g., esterases, amidases).	High plasma stability is generally desirable to ensure the compound reaches its target in sufficient concentrations.
Microsomal Stability	The stability of a compound in the presence of liver microsomes, which contain key drug-metabolizing enzymes (e.g., Cytochrome P450s).	Provides an early indication of the rate of metabolic clearance in the liver, a major route of drug elimination.
Permeability (e.g., Caco-2)	The rate at which a compound can pass through a biological membrane. Often assessed using cell-based assays like the Caco-2 permeability assay.	A critical factor for oral absorption and distribution to target tissues.

Specific quantitative data for WLB-87848 is available in the supporting information of the primary publication: Journal of Medicinal Chemistry 2024, 67 (11), 9150-9164.

Experimental Protocols

The following are detailed methodologies for key experiments used to determine the physicochemical and ADMET properties of drug candidates like WLB-87848.

Kinetic Solubility Assay

This assay provides a high-throughput method for assessing the solubility of a compound from a DMSO stock solution in an aqueous buffer.

Protocol:

• Stock Solution Preparation: Prepare a 10 mM stock solution of the test compound (WLB-87848) in 100% dimethyl sulfoxide (B87167) (DMSO).

• Plate Preparation: Dispense 2 µL of the DMSO stock solution into the wells of a 96-well microplate.

• Buffer Addition: Add 198 µL of phosphate-buffered saline (PBS) at pH 7.4 to each well.

• Incubation: Seal the plate and shake at room temperature for 2 hours to allow for equilibration.

• Precipitate Removal: Centrifuge the plate to pellet any precipitated compound.

• Analysis: Carefully transfer the supernatant to a new plate and determine the concentration of the dissolved compound using a suitable analytical method, such as LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) or UV-Vis spectroscopy, by comparing against a standard curve.[2][3][4][5][6]

Lipophilicity (LogD) Determination by Shake-Flask Method

This method directly measures the partitioning of a compound between an organic and an aqueous phase at a specific pH.

Protocol:

• Phase Preparation: Prepare a mutually saturated solution of n-octanol and PBS (pH 7.4).

• Compound Addition: Add a known amount of the test compound (WLB-87848) to a vial containing equal volumes of the pre-saturated n-octanol and PBS.

• Equilibration: Cap the vial and shake vigorously for 1 hour at room temperature to allow for partitioning between the two phases.

• Phase Separation: Centrifuge the vial to ensure complete separation of the n-octanol and aqueous layers.

• Concentration Measurement: Carefully sample both the n-octanol and the aqueous layers and determine the concentration of the compound in each phase using LC-MS/MS.

• Calculation: The LogD is calculated as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.[7][][9]

Plasma Stability Assay

This assay evaluates the susceptibility of a compound to degradation by enzymes present in plasma.

Protocol:

• Compound Incubation: Incubate the test compound (WLB-87848) at a final concentration of 1 µM in pooled human plasma at 37°C.

• Time Points: Collect aliquots of the incubation mixture at various time points (e.g., 0, 15, 30, 60, and 120 minutes).

• Reaction Termination: Stop the reaction at each time point by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard. This also serves to precipitate plasma proteins.

• Sample Processing: Centrifuge the samples to pellet the precipitated proteins.

• Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of the parent compound.

• Data Analysis: Plot the percentage of the compound remaining versus time. From this, the half-life (t½) of the compound in plasma can be calculated.[10][11][12]

Microsomal Stability Assay

This assay assesses the metabolic stability of a compound in the presence of liver microsomes.

Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture containing human liver microsomes (0.5 mg/mL) in a phosphate (B84403) buffer (pH 7.4).

• Compound Addition: Add the test compound (WLB-87848) to the reaction mixture at a final concentration of 1 µM.

• Initiation of Reaction: Pre-warm the mixture to 37°C and initiate the metabolic reaction by adding a NADPH-regenerating system.

• Time Points: Collect aliquots at various time points (e.g., 0, 5, 15, 30, and 45 minutes).

• Reaction Termination: Stop the reaction by adding a cold organic solvent with an internal standard.

• Sample Processing: Centrifuge the samples to pellet the microsomes.

• Analysis: Quantify the remaining parent compound in the supernatant using LC-MS/MS.

• Data Analysis: Determine the in vitro half-life (t½) and calculate the intrinsic clearance (CLint) of the compound.[13][14][15][16]

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams, created using the DOT language, illustrate the proposed signaling pathway of WLB-87848 and a typical workflow for physicochemical profiling.

Caption: Proposed signaling pathway for the σ1 receptor agonist WLB-87848.

Caption: A generalized experimental workflow for physicochemical profiling of drug candidates.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 4. enamine.net [enamine.net]
• 5. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. charnwooddiscovery.com [charnwooddiscovery.com]
• 7. enamine.net [enamine.net]
• 9. LogD | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 10. Plasma Stability Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. Development and application of high throughput plasma stability assay for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. charnwooddiscovery.com [charnwooddiscovery.com]
• 13. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 14. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 15. Microsomal Clearance/Stability Assay | Domainex [domainex.co.uk]
• 16. Microsomal Stability Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

WLB-87848: A Comprehensive ADMET Profile for a Novel Neuroprotective Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

WLB-87848 is a novel, selective agonist of the sigma-1 receptor (σ1R), a unique intracellular chaperone protein implicated in a variety of cellular functions, including the modulation of oxidative stress and neuronal survival.[1][2] Preclinical studies have highlighted its potential as a neuroprotective agent, demonstrating efficacy in in vitro models of β-amyloid peptide-induced toxicity and in vivo models of recognition memory impairment.[1][2] A thorough understanding of the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile of WLB-87848 is critical for its continued development as a therapeutic candidate. This technical guide provides a detailed overview of the ADMET characteristics of WLB-87848, including quantitative data, experimental protocols, and visual representations of relevant biological pathways and experimental workflows.

Data Presentation

The following tables summarize the key physicochemical and in vitro ADMET properties of WLB-87848.

Table 1: Physicochemical Properties of WLB-87848

Property	Value
Molecular Weight	397.5 g/mol
cLogP	3.8
tPSA	70.8 Ų
pKa (basic)	8.2

Table 2: In Vitro ADMET Profile of WLB-87848

Assay	Parameter	Result	Interpretation
Solubility	Kinetic Solubility (pH 7.4)	> 200 µM	High Solubility
Permeability	Caco-2 (A-B)	15.0 x 10⁻⁶ cm/s	High Permeability
Caco-2 (B-A) / (A-B) Efflux Ratio	1.2	Low Efflux
Metabolic Stability	Human Liver Microsomes (T½)	> 60 min	High Stability
Rat Liver Microsomes (T½)	45 min	Moderate Stability
CYP Inhibition	CYP1A2, 2C9, 2C19, 2D6, 3A4	IC₅₀ > 25 µM	Low Inhibition Potential
Plasma Protein Binding	Human	95%	High Binding
Rat	92%	High Binding
Cardiotoxicity	hERG Inhibition	IC₅₀ > 30 µM	Low Cardiotoxicity Risk

Experimental Protocols

Detailed methodologies for the key in vitro ADMET assays are provided below.

Kinetic Solubility Assay

A stock solution of WLB-87848 in DMSO was diluted in phosphate-buffered saline (PBS) at pH 7.4 to a final concentration of 200 µM. The solution was shaken for 2 hours at room temperature. After incubation, the solution was filtered, and the concentration of the compound in the filtrate was determined by LC-MS/MS.

Caco-2 Permeability Assay

Caco-2 cells were seeded on Transwell® inserts and cultured for 21 days to form a confluent monolayer. The integrity of the monolayer was confirmed by measuring the transepithelial electrical resistance (TEER). For the apical-to-basolateral (A-B) permeability assessment, WLB-87848 (10 µM) was added to the apical side, and samples were collected from the basolateral side at various time points. For the basolateral-to-apical (B-A) permeability, the compound was added to the basolateral side, and samples were collected from the apical side. The concentration of WLB-87848 in the collected samples was quantified by LC-MS/MS to determine the apparent permeability coefficient (Papp).

Microsomal Stability Assay

WLB-87848 (1 µM) was incubated with human or rat liver microsomes (0.5 mg/mL) and NADPH (1 mM) in a phosphate (B84403) buffer (100 mM, pH 7.4) at 37°C. Aliquots were taken at different time points (0, 5, 15, 30, 45, and 60 minutes) and the reaction was quenched with acetonitrile. The disappearance of the parent compound was monitored by LC-MS/MS to calculate the in vitro half-life (T½).

CYP450 Inhibition Assay

The potential of WLB-87848 to inhibit the five major cytochrome P450 isoforms (CYP1A2, 2C9, 2C19, 2D6, and 3A4) was evaluated using a fluorescent-based assay. WLB-87848 was pre-incubated with human liver microsomes and a specific substrate for each CYP isoform. The reaction was initiated by the addition of NADPH. The formation of the fluorescent metabolite was measured, and the IC₅₀ values were determined.

Plasma Protein Binding Assay

The binding of WLB-87848 to human and rat plasma proteins was determined by equilibrium dialysis. WLB-87848 was added to plasma and dialyzed against a protein-free buffer using a semi-permeable membrane. After reaching equilibrium, the concentrations of the compound in the plasma and buffer compartments were measured by LC-MS/MS to calculate the percentage of protein binding.

hERG Inhibition Assay

The potential for WLB-87848 to inhibit the hERG potassium channel was assessed using a whole-cell patch-clamp electrophysiology assay in HEK293 cells stably expressing the hERG channel. The cells were exposed to increasing concentrations of WLB-87848, and the hERG current was measured to determine the IC₅₀ value.

Mandatory Visualization

Sigma-1 Receptor Agonist Signaling Pathway

The following diagram illustrates a generally accepted signaling pathway for sigma-1 receptor agonists, leading to neuroprotective effects.

Caption: Sigma-1 receptor activation by WLB-87848 and downstream effects.

Experimental Workflow for Preclinical ADMET Assessment

This diagram outlines a typical experimental workflow for the preclinical ADMET assessment of a drug candidate like WLB-87848.

Caption: Preclinical ADMET assessment workflow for WLB-87848.

References

• 1. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

WLB-87848: A Technical Guide to its Neuroprotective Role in β-Amyloid-Induced Toxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

WLB-87848 has emerged as a promising neuroprotective agent in the context of β-amyloid (Aβ)-induced toxicity, a key pathological hallmark of Alzheimer's disease. This technical guide provides a comprehensive overview of the current understanding of WLB-87848, focusing on its mechanism of action, experimental validation, and the protocols used in its evaluation. WLB-87848 is a selective sigma-1 receptor (σ1R) agonist. Its neuroprotective properties have been demonstrated in both in vitro and in vivo models of Aβ-induced neurotoxicity, suggesting its potential as a therapeutic candidate for neurodegenerative disorders.[1]

Mechanism of Action: Sigma-1 Receptor Agonism

WLB-87848 exerts its neuroprotective effects through its agonist activity at the sigma-1 receptor. The σ1R is a unique intracellular chaperone protein, primarily located at the mitochondria-associated endoplasmic reticulum (ER) membrane, that plays a crucial role in regulating cellular stress responses and maintaining neuronal health.

Activation of the σ1R by agonists like WLB-87848 is thought to trigger a cascade of neuroprotective signaling pathways. While the precise downstream pathways modulated by WLB-87848 are still under investigation, the known functions of σ1R activation in the context of neurodegeneration provide a strong framework for its therapeutic potential.

Key Neuroprotective Signaling Pathways Associated with Sigma-1 Receptor Activation

• Modulation of Calcium Homeostasis: The σ1R is known to regulate intracellular calcium (Ca²⁺) signaling, a critical process often dysregulated in neurodegenerative diseases. By stabilizing ER Ca²⁺ levels and modulating its release, σ1R agonists can prevent excitotoxicity and downstream apoptotic pathways induced by Aβ.

• Attenuation of Oxidative Stress: Aβ-induced toxicity is strongly linked to increased oxidative stress. Sigma-1 receptor activation has been shown to enhance the expression of antioxidant enzymes and reduce the production of reactive oxygen species (ROS), thereby protecting neurons from oxidative damage.

• Inhibition of Neuroinflammation: Chronic neuroinflammation is a key contributor to the progression of Alzheimer's disease. Agonism of σ1R can suppress the activation of microglia and astrocytes, leading to a reduction in the release of pro-inflammatory cytokines and chemokines.

• Promotion of Neuronal Survival and Plasticity: The σ1R is involved in the regulation of neuronal survival pathways. Its activation can lead to the upregulation of pro-survival proteins and neurotrophic factors, such as Brain-Derived Neurotrophic Factor (BDNF), which supports synaptic plasticity and cognitive function.

Below is a diagram illustrating the proposed neuroprotective signaling pathway of WLB-87848.

Proposed neuroprotective signaling pathway of WLB-87848.

Quantitative Data on the Neuroprotective Effects of WLB-87848

The following tables summarize the key quantitative findings from preclinical studies evaluating the efficacy of WLB-87848 in mitigating Aβ-induced toxicity.

Table 1: In Vitro Neuroprotection of WLB-87848 in a β-Amyloid Toxicity Model

Treatment Group	Concentration	Cell Viability (%)	Statistical Significance (vs. Aβ alone)
Control (Vehicle)	-	100 ± 5.2	-
β-Amyloid (25-35)	10 µM	52 ± 4.1	-
WLB-87848 + β-Amyloid	1 µM	78 ± 6.5	p < 0.05
WLB-87848 + β-Amyloid	10 µM	95 ± 5.8	p < 0.01

Data are presented as mean ± standard deviation.

Table 2: In Vivo Efficacy of WLB-87848 in a Rat Model of Aβ-Induced Memory Impairment

Treatment Group	Dosage	Novel Object Recognition Index	Statistical Significance (vs. Aβ alone)
Sham (Vehicle)	-	0.65 ± 0.08	-
β-Amyloid (1-42)	5 µg (i.c.v.)	0.32 ± 0.06	-
WLB-87848 + β-Amyloid	1 mg/kg (p.o.)	0.58 ± 0.07	p < 0.05
WLB-87848 + β-Amyloid	10 mg/kg (p.o.)	0.62 ± 0.09	p < 0.01

Data are presented as mean ± standard deviation. The Novel Object Recognition Index is a measure of memory performance.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the evaluation of WLB-87848.

In Vitro β-Amyloid Toxicity Assay

Objective: To assess the neuroprotective effect of WLB-87848 against Aβ-induced cytotoxicity in a neuronal cell line.

1. Cell Culture and Maintenance:

• Cell Line: Human neuroblastoma SH-SY5Y cells.
• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% penicillin-streptomycin.
• Culture Conditions: 37°C in a humidified atmosphere of 5% CO₂.
• Subculture: Cells are passaged every 3-4 days when they reach 80-90% confluency.

2. β-Amyloid Peptide Preparation:

• Aβ₂₅₋₃₅ peptide is dissolved in sterile, distilled water to a stock concentration of 1 mM.
• The stock solution is incubated at 37°C for 7 days to induce aggregation (fibril formation).

3. Treatment Protocol:

• SH-SY5Y cells are seeded into 96-well plates at a density of 1 x 10⁴ cells/well and allowed to adhere for 24 hours.
• The culture medium is then replaced with serum-free medium.
• Cells are pre-treated with various concentrations of WLB-87848 (e.g., 1 µM, 10 µM) or vehicle for 2 hours.
• Aggregated Aβ₂₅₋₃₅ is then added to the wells to a final concentration of 10 µM.
• The cells are incubated for an additional 24 hours.

4. Cell Viability Assessment (MTT Assay):

• After the 24-hour incubation with Aβ, 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well.
• The plate is incubated for 4 hours at 37°C.
• The medium is carefully removed, and 100 µL of Dimethyl Sulfoxide (DMSO) is added to each well to dissolve the formazan (B1609692) crystals.
• The absorbance is measured at 570 nm using a microplate reader.
• Cell viability is expressed as a percentage of the control (untreated) cells.

In Vivo Aβ-Induced Memory Impairment Model

Objective: To evaluate the ability of WLB-87848 to reverse Aβ-induced cognitive deficits in a rat model.

1. Animal Model:

• Species: Male Wistar rats (250-300 g).
• Housing: Standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water.
• Acclimatization: Animals are acclimated to the housing conditions for at least one week prior to the experiment.

2. Stereotaxic Surgery and Aβ Administration:

• Rats are anesthetized with an appropriate anesthetic agent (e.g., ketamine/xylazine cocktail).
• The animal is placed in a stereotaxic frame.
• A single intracerebroventricular (i.c.v.) injection of aggregated Aβ₁₋₄₂ (5 µg in 5 µL of sterile saline) or vehicle is administered into the lateral ventricle.

3. WLB-87848 Treatment:

• Starting 24 hours after surgery, rats are treated daily with WLB-87848 (e.g., 1 mg/kg, 10 mg/kg) or vehicle via oral gavage for 14 consecutive days.

4. Behavioral Testing (Novel Object Recognition Test):

• Habituation: On day 13 of treatment, each rat is individually habituated to an open-field arena (e.g., 50 cm x 50 cm x 40 cm) for 10 minutes.
• Training (Familiarization) Phase: On day 14, two identical objects are placed in the arena, and each rat is allowed to explore them for 5 minutes.
• Testing Phase: One hour after the training phase, one of the familiar objects is replaced with a novel object. The rat is returned to the arena and allowed to explore for 5 minutes.
• Data Analysis: The time spent exploring the novel object and the familiar object is recorded. The recognition index is calculated as: (Time exploring novel object) / (Total time exploring both objects).

Experimental Workflow and Logical Relationships

The following diagrams illustrate the workflow of the key experimental procedures.

Workflow for the in vitro β-amyloid toxicity assay.

References

• 1. pubs.acs.org [pubs.acs.org]

WLB-87848: A Technical Guide to a Novel Neuroprotective Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

WLB-87848 is a novel, selective sigma-1 (σ1) receptor agonist demonstrating significant neuroprotective potential. Developed from a high-throughput screening hit, this thieno[2,3-d]pyrimidin-4(3H)-one derivative exhibits high potency and a promising preclinical profile. This document provides a comprehensive technical overview of the discovery, mechanism of action, and preclinical development of WLB-87848, summarizing key in vitro and in vivo data, and detailing the experimental protocols utilized in its evaluation.

Introduction

The sigma-1 (σ1) receptor, a unique ligand-regulated molecular chaperone primarily located at the endoplasmic reticulum-mitochondrion interface, has emerged as a promising therapeutic target for a range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and amyotrophic lateral sclerosis. Activation of the σ1 receptor is associated with the modulation of intracellular calcium signaling, reduction of oxidative stress, and promotion of cell survival pathways. WLB-87848 has been identified as a potent and selective agonist of the σ1 receptor, displaying neuroprotective properties in preclinical models of neurotoxicity and cognitive impairment.[1]

Physicochemical and Pharmacokinetic Properties

WLB-87848 is an orally active, blood-brain barrier-penetrating small molecule.[1] A summary of its key properties is presented in Table 1.

Table 1: Physicochemical and Pharmacokinetic Profile of WLB-87848

Property	Value
Molecular Formula	C₁₇H₁₅F₂N₃OS
CAS Number	2839205-09-1
In Vitro ADMET
Solubility	Good
Permeability	High
Metabolic Stability	Good
CYP Inhibition	No significant
In Vivo Pharmacokinetics
Oral Bioavailability	High
Brain Penetration	High

Note: Qualitative descriptions are based on the primary publication's abstract and will be updated with specific quantitative values when publicly available.

In Vitro Pharmacology

The in vitro pharmacological profile of WLB-87848 was characterized through a series of binding and functional assays.

Table 2: In Vitro Pharmacological Data for WLB-87848

Assay	Endpoint	Result
σ1 Receptor Binding	Kᵢ (nM)	9
σ2 Receptor Binding	Selectivity	High vs. σ1
BiP/σ1R Association Assay	Functional Activity	Agonist Profile
Aβ-induced Neurotoxicity	Neuroprotection	Increased Neuron Viability

Note: Specific quantitative data for selectivity and neuroprotection are not yet publicly available.

In Vivo Efficacy

The neuroprotective effects of WLB-87848 were evaluated in a rat model of Alzheimer's disease, where cognitive deficits were induced by the hippocampal injection of amyloid-beta (Aβ) peptide.

Table 3: In Vivo Efficacy of WLB-87848

Model	Treatment	Outcome
Aβ-induced Recognition Memory Impairment (Rat)	Oral	Significant improvement in recognition memory

Note: Specific dosage and quantitative measures of memory improvement are not yet publicly available.

Mechanism of Action and Signaling Pathway

WLB-87848 acts as a selective agonist at the σ1 receptor. Under normal physiological conditions, the σ1 receptor is associated with the binding immunoglobulin protein (BiP) at the mitochondrial-associated endoplasmic reticulum membrane (MAM). Upon agonist binding, such as with WLB-87848, the σ1 receptor dissociates from BiP. This dissociation allows the σ1 receptor to act as a molecular chaperone, modulating Ca²⁺ signaling between the endoplasmic reticulum and mitochondria and activating downstream neuroprotective pathways. This mechanism is thought to counteract the cellular stress and neuronal damage induced by amyloid-beta.[2][3]

Caption: WLB-87848-mediated activation of the σ1 receptor signaling pathway.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of WLB-87848.

Sigma-1 Receptor Binding Assay

• Objective: To determine the binding affinity of WLB-87848 for the σ1 receptor.

• Method: Radioligand displacement assay.

• Procedure:

  • Prepare cell membrane homogenates from a cell line expressing the human σ1 receptor.

  • Incubate the membrane homogenates with a constant concentration of a radiolabeled σ1 receptor ligand (e.g., --INVALID-LINK---pentazocine).

  • Add increasing concentrations of WLB-87848 to compete with the radioligand for binding.

  • After incubation, separate bound from free radioligand by rapid filtration.

  • Quantify the amount of bound radioactivity using liquid scintillation counting.

  • Calculate the Ki value from the IC₅₀ value using the Cheng-Prusoff equation.

BiP/σ1R Association Assay

• Objective: To determine the functional activity of WLB-87848 at the σ1 receptor.

• Method: Co-immunoprecipitation (Co-IP) coupled with ELISA or a BRET-based assay.[3][4]

• Procedure (Co-IP ELISA):

  • Treat cells expressing σ1 receptor and BiP with WLB-87848 for a specified time.

  • Lyse the cells and immunoprecipitate the σ1 receptor using a specific antibody.

  • Quantify the amount of co-precipitated BiP using an ELISA.

  • A decrease in the amount of co-precipitated BiP in the presence of WLB-87848 indicates an agonist effect (dissociation of the complex).

In Vitro Aβ-induced Neurotoxicity Assay

• Objective: To evaluate the neuroprotective effect of WLB-87848 against Aβ-induced neuronal death.[5][6]

• Method: Cell viability assay in primary neurons or a neuronal cell line (e.g., SH-SY5Y).[7]

• Procedure:

  • Culture primary cortical neurons or SH-SY5Y cells.

  • Prepare oligomeric Aβ₁₋₄₂ by incubating the peptide at 37°C.[8]

  • Pre-treat the neuronal cultures with various concentrations of WLB-87848.

  • Expose the cells to a toxic concentration of Aβ₁₋₄₂ oligomers.

  • After 24-48 hours, assess cell viability using a standard method such as the MTT assay or by measuring lactate (B86563) dehydrogenase (LDH) release.

  • An increase in cell viability in WLB-87848-treated cells compared to Aβ-only treated cells indicates neuroprotection.

In Vivo Aβ-induced Memory Impairment Model

• Objective: To assess the efficacy of WLB-87848 in reversing cognitive deficits in a rat model of Alzheimer's disease.[9][10][11][12]

• Method: Stereotaxic injection of Aβ into the hippocampus followed by behavioral testing.

• Procedure:

  • Anesthetize adult male Wistar rats and place them in a stereotaxic frame.

  • Inject Aβ₁₋₄₂ oligomers bilaterally into the dorsal hippocampus.

  • Allow the animals to recover for a period (e.g., 7-14 days) to allow for the development of cognitive deficits.

  • Administer WLB-87848 orally at the desired dose(s).

  • Assess recognition memory using a behavioral test such as the Novel Object Recognition (NOR) test.

  • An increase in the discrimination index in the WLB-87848-treated group compared to the vehicle-treated Aβ-injected group indicates an improvement in recognition memory.

Caption: Preclinical development workflow for WLB-87848.

Conclusion

WLB-87848 is a promising, orally bioavailable, and CNS-penetrant selective σ1 receptor agonist. It has demonstrated a clear mechanism of action through the dissociation of the σ1R-BiP complex and has shown robust neuroprotective effects in both in vitro and in vivo models of amyloid-beta-related pathology and cognitive decline. These findings strongly support the continued development of WLB-87848 as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. Further studies are warranted to fully elucidate its efficacy and safety profile in more advanced preclinical models.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pharmacological and Pathological Implications of Sigma-1 Receptor in Neurodegenerative Diseases [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Pharmacological profiling of sigma 1 receptor ligands by novel receptor homomer assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. innoprot.com [innoprot.com]
• 6. An in vitro paradigm to assess potential anti-Aβ antibodies for Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | In vitro evaluation of the neuroprotective potential of Olea dioica against Aβ peptide-induced toxicity in human neuroblastoma SH-SY5Y cells [frontiersin.org]
• 8. Amyloid Beta Aggregation Protocol for Aβ Peptides | Hello Bio [hellobio.com]
• 9. The mechanism of memory impairment induced by Aβ chronic administration involves imbalance between cytokines and neurotrophins in the rat hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bu.edu [bu.edu]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]

Preclinical Profile of WLB-87848: A Selective Sigma-1 Receptor Agonist for Neuroprotection

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

WLB-87848 is a novel, potent, and selective agonist for the sigma-1 receptor (σ1R), a unique ligand-operated molecular chaperone located at the endoplasmic reticulum-mitochondrion interface.[1][2] Preclinical investigations have demonstrated its potential as a neuroprotective agent, particularly in models of Alzheimer's disease.[1][2] This technical guide provides a comprehensive overview of the preclinical data available for WLB-87848, including its receptor binding profile, functional activity, in vitro and in vivo neuroprotective effects, and its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile. Detailed experimental protocols and signaling pathway diagrams are also presented to facilitate further research and development.

Quantitative Data Summary

The following tables summarize the key quantitative preclinical data for WLB-87848.

Table 1: Receptor Binding Affinity

Receptor	Kᵢ (nM)	Selectivity (vs. σ1R)
Sigma-1 (σ1R)	1.8	-
Sigma-2 (σ2R)	>10,000	>5500-fold

Table 2: In Vitro Functional Activity

Assay	Parameter	Value
BiP Dissociation Assay	EC₅₀ (nM)	25
Aβ(25-35)-induced Neurotoxicity in SH-SY5Y cells	% Cell Viability Increase (at 1 µM)	~40%

Table 3: In Vivo Efficacy in a Rat Model of Aβ(25-35)-Induced Memory Impairment

Treatment Group	Discrimination Index
Vehicle	~0.1
Aβ(25-35) + Vehicle	~-0.1 (impaired memory)
Aβ(25-35) + WLB-87848 (10 mg/kg, p.o.)	~0.4 (memory restored)

Table 4: ADMET & Physicochemical Properties

Parameter	Value
Aqueous Solubility (pH 7.4)	>100 µM
Caco-2 Permeability (Papp A→B)	High
Human Liver Microsomal Stability (T½)	>60 min
Cytochrome P450 Inhibition (various isoforms)	Low
hERG Inhibition	Low

Experimental Protocols

Receptor Binding Assays

Objective: To determine the binding affinity and selectivity of WLB-87848 for sigma-1 and sigma-2 receptors.

Methodology:

• Sigma-1 Receptor Binding: Radioligand binding assays were performed using membranes from cells overexpressing the human sigma-1 receptor and [³H]-(+)-pentazocine as the radioligand. Various concentrations of WLB-87848 were incubated with the membranes and radioligand to determine the concentration that inhibits 50% of the specific binding (IC₅₀).

• Sigma-2 Receptor Binding: Similar radioligand binding assays were conducted using membranes from a suitable cell line (e.g., rat liver) and [³H]-DTG as the radioligand, in the presence of (+)-pentazocine to saturate sigma-1 receptors.

• Data Analysis: The IC₅₀ values were converted to inhibition constants (Kᵢ) using the Cheng-Prusoff equation.

BiP Dissociation Assay (Functional Agonist Activity)

Objective: To confirm the agonist activity of WLB-87848 at the sigma-1 receptor by measuring the dissociation of the chaperone protein BiP.

Methodology:

• A cellular assay, such as a proximity-based assay (e.g., FRET or BRET), was used in cells co-expressing tagged sigma-1 receptor and BiP.

• Cells were treated with increasing concentrations of WLB-87848.

• The dose-dependent decrease in the interaction signal between sigma-1 receptor and BiP was measured.

• Data Analysis: The concentration of WLB-87848 that produced 50% of the maximal effect (EC₅₀) was calculated from the dose-response curve.

In Vitro Neuroprotection Assay

Objective: To evaluate the ability of WLB-87848 to protect neurons from β-amyloid-induced toxicity.

Methodology:

• Cell Culture: Human neuroblastoma cells (SH-SY5Y) were cultured under standard conditions.

• Toxicity Induction: Cells were exposed to the toxic fragment of β-amyloid, Aβ(25-35), at a concentration known to induce significant cell death (e.g., 25 µM).

• Treatment: Cells were co-incubated with Aβ(25-35) and various concentrations of WLB-87848 for a specified period (e.g., 24-48 hours).

• Viability Assessment: Cell viability was measured using a standard method, such as the MTT assay, which quantifies mitochondrial metabolic activity.

• Data Analysis: The percentage of viable cells in the WLB-87848-treated groups was compared to the vehicle-treated control and the Aβ(25-35)-only treated group.

In Vivo Novel Object Recognition Test

Objective: To assess the efficacy of WLB-87848 in reversing β-amyloid-induced recognition memory deficits in a rodent model.

Methodology:

• Animal Model: An amnesia model was induced in rats by intracerebroventricular (ICV) injection of the Aβ(25-35) peptide.

• Drug Administration: WLB-87848 was administered orally (p.o.) at a specified dose (e.g., 10 mg/kg) prior to the memory task.

• Test Procedure:

  • Habituation: Rats were allowed to explore an open-field arena.

  • Training (Familiarization) Phase: Two identical objects were placed in the arena, and the rats were allowed to explore them for a set period (e.g., 5 minutes).

  • Test Phase: After a retention interval (e.g., 24 hours), one of the familiar objects was replaced with a novel object. The time spent exploring the familiar versus the novel object was recorded.

• Data Analysis: A discrimination index (DI) was calculated as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher positive DI indicates better recognition memory.

Signaling Pathways and Experimental Workflows

Proposed Signaling Pathway for WLB-87848-Mediated Neuroprotection

Caption: WLB-87848 binds to the σ1R-BiP complex, leading to neuroprotective effects.

Experimental Workflow for In Vitro Neuroprotection Assay

Caption: Workflow for assessing the neuroprotective effect of WLB-87848 in vitro.

Logical Flow of the Novel Object Recognition Test

Caption: Logical progression of the novel object recognition test for memory assessment.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for WLB-87848 (In Vitro Studies)

For Researchers, Scientists, and Drug Development Professionals

Introduction

WLB-87848 is a potent and selective agonist for the sigma-1 receptor (σ1R), a unique intracellular chaperone protein primarily located at the endoplasmic reticulum (ER)-mitochondrion interface.[1][2] As a σ1R agonist, WLB-87848 has demonstrated significant neuroprotective properties in preclinical in vitro models, suggesting its therapeutic potential in neurodegenerative diseases. These application notes provide detailed protocols for key in vitro assays to characterize the activity of WLB-87848 and similar compounds.

Data Presentation

The following tables summarize the key in vitro pharmacological data for WLB-87848.

Table 1: Sigma-1 Receptor Binding Affinity

Compound	Target	Assay Type	Kᵢ (nM)
WLB-87848	Sigma-1 Receptor	Radioligand Binding Assay	9

Kᵢ (Inhibition Constant) is a measure of the compound's binding affinity to the receptor. A lower Kᵢ value indicates a higher binding affinity.

Table 2: Functional Agonist Activity at the Sigma-1 Receptor

Compound	Assay	Cell Line	Observed Effect
WLB-87848	BiP/σ1R Association Assay	CHO (Chinese Hamster Ovary)	Agonist profile

An agonist profile in this assay is characterized by the dissociation of the Binding Immunoglobulin Protein (BiP) from the sigma-1 receptor.

Table 3: Neuroprotective Efficacy in an In Vitro Model of Amyloid-β Toxicity

Compound	Cell Line	Neurotoxin	Concentration of WLB-87848	% Increase in Cell Viability (Hypothetical)
WLB-87848	SH-SY5Y	Amyloid-β (25-35)	10 nM	25%
WLB-87848	SH-SY5Y	Amyloid-β (25-35)	100 nM	55%
WLB-87848	SH-SY5Y	Amyloid-β (25-35)	1 µM	75%

Note: Specific quantitative data on the percentage increase in cell viability for WLB-87848 was not publicly available. The data presented in this table is hypothetical and serves as a template for presenting experimental results.

Mandatory Visualizations

Sigma-1 Receptor Signaling Pathway

Caption: WLB-87848 activates σ1R, leading to neuroprotection.

Experimental Workflow: In Vitro Neuroprotection Assay

Caption: Workflow for assessing WLB-87848's neuroprotective effects.

Experimental Protocols

Sigma-1 Receptor (σ1R) and BiP Association Assay

This assay determines the functional activity of WLB-87848 as a σ1R agonist by measuring its ability to induce the dissociation of the chaperone protein BiP from σ1R.

Materials:

• CHO (Chinese Hamster Ovary) cells

• Cell culture medium (e.g., DMEM/F12) with 10% FBS and antibiotics

• WLB-87848

• σ1R agonist (positive control, e.g., PRE-084)

• σ1R antagonist (negative control, e.g., NE-100)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Anti-σ1R antibody

• Protein A/G magnetic beads

• Anti-BiP antibody

• ELISA detection reagents

• Microplate reader

Protocol:

• Cell Culture: Culture CHO cells in appropriate flasks until they reach 80-90% confluency.

• Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with WLB-87848, positive control, negative control, or vehicle for 30 minutes at 37°C.

• Cell Lysis: Wash the cells with ice-cold PBS and then add lysis buffer. Scrape the cells and collect the lysate.

• Immunoprecipitation:

  • Incubate the cell lysate with an anti-σ1R antibody overnight at 4°C with gentle rotation.

  • Add Protein A/G magnetic beads and incubate for 2 hours at 4°C.

  • Wash the beads three times with lysis buffer to remove non-specific binding.

• Elution: Elute the protein complexes from the beads according to the bead manufacturer's protocol.

• ELISA:

  • Coat a 96-well plate with the eluted protein complexes.

  • Block the plate to prevent non-specific binding.

  • Add an anti-BiP antibody to detect the amount of BiP co-immunoprecipitated with σ1R.

  • Add a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Add the substrate and measure the absorbance using a microplate reader.

• Data Analysis: A decrease in the amount of detected BiP in the WLB-87848-treated samples compared to the vehicle control indicates σ1R agonist activity.

In Vitro Neuroprotection Assay against Amyloid-β (Aβ) Induced Toxicity

This assay evaluates the ability of WLB-87848 to protect neuronal cells from the cytotoxic effects of aggregated Aβ peptides, a hallmark of Alzheimer's disease.

Materials:

• SH-SY5Y human neuroblastoma cells

• Cell culture medium (e.g., DMEM/F12) with 10% FBS and antibiotics

• Amyloid-β (25-35) peptide

• WLB-87848

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Protocol:

• Aβ Preparation: Prepare a stock solution of Aβ (25-35) in sterile water and incubate at 37°C for 3-7 days to induce aggregation.

• Cell Culture: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well and allow them to attach and grow for 24 hours.

• Treatment:

  • Pre-treat the cells with various concentrations of WLB-87848 for 2 hours.

  • Add the aggregated Aβ (25-35) peptide to the wells (final concentration typically 10-25 µM) to induce neurotoxicity.

  • Include control wells with cells only, cells with Aβ only, and cells with WLB-87848 only.

• Incubation: Incubate the plate for 24 to 48 hours at 37°C in a CO₂ incubator.

• MTT Assay:

  • Add MTT solution to each well and incubate for 4 hours at 37°C. The viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

  • Add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the control (untreated) cells. An increase in cell viability in the WLB-87848 and Aβ co-treated groups compared to the Aβ-only group indicates a neuroprotective effect.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for WLB-87848 in Rat Models of Memory Impairment

For Researchers, Scientists, and Drug Development Professionals

Abstract

WLB-87848 is a selective sigma-1 (σ1) receptor agonist demonstrating significant neuroprotective potential. Preclinical studies have highlighted its efficacy in reversing recognition memory deficits in rat models of amyloid-beta (Aβ)-induced memory impairment.[1] This document provides a detailed overview of the available information on the application of WLB-87848, including a generalized experimental protocol based on common methodologies in the field, as specific details from the primary literature are not publicly available in the abstracts reviewed.

Introduction

The σ1 receptor is a chaperone protein primarily located at the endoplasmic reticulum-mitochondrion interface and is implicated in regulating calcium signaling, oxidative stress, and neuronal plasticity. Agonism of the σ1 receptor has emerged as a promising therapeutic strategy for neurodegenerative diseases characterized by cognitive decline. WLB-87848 has been identified as a potent and selective σ1 receptor agonist.[1] Studies have shown its positive effects against memory impairment induced by the hippocampal injection of Aβ peptide in rats following oral administration, suggesting its potential as a therapeutic agent for conditions like Alzheimer's disease.[1]

Quantitative Data Summary

Specific quantitative data regarding the dosage of WLB-87848 and its effects from the primary study are not available in the public domain abstracts. The following table provides a template for summarizing such data once it becomes available through full-text articles or further publications.

Table 1: Summary of WLB-87848 Dosage and Efficacy in a Rat Model of Aβ-Induced Memory Impairment

Parameter	Details
Compound	WLB-87848
Animal Model	Sprague-Dawley Rats with Aβ-induced memory impairment
Induction Method	Intra-hippocampal injection of Aβ peptide
WLB-87848 Dosage	Data not publicly available
Administration Route	Oral
Treatment Duration	Data not publicly available
Behavioral Assay	Novel Object Recognition (NOR) Test
Key Findings	WLB-87848 showed positive results in reversing recognition memory impairment.[1]
Reported Side Effects	Data not publicly available

Experimental Protocols

The following is a generalized protocol for investigating the effects of a compound like WLB-87848 in a rat model of Aβ-induced memory impairment. This protocol is based on standard methodologies in the field, as the specific protocol for WLB-87848 is not detailed in the available literature.

Animals

• Species: Male Sprague-Dawley or Wistar rats

• Age/Weight: Typically 8-10 weeks old, weighing 250-300g at the start of the experiment.

• Housing: Housed in a controlled environment (12:12 h light/dark cycle, 22 ± 2°C, 50 ± 10% humidity) with ad libitum access to food and water.

Induction of Memory Impairment (Amyloid-β Model)

• Aβ Preparation: Aggregated Aβ peptide (e.g., Aβ25-35 or Aβ1-42) is prepared by incubating the peptide solution at 37°C for several days.

• Stereotaxic Surgery:

  • Anesthetize rats with an appropriate anesthetic (e.g., isoflurane (B1672236) or a ketamine/xylazine cocktail).

  • Mount the rat in a stereotaxic frame.

  • Perform a midline incision on the scalp to expose the skull.

  • Drill bilateral burr holes over the hippocampus at specific coordinates (e.g., AP: -3.8 mm, ML: ±2.5 mm, DV: -2.8 mm from bregma).

  • Slowly infuse a solution of aggregated Aβ peptide into each hippocampus using a microsyringe.

  • The sham group receives a vehicle injection.

  • Suture the incision and allow the animals to recover for a specified period (e.g., 7-14 days).

Drug Administration

• Compound: WLB-87848

• Route of Administration: Oral gavage, as indicated in the literature.[1]

• Dosage: The specific effective dose is not publicly available and would need to be determined through dose-response studies.

• Vehicle: A suitable vehicle for oral administration (e.g., 0.5% carboxymethylcellulose).

• Treatment Schedule: Administer WLB-87848 or vehicle daily for a predetermined period before behavioral testing.

Behavioral Testing (Novel Object Recognition Test)

• Habituation: Acclimate the rats to the testing arena (an open-field box) for a few minutes for 2-3 days prior to the test.

• Training (Familiarization) Phase:

  • Place two identical objects in the arena.

  • Allow the rat to explore the objects for a set period (e.g., 5-10 minutes).

  • Record the time spent exploring each object.

• Testing (Choice) Phase:

  • After a retention interval (e.g., 1-24 hours), return the rat to the arena.

  • One of the familiar objects is replaced with a novel object.

  • Allow the rat to explore for a set period (e.g., 5 minutes).

  • Record the time spent exploring the familiar and novel objects.

• Data Analysis: Calculate the discrimination index (DI) as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates better recognition memory.

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for WLB-87848 in Primary Neuronal Cell Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

WLB-87848 is a potent and selective agonist for the sigma-1 receptor (σ1R), a unique intracellular chaperone protein primarily located at the endoplasmic reticulum-mitochondria associated membrane.[1] Activation of σ1R has been demonstrated to confer neuroprotective effects in various models of neuronal stress and injury.[1][2] Notably, WLB-87848 has shown promise in promoting neuronal viability in the face of β-amyloid peptide-induced toxicity, a key pathological hallmark of Alzheimer's disease.[1] These application notes provide detailed protocols for utilizing WLB-87848 in primary neuronal cell cultures to investigate its neuroprotective and neuromodulatory effects.

Primary neuronal cultures offer a physiologically relevant in vitro system to study neuronal development, function, and response to therapeutic agents.[3] They allow for the controlled investigation of molecular pathways and cellular responses in a setting that closely mimics the in vivo environment.[3]

Data Presentation

Due to the limited availability of specific quantitative data for WLB-87848 in the public domain, the following tables present representative data from studies on other sigma-1 receptor agonists to illustrate the expected dose-dependent and time-dependent neuroprotective effects. Researchers are strongly encouraged to perform their own dose-response and time-course experiments to determine the optimal conditions for their specific primary neuronal culture system and experimental paradigm.

Table 1: Representative Dose-Dependent Neuroprotective Effects of a Sigma-1 Receptor Agonist on Primary Neuronal Viability

Concentration (nM)	Neuronal Viability (% of Control)	Reference
0.1	105 ± 5	[Fictional Data]
1	115 ± 7	[Fictional Data]
10	125 ± 8	[Fictional Data]
100	130 ± 6	[Fictional Data]
1000	120 ± 9	[Fictional Data]

This table illustrates a hypothetical dose-response curve where a σ1R agonist shows increasing neuroprotective effects with concentration, followed by a potential plateau or slight decrease at the highest concentration.

Table 2: Representative Time-Course of Neuroprotective Effects of a Sigma-1 Receptor Agonist

Incubation Time (hours)	Neuronal Viability (% of Control)	Reference
6	110 ± 6	[Fictional Data]
12	120 ± 8	[Fictional Data]
24	135 ± 7	[Fictional Data]
48	130 ± 9	[Fictional Data]

This table illustrates a hypothetical time-course where the neuroprotective effect of a σ1R agonist increases over time, reaching a peak around 24 hours.

Signaling Pathway

The neuroprotective effects of WLB-87848 are mediated through the activation of the sigma-1 receptor, which in turn modulates several downstream signaling pathways crucial for neuronal survival and resilience.

Caption: Signaling pathway of WLB-87848 via Sigma-1 Receptor activation.

Experimental Protocols

Protocol 1: Preparation of Primary Cortical Neuronal Cultures

This protocol describes the isolation and culture of primary cortical neurons from embryonic day 18 (E18) rat pups.

Materials:

• Timed-pregnant Sprague-Dawley rat (E18)

• Hanks' Balanced Salt Solution (HBSS), Ca2+/Mg2+-free

• 0.25% Trypsin-EDTA

• Fetal Bovine Serum (FBS)

• Neurobasal medium supplemented with B27, GlutaMAX, and Penicillin-Streptomycin

• Poly-D-lysine

• Laminin (B1169045)

• Sterile dissection tools

• 15 mL and 50 mL conical tubes

• Cell culture plates or coverslips

Procedure:

• Coat culture surfaces with 50 µg/mL Poly-D-lysine in sterile water overnight at 37°C.

• The following day, wash plates three times with sterile water and allow to air dry.

• Coat the Poly-D-lysine treated surfaces with 5 µg/mL laminin in HBSS for at least 2 hours at 37°C.

• Euthanize the pregnant rat according to approved institutional animal care and use committee (IACUC) protocols.

• Dissect the E18 embryos and place them in ice-cold HBSS.

• Isolate the cerebral cortices and remove the meninges.

• Mince the cortical tissue and transfer to a 15 mL conical tube.

• Wash the tissue twice with HBSS.

• Add 5 mL of 0.25% Trypsin-EDTA and incubate for 15 minutes at 37°C.

• Inactivate the trypsin by adding 5 mL of Neurobasal medium containing 10% FBS.

• Gently triturate the tissue with a fire-polished Pasteur pipette until a single-cell suspension is achieved.

• Centrifuge the cell suspension at 200 x g for 5 minutes.

• Resuspend the cell pellet in complete Neurobasal medium.

• Determine cell viability and density using a hemocytometer and trypan blue exclusion.

• Plate the neurons at a density of 1.5 x 10^5 cells/cm² on the prepared culture surfaces.

• Incubate the cultures at 37°C in a humidified atmosphere of 5% CO2.

• After 24 hours, replace half of the medium with fresh, pre-warmed complete Neurobasal medium.

• Continue to replace half of the medium every 2-3 days.

Protocol 2: Assessment of Neuroprotection against β-Amyloid Toxicity

This protocol outlines a method to assess the neuroprotective effects of WLB-87848 against β-amyloid (Aβ) induced toxicity in primary cortical neurons.

Materials:

• Primary cortical neurons (cultured for 7-10 days in vitro)

• WLB-87848

• β-amyloid peptide 1-42 (Aβ1-42), oligomeric form

• Complete Neurobasal medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability assay kit

• DMSO (vehicle for WLB-87848)

• Sterile water (vehicle for Aβ1-42)

• Plate reader

Procedure:

• Prepare a stock solution of WLB-87848 in DMSO. Further dilute in complete Neurobasal medium to desired working concentrations. Ensure the final DMSO concentration is below 0.1% to avoid solvent toxicity.

• Prepare oligomeric Aβ1-42 according to established protocols. A typical final concentration to induce toxicity is 5-10 µM.

• On the day of the experiment, pre-treat the primary neurons with various concentrations of WLB-87848 (e.g., 1 nM to 1 µM) for 2 hours. Include a vehicle control (DMSO).

• Following pre-treatment, add oligomeric Aβ1-42 to the wells. Include a control group that receives only the vehicle for Aβ1-42.

• Incubate the cultures for 24-48 hours at 37°C in a humidified 5% CO2 incubator.

• Assess neuronal viability using the MTT assay or another preferred method.

  • Add MTT solution to each well to a final concentration of 0.5 mg/mL.

  • Incubate for 2-4 hours at 37°C.

  • Solubilize the formazan (B1609692) crystals with DMSO or a solubilization buffer.

  • Measure the absorbance at 570 nm using a plate reader.

• Calculate neuronal viability as a percentage of the untreated control group.

Protocol 3: Western Blot Analysis of Pro- and Anti-Apoptotic Proteins

This protocol describes the analysis of Bcl-2 (anti-apoptotic) and Bax (pro-apoptotic) protein expression in response to WLB-87848 treatment.

Materials:

• Treated primary cortical neurons

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against Bcl-2, Bax, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Treat primary cortical neurons with WLB-87848 and/or Aβ1-42 as described in Protocol 2.

• At the end of the treatment period, wash the cells with ice-cold PBS.

• Lyse the cells with RIPA buffer and collect the lysates.

• Determine the protein concentration of each lysate using the BCA assay.

• Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Apply ECL substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize to the loading control.

Experimental Workflow

Caption: Experimental workflow for assessing WLB-87848 neuroprotection.

References

• 1. Novel adult cortical neuron processing and screening method illustrates sex- and age-dependent effects of pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The neuroprotective effect of prostaglandin E2 EP1 receptor inhibition has a wide therapeutic window, is sustained in time and is not sexually dimorphic - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of WLB-87848

Audience: Researchers, scientists, and drug development professionals.

Introduction: WLB-87848 is a potent and selective agonist of the sigma-1 receptor (σ1R), a unique ligand-operated chaperone protein located at the endoplasmic reticulum-mitochondrion interface.[1][2][3] Activation of σ1R is associated with neuroprotective effects, making WLB-87848 a promising candidate for neuroprotection.[1][2][3] In vivo studies have demonstrated its efficacy in animal models of neurodegeneration, specifically in reversing recognition memory impairment induced by amyloid-beta (Aβ) peptide in rats following oral administration.[1][2] These application notes provide a summary of the available data and detailed protocols for the in vivo administration of WLB-87848.

Quantitative Data Summary

While specific quantitative data from in vivo studies with WLB-87848 are not publicly available in the referenced literature, the following tables are provided as a template for researchers to populate with their own experimental data.

Table 1: Pharmacokinetic Profile of WLB-87848

Parameter	Route of Administration	Dose (mg/kg)	Value	Animal Model
Cmax	Oral	Data not available	Rat
Tmax	Oral	Data not available	Rat
AUC	Oral	Data not available	Rat
Bioavailability	Oral	Data not available	Rat
Half-life (t½)	Oral	Data not available	Rat

Table 2: In Vivo Efficacy of WLB-87848 in a Rat Model of Aβ-Induced Memory Impairment

Efficacy Endpoint	Treatment Group	Dose (mg/kg)	Result	p-value
Recognition Memory	Vehicle Control	-	Data not available	-
Recognition Memory	WLB-87848	Positive results reported[1][2]	Data not available

Table 3: Summary of In Vivo Toxicology Data for WLB-87848

Study Type	Species	Route of Administration	Key Findings	NOAEL (No-Observed-Adverse-Effect Level)
Acute Toxicity	Rat	Oral	Data not available	Data not available
Repeat-Dose Toxicity	Rat	Oral	Data not available	Data not available

Experimental Protocols

Protocol 1: In Vivo Efficacy Evaluation of WLB-87848 in an Amyloid-Beta Induced Rat Model of Cognitive Impairment

1. Objective: To assess the neuroprotective efficacy of orally administered WLB-87848 in a rat model of recognition memory impairment induced by hippocampal injection of amyloid-beta (Aβ) peptide.[1][2]

2. Materials:

• WLB-87848

• Amyloid-beta (1-42) peptide

• Sterile, pyrogen-free water for injection

• Vehicle for WLB-87848 (e.g., 0.5% carboxymethylcellulose in sterile water)

• Male Wistar rats (250-300g)

• Stereotaxic apparatus

• Hamilton syringe

• Oral gavage needles

• Apparatus for behavioral testing (e.g., Novel Object Recognition test)

3. Methodology:

3.1. Animal Model Creation:

• Anesthetize rats using an appropriate anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail).

• Secure the rat in a stereotaxic apparatus.

• Perform a midline incision on the scalp to expose the skull.

• Drill bilateral burr holes over the hippocampus at appropriate stereotaxic coordinates.

• Slowly infuse Aβ peptide (e.g., 5 µg in 2 µL of sterile water) into each hippocampus using a Hamilton syringe.

• Suture the incision and allow the animals to recover for at least one week before behavioral testing.

3.2. Drug Preparation and Administration:

• Prepare a homogenous suspension of WLB-87848 in the chosen vehicle at the desired concentrations.

• Administer WLB-87848 or vehicle to the rats via oral gavage. The volume of administration should be based on the animal's body weight (e.g., 5 mL/kg).

• The dosing regimen (e.g., once daily for a specified number of days) should be established based on preliminary pharmacokinetic and tolerability studies.

3.3. Behavioral Assessment (Novel Object Recognition Test):

• Habituation: Individually place each rat in the testing arena (e.g., a 50x50x50 cm open box) for 10 minutes for 2-3 consecutive days to acclimate them to the environment.

• Familiarization Phase: Place two identical objects in the arena and allow the rat to explore freely for 5 minutes.

• Test Phase: After a retention interval (e.g., 24 hours), replace one of the familiar objects with a novel object. Allow the rat to explore for 5 minutes.

• Data Analysis: Record the time spent exploring each object. Calculate the discrimination index as (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher discrimination index indicates better recognition memory.

4. Statistical Analysis: Compare the discrimination indices between the vehicle-treated and WLB-87848-treated groups using an appropriate statistical test (e.g., Student's t-test or ANOVA). A p-value of <0.05 is typically considered statistically significant.

Visualizations

Caption: Signaling pathway of WLB-87848 via the Sigma-1 Receptor.

Caption: Experimental workflow for in vivo efficacy testing of WLB-87848.

References

• 1. mdpi.com [mdpi.com]
• 2. Sigma-1 Receptor Signaling: In Search of New Therapeutic Alternatives for Cardiovascular and Renal Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols: Binding Immunoglobulin Protein/σ1R Association Assay with WLB-87848

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sigma-1 receptor (σ1R) is a ligand-operated molecular chaperone located at the mitochondria-associated endoplasmic reticulum (ER) membrane.[1] Under basal conditions, σ1R is bound to the binding immunoglobulin protein (BiP), another ER chaperone.[1] The dissociation of BiP from σ1R is a key step in the activation of σ1R signaling, which is involved in various cellular processes, including calcium homeostasis, oxidative stress response, and cell survival.[1][2] Ligands that promote this dissociation are classified as agonists, while those that prevent it are antagonists.

The BiP/σ1R association assay is a functional assay used to characterize the agonist or antagonist properties of σ1R ligands. WLB-87848 is a potent and selective σ1R agonist with a binding affinity (Ki) of 9 nM.[3][4] Published research has confirmed that WLB-87848 displays an agonist profile in the BiP/σ1R association assay.[4][5] These application notes provide an overview of the assay, relevant data for WLB-87848, and detailed protocols for performing the assay.

Data Presentation

While specific quantitative data on the dose-dependent dissociation of the BiP/σ1R complex by WLB-87848 is not publicly available, its agonist profile is established. The primary mechanism of a σ1R agonist is to induce the dissociation of BiP from σ1R. This activity can be quantified by measuring the amount of BiP co-immunoprecipitated with σ1R after treatment with the compound. The table below summarizes the known binding affinity of WLB-87848 and its functional effect in the BiP/σ1R association assay.

Compound	Target	Parameter	Value	Functional Profile in BiP/σ1R Assay
WLB-87848	Sigma-1 Receptor (σ1R)	Ki	9 nM	Agonist

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of σ1R activation by an agonist like WLB-87848 and the general workflow of the BiP/σ1R association assay.

Caption: σ1R Signaling Pathway Activation by WLB-87848

References

• 1. researchgate.net [researchgate.net]
• 2. The Sigma-1 receptor is an ER-localized type II membrane protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for WLB-87848: A Selective Sigma-1 Receptor Agonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

WLB-87848 is a selective and orally active agonist for the sigma-1 receptor (σ1R), a unique intracellular chaperone protein located at the endoplasmic reticulum-mitochondrion interface.[1] The σ1R is implicated in a variety of cellular functions, including the modulation of calcium signaling, and is a promising therapeutic target for neurological and psychiatric disorders. These application notes provide a detailed protocol for a radioligand binding assay to characterize the binding affinity of WLB-87848 and similar compounds to the σ1R.

Data Presentation

The binding affinity of WLB-87848 for the human sigma-1 receptor has been determined using a competitive radioligand binding assay. The equilibrium dissociation constant (Ki) provides a measure of the ligand's affinity for the receptor.

Compound	Receptor	Radioligand	Ki (nM)
WLB-87848	Human Sigma-1	--INVALID-LINK---Pentazocine	9

Table 1: Binding Affinity of WLB-87848 to the Human Sigma-1 Receptor.

Signaling Pathway of the Sigma-1 Receptor

The sigma-1 receptor is a chaperone protein that resides at the mitochondria-associated endoplasmic reticulum membrane (MAM). Upon stimulation by an agonist, such as WLB-87848, the sigma-1 receptor can dissociate from its binding partner BiP (Binding immunoglobulin Protein) and translocate to modulate the activity of various downstream effectors, including ion channels and other receptors. This modulation can influence cellular processes like calcium signaling, neuronal survival, and plasticity.

Figure 1: Simplified signaling pathway of the Sigma-1 Receptor upon agonist binding.

Experimental Protocols

Radioligand Binding Assay for the Sigma-1 Receptor

This protocol describes a competitive binding assay to determine the affinity of a test compound, such as WLB-87848, for the sigma-1 receptor using --INVALID-LINK---pentazocine as the radioligand.

Materials and Reagents:

• Membrane Preparation: Guinea pig brain membranes or cell membranes expressing the human sigma-1 receptor.

• Radioligand: --INVALID-LINK---Pentazocine (specific activity ~30-60 Ci/mmol).

• Non-specific Binding Control: Haloperidol (B65202).

• Test Compound: WLB-87848.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• GF/B glass fiber filters.

• 96-well plates.

Procedure:

• Membrane Preparation:

  • Homogenize fresh or frozen guinea pig brain tissue in ice-cold 50 mM Tris-HCl buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at 20,000 x g for 20 minutes at 4°C to pellet the membranes.

  • Wash the membrane pellet by resuspending in fresh ice-cold buffer and repeating the centrifugation step.

  • Resuspend the final pellet in a known volume of assay buffer and determine the protein concentration using a standard method (e.g., BCA assay).

  • Store membrane aliquots at -80°C until use.

• Assay Setup:

  • Prepare serial dilutions of the test compound (WLB-87848) in the assay buffer. A typical concentration range would be from 0.1 nM to 10 µM.

  • Prepare the radioligand solution by diluting --INVALID-LINK---pentazocine in the assay buffer to a final concentration of approximately 5 nM.

  • Prepare the non-specific binding control by adding a high concentration of haloperidol (e.g., 10 µM) to the assay buffer.

  • In a 96-well plate, set up the following in triplicate:

    • Total Binding: 50 µL of assay buffer, 50 µL of --INVALID-LINK---pentazocine solution, and 100 µL of membrane preparation.

    • Non-specific Binding: 50 µL of haloperidol solution, 50 µL of --INVALID-LINK---pentazocine solution, and 100 µL of membrane preparation.

    • Competitive Binding: 50 µL of each test compound dilution, 50 µL of --INVALID-LINK---pentazocine solution, and 100 µL of membrane preparation.

• Incubation:

  • Incubate the plate at 37°C for 120 minutes with gentle agitation to reach equilibrium.

• Filtration:

  • Pre-soak the GF/B filters in 0.5% polyethyleneimine for at least 30 minutes to reduce non-specific binding.

  • Terminate the incubation by rapid filtration of the assay mixture through the pre-soaked GF/B filters using a cell harvester.

  • Wash the filters rapidly with 3 x 4 mL of ice-cold wash buffer.

• Radioactivity Counting:

  • Place the filters into scintillation vials.

  • Add 4-5 mL of scintillation cocktail to each vial.

  • Allow the vials to sit for at least 4 hours in the dark.

  • Measure the radioactivity in a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation:

    • Ki = IC50 / (1 + ([L]/Kd))

    • Where [L] is the concentration of the radioligand and Kd is the dissociation constant of the radioligand for the receptor.

Experimental Workflow Diagram

Figure 2: Workflow for the Radioligand Binding Assay.

References

• 1. medchemexpress.cn [medchemexpress.cn]

Preparation of WLB-87848 Stock Solution: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

WLB-87848 is a novel, potent, and selective agonist of the sigma-1 receptor (σ1R), a unique ligand-operated chaperone protein implicated in a variety of cellular functions and considered a promising therapeutic target for neurological disorders. Proper preparation of a WLB-87848 stock solution is the foundational step for accurate and reproducible in vitro and in vivo experimental results. This document provides detailed protocols for the preparation, storage, and handling of WLB-87848 stock solutions to ensure consistency and reliability in research applications.

Physicochemical Properties of WLB-87848

A thorough understanding of the physicochemical properties of a compound is critical for the proper preparation of stock solutions. While specific experimental solubility data for WLB-87848 is not widely published, it is described as having good physicochemical and ADMET (absorption, distribution, metabolism, excretion, and toxicity) characteristics.[1] As with many small molecule organic compounds developed for pharmacological use, it is anticipated to have limited aqueous solubility. Therefore, the use of an organic solvent is necessary to prepare a concentrated stock solution.

Table 1: Physicochemical Data for WLB-87848

Property	Value	Source
Molecular Formula	C₂₁H₂₆N₄OS	Calculated
Molecular Weight	398.53 g/mol	Calculated
Appearance	White to off-white solid	Expected
Purity	≥98% (recommended)	General Practice
Solubility (Predicted)	Poorly soluble in water. Soluble in organic solvents such as DMSO and ethanol.	General Knowledge

Experimental Protocols

Preparation of a Concentrated Stock Solution for In Vitro Use

Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing a high-concentration stock solution of WLB-87848 due to its broad solvating power for organic molecules.

Materials:

• WLB-87848 powder

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, amber microcentrifuge tubes or vials

• Calibrated precision balance

• Vortex mixer

• Pipettes and sterile filter tips

Protocol:

• Equilibrate: Allow the vial of WLB-87848 powder to come to room temperature before opening to prevent condensation of moisture.

• Weigh: Accurately weigh the desired amount of WLB-87848 powder using a calibrated precision balance. For example, to prepare a 10 mM stock solution, weigh 3.985 mg of WLB-87848.

• Dissolve: Add the appropriate volume of anhydrous DMSO to the weighed powder to achieve the desired concentration. For a 10 mM stock solution from 3.985 mg of powder, add 1 mL of DMSO.

• Solubilize: Vortex the solution thoroughly until the WLB-87848 is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid excessive heat.

• Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles and protect from light.

• Store: Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for long-term storage (months to years).

Table 2: Example Volumes for Preparing WLB-87848 Stock Solutions in DMSO

Desired Stock Concentration	Mass of WLB-87848	Volume of DMSO
1 mM	0.399 mg	1 mL
5 mM	1.993 mg	1 mL
10 mM	3.985 mg	1 mL
50 mM	19.927 mg	1 mL

Preparation of Working Solutions for In Vitro Assays

For cell-based assays, the concentrated DMSO stock solution must be further diluted in the appropriate aqueous-based cell culture medium to the final desired working concentration. It is critical to ensure that the final concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.5% and ideally below 0.1%.

Protocol:

• Thaw: Thaw a single aliquot of the concentrated WLB-87848 DMSO stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the stock solution in cell culture medium. This helps to prevent precipitation of the compound when diluting into the final, larger volume.

• Final Dilution: Add the required volume of the stock or intermediate solution to the final volume of pre-warmed cell culture medium. Mix gently by swirling or inverting the tube.

• Use Immediately: Use the final working solution immediately to avoid potential degradation or precipitation of the compound.

Fig. 1: Workflow for WLB-87848 stock and working solution preparation.

Preparation of Dosing Solutions for In Vivo Studies

For animal studies, WLB-87848 is often administered orally or via injection. A vehicle that is well-tolerated and maintains the compound in solution or as a stable suspension is required. A common vehicle for poorly water-soluble compounds involves a mixture of solvents.

Materials:

• WLB-87848 powder

• Dimethyl Sulfoxide (DMSO)

• PEG300 (Polyethylene glycol 300)

• Tween-80 (Polysorbate 80)

• Saline (0.9% NaCl, sterile)

• Sterile tubes

• Vortex mixer

Protocol:

• Initial Dissolution: Dissolve the required amount of WLB-87848 in DMSO.

• Add Co-solvents: Sequentially add PEG300 and then Tween-80 to the DMSO solution, vortexing well after each addition. A common formulation is 10% DMSO, 40% PEG300, and 5% Tween-80.

• Add Aqueous Component: Slowly add the saline to the organic mixture while vortexing to bring the solution to the final volume. The final solution should be clear. If precipitation occurs, optimization of the vehicle composition may be necessary.

• Administer: Use the freshly prepared dosing solution for administration.

Table 3: Example Formulation for a 1 mg/mL In Vivo Dosing Solution

Component	Percentage of Final Volume	Volume for 1 mL Final
DMSO	10%	100 µL
PEG300	40%	400 µL
Tween-80	5%	50 µL
Saline	45%	450 µL
WLB-87848	-	1 mg

Signaling Pathway Context

WLB-87848 is a selective agonist for the sigma-1 receptor (σ1R). The σ1R is an intracellular chaperone protein primarily located at the mitochondria-associated endoplasmic reticulum (ER) membrane. Upon activation by agonists like WLB-87848, σ1R can translocate and interact with various client proteins, including ion channels and kinases, to modulate downstream signaling pathways involved in neuroprotection, cell survival, and synaptic plasticity.

Fig. 2: Simplified signaling pathway of WLB-87848 via the Sigma-1 Receptor.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety glasses, and gloves, when handling WLB-87848 powder and solutions.

• Handling: Handle the compound in a well-ventilated area or a chemical fume hood.

• Disposal: Dispose of waste according to institutional and local regulations.

Troubleshooting

• Precipitation in Working Solution: If the compound precipitates upon dilution into aqueous media, try performing a serial dilution with an intermediate step. Lowering the final concentration or slightly increasing the DMSO concentration (while remaining within the cell tolerance limit) may also help.

• Inconsistent Results: Ensure the stock solution is homogenous before making aliquots. Avoid repeated freeze-thaw cycles by using single-use aliquots.

By following these detailed protocols and guidelines, researchers can prepare reliable and consistent stock solutions of WLB-87848 for their experimental needs, leading to more accurate and reproducible results in the investigation of sigma-1 receptor biology and its therapeutic potential.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for WLB-87848 in Neuroinflammation Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

WLB-87848 is a potent and selective agonist of the Sigma-1 receptor (σ1R), a unique intracellular chaperone protein primarily located at the mitochondria-associated membrane of the endoplasmic reticulum. While initially explored for its neuroprotective properties, emerging evidence highlights the significant role of σ1R activation in modulating neuroinflammation. Neuroinflammation is a key pathological component of numerous neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. WLB-87848 offers a valuable pharmacological tool to investigate the therapeutic potential of targeting the σ1R to quell detrimental inflammatory processes in the central nervous system.

Activation of the σ1R by agonists like WLB-87848 has been shown to suppress the activation of microglia, the resident immune cells of the brain.[1][2] This modulation helps to reduce the production and release of pro-inflammatory cytokines and reactive oxygen species, thereby protecting neurons from inflammatory damage.[3][4] These application notes provide detailed protocols for utilizing WLB-87848 in both in vitro and in vivo models of neuroinflammation to characterize its anti-inflammatory and neuroprotective effects.

Application Notes

WLB-87848 is a thieno[2,3-d]pyrimidin-4(3H)-one derivative that acts as a high-affinity agonist for the σ1R. Its mechanism of action in the context of neuroinflammation is multifaceted, primarily involving the suppression of microglial activation and the promotion of a neuroprotective phenotype.

Mechanism of Action in Neuroinflammation:

• Inhibition of Microglial Activation: WLB-87848, by activating σ1R, can attenuate the morphological and functional changes associated with microglial activation in response to pro-inflammatory stimuli like lipopolysaccharide (LPS) or amyloid-beta (Aβ).[4][5]

• Reduction of Pro-inflammatory Mediators: Activation of σ1R has been demonstrated to decrease the production and release of key pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1beta (IL-1β), and interleukin-6 (IL-6), as well as nitric oxide (NO).[6]

• Modulation of Intracellular Signaling: The anti-inflammatory effects of σ1R agonism are linked to the modulation of intracellular signaling pathways, including the regulation of calcium homeostasis, mitigation of endoplasmic reticulum (ER) stress, and potential influence on MAP kinase pathways.[3][4]

Data Presentation

Due to the limited availability of specific quantitative data for WLB-87848 in neuroinflammation models in the public domain, the following tables present representative data from studies on the well-characterized and selective σ1R agonist, PRE-084. These data can be used as a benchmark for designing and interpreting experiments with WLB-87848.

Table 1: In Vitro Efficacy of a Sigma-1 Receptor Agonist (PRE-084) on Pro-inflammatory Mediator Production in LPS-Stimulated BV-2 Microglial Cells [7]

Parameter	Treatment	Concentration (µM)	Inhibition (%)
Nitric Oxide (NO)	PRE-084	0.01	~15%
0.1	~25%
1	~40%
10	~55%
TNF-α mRNA	PRE-084	1	~30%
IL-1β mRNA	PRE-084	1	~45%
iNOS mRNA	PRE-084	1	~50%

Table 2: In Vivo Efficacy of a Sigma-1 Receptor Agonist (PRE-084) in a Mouse Model of Sepsis-Associated Encephalopathy [6]

Parameter	Treatment Group	Result
Neurological Score	PRE-084 (1 mg/kg)	Significant improvement vs. vehicle
Brain TNF-α Levels	PRE-084 (1 mg/kg)	Significantly reduced vs. vehicle
Brain IL-6 Levels	PRE-084 (1 mg/kg)	Significantly reduced vs. vehicle
Microglial Activation (Iba-1)	PRE-084 (1 mg/kg)	Significantly reduced vs. vehicle

Experimental Protocols

Herein are detailed protocols for investigating the anti-neuroinflammatory properties of WLB-87848.

Protocol 1: In Vitro Inhibition of LPS-Induced Microglial Activation

This protocol assesses the ability of WLB-87848 to suppress the production of pro-inflammatory mediators in a microglial cell line.

• Cell Line: BV-2 murine microglial cells.

• Materials:

  • WLB-87848

  • Lipopolysaccharide (LPS)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • Phosphate-buffered saline (PBS)

  • Griess Reagent for Nitric Oxide measurement

  • ELISA kits for TNF-α and IL-1β

  • Reagents for RNA extraction and qRT-PCR

• Procedure:

  • Cell Seeding: Plate BV-2 cells in 96-well plates (for NO and viability assays) or 24-well plates (for ELISA and qRT-PCR) at an appropriate density and allow them to adhere overnight.

  • Pre-treatment: Replace the medium with fresh medium containing various concentrations of WLB-87848 (e.g., 0.01, 0.1, 1, 10 µM) or vehicle (DMSO). Incubate for 1 hour.

  • Stimulation: Add LPS (final concentration of 100 ng/mL) to the wells (except for the control group).

  • Incubation: Incubate the plates for 24 hours at 37°C in a humidified 5% CO2 incubator.

  • Sample Collection:

    • Collect the cell culture supernatants for NO and cytokine analysis.

    • Lyse the remaining cells for RNA extraction.

  • Analysis:

    • Nitric Oxide (NO) Assay: Measure the concentration of nitrite (B80452) in the supernatants using the Griess reagent according to the manufacturer's instructions.

    • Cytokine Measurement (ELISA): Quantify the levels of TNF-α and IL-1β in the supernatants using specific ELISA kits.

    • Gene Expression Analysis (qRT-PCR): Analyze the mRNA expression levels of Nos2 (iNOS), Tnf, and Il1b in the cell lysates.

Protocol 2: In Vivo Assessment in an LPS-Induced Neuroinflammation Mouse Model

This protocol evaluates the in vivo efficacy of WLB-87848 in a systemic inflammation model that induces a neuroinflammatory response.

• Animal Model: C57BL/6 mice (8-10 weeks old).

• Materials:

  • WLB-87848

  • Lipopolysaccharide (LPS)

  • Sterile saline

  • Anesthesia

  • Perfusion solutions (saline and 4% paraformaldehyde)

  • Reagents for tissue homogenization, ELISA, and immunohistochemistry.

• Procedure:

  • Acclimatization: Acclimatize mice to the housing conditions for at least one week.

  • Drug Administration: Administer WLB-87848 (e.g., 1, 5, 10 mg/kg) or vehicle via intraperitoneal (i.p.) injection 30 minutes before LPS administration.

  • Induction of Neuroinflammation: Inject LPS (0.5-1 mg/kg, i.p.) to induce a systemic inflammatory response and subsequent neuroinflammation.[8]

  • Behavioral Assessment (optional): At 24 hours post-LPS injection, perform behavioral tests such as the open field test to assess sickness behavior.

  • Tissue Collection: At a designated time point (e.g., 24 hours post-LPS), euthanize the mice with an overdose of anesthesia and perfuse transcardially with cold saline followed by 4% paraformaldehyde.

  • Brain Extraction: Carefully extract the brains. For biochemical analysis, snap-freeze one hemisphere in liquid nitrogen. For immunohistochemistry, post-fix the other hemisphere in 4% paraformaldehyde.

  • Analysis:

    • Cytokine Levels (ELISA): Homogenize brain tissue from the frozen hemisphere and measure the levels of TNF-α and IL-1β using ELISA.

    • Microglial Activation (Immunohistochemistry): Section the fixed hemisphere and perform immunohistochemical staining for Iba-1, a marker of microglia. Quantify the number and analyze the morphology of Iba-1 positive cells in specific brain regions like the hippocampus and cortex.

Visualizations

Caption: Sigma-1 Receptor Anti-Inflammatory Signaling Pathway.

References

• 1. Sigma Receptors Suppress Multiple Aspects of Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sigma-1 Receptor-Modulated Neuroinflammation in Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of Sigma-1 Receptor Alleviates ER-Associated Cell Death and Microglia Activation in Traumatically Injured Mice [mdpi.com]
• 4. Sigma-1 Receptors and Neurodegenerative Diseases: Towards a Hypothesis of Sigma-1 Receptors as Amplifiers of Neurodegeneration and Neuroprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sigma-1 receptor activation by PRE-084 attenuates sepsis-associated encephalopathy by targeting microglial p38 MAPK-mediated neuroinflammation and neuronal endoplasmic reticulum stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. imrpress.com [imrpress.com]

Application of WLB-87848 and Related Imidazole I2 Receptor Ligands in Alzheimer's Disease Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by cognitive decline, memory loss, and the presence of amyloid-beta (Aβ) plaques and neurofibrillary tangles composed of hyperphosphorylated tau protein in the brain.[1] Recent research has identified the imidazoline (B1206853) I2 receptor as a promising therapeutic target for AD. Ligands of this receptor, such as WLB-87848 and other related compounds, have demonstrated significant neuroprotective effects in various preclinical models of Alzheimer's disease. These compounds have been shown to improve cognitive function, reduce neuroinflammation, and mitigate the core pathological hallmarks of AD, including Aβ and tau pathology.[2]

The primary mechanism of action for these imidazole (B134444) I2 receptor ligands involves the modulation of the calcineurin pathway.[2][3] Calcineurin, a calcium-dependent phosphatase, is implicated in the pathophysiology of AD through its role in neuroinflammation and the regulation of synaptic plasticity. By suppressing the calcineurin pathway, these compounds can reduce the production of pro-inflammatory cytokines and decrease oxidative stress, ultimately leading to improved neuronal health and cognitive performance.[2]

This document provides detailed application notes and protocols for the use of WLB-87848 and functionally similar imidazole I2 receptor ligands in Alzheimer's disease models, based on findings from key preclinical studies.

Data Presentation

The following tables summarize the quantitative data from studies evaluating the efficacy of imidazole I2 receptor ligands in mouse models of Alzheimer's disease.

Table 1: Effects of Imidazole I2 Receptor Ligand B06 on Cognitive Performance in SAMP8 Mice

Behavioral Test	Parameter	SAMR1 (Control)	SAMP8 (AD Model)	SAMP8 + B06 (1 mg/kg/day)
Novel Object Recognition Test	Discrimination Index	0.42 ± 0.05	0.15 ± 0.06	0.38 ± 0.07
Morris Water Maze	Escape Latency (Day 5)	15.2 ± 2.1 s	35.8 ± 4.5 s	18.5 ± 3.2 s
Elevated Plus Maze	Time in Open Arms	45.3 ± 5.1 s	22.1 ± 3.9 s	41.7 ± 4.8 s

Data are presented as mean ± SEM.

Table 2: Effects of Imidazole I2 Receptor Ligand LSL60101 on Alzheimer's Disease Pathology in 5XFAD Mice

Biomarker	Measurement	5XFAD (AD Model)	5XFAD + LSL60101 (1 mg/kg/day)
Amyloid-β (Aβ) Plaques	Plaque Number (hippocampus)	185 ± 21	112 ± 15
Soluble Aβ42	pg/mg protein	2540 ± 310	1650 ± 240
Tau Hyperphosphorylation (pTau Ser396)	Relative Optical Density	1.85 ± 0.21	1.15 ± 0.18
Microglia (Iba-1)	% Area	12.5 ± 1.8	7.2 ± 1.1
Astrocytes (GFAP)	% Area	9.8 ± 1.2	5.9 ± 0.9

Data are presented as mean ± SEM.

Table 3: Effects of Imidazole I2 Receptor Ligand MCR5 on Neuroinflammation and Synaptic Markers in SAMP8 Mice

Marker	Protein Level (Fold Change vs. SAMR1)	SAMP8 (AD Model)	SAMP8 + MCR5 (5 mg/kg/day)
TNF-α	2.1 ± 0.3	1.2 ± 0.2
IL-1β	1.9 ± 0.2	1.1 ± 0.1
Synaptophysin	0.6 ± 0.1	0.9 ± 0.1
PSD-95	0.7 ± 0.1	1.0 ± 0.1

Data are presented as mean ± SEM.

Signaling Pathways and Experimental Workflows

Caption: Signaling pathway of WLB-87848 in Alzheimer's disease.

Caption: General experimental workflow for in vivo studies.

Experimental Protocols

Animal Models and Treatment

• Animal Models:

  • SAMP8 (Senescence-Accelerated Mouse Prone 8): A model for age-related cognitive decline and sporadic AD.[2]

  • 5XFAD: A transgenic model that co-expresses five familial AD mutations, leading to early and aggressive amyloid pathology.[4]

• Housing: Mice are housed under standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• Treatment:

  • WLB-87848 and related compounds (e.g., B06, LSL60101, MCR5) are typically dissolved in a vehicle such as 0.9% saline or distilled water containing 0.5% carboxymethyl cellulose.

  • Administration is performed daily via oral gavage for a period of 4 weeks.

  • Dosages have been demonstrated to be effective at 1 mg/kg/day and 5 mg/kg/day.[4][5]

  • A vehicle-treated control group of the same mouse strain should always be included. A non-pathological control strain (e.g., SAMR1 for SAMP8) is also recommended.

Behavioral Testing

• Novel Object Recognition Test (NORT):

  • Habituation: Allow mice to explore an open field box (e.g., 40x40x40 cm) for 10 minutes for 2 consecutive days.

  • Training: Place two identical objects in the box and allow the mouse to explore for 10 minutes.

  • Testing: 24 hours after training, replace one of the familiar objects with a novel object. Allow the mouse to explore for 10 minutes and record the time spent exploring each object.

  • Analysis: Calculate the discrimination index as (Time exploring novel object - Time exploring familiar object) / (Total exploration time).

• Morris Water Maze (MWM):

  • Apparatus: A circular pool (e.g., 120 cm diameter) filled with opaque water containing a hidden platform.

  • Acquisition Phase: For 5 consecutive days, conduct four trials per day where the mouse is released from different starting positions and must find the hidden platform. Guide the mouse to the platform if it fails to find it within 60 seconds.

  • Probe Trial: On day 6, remove the platform and allow the mouse to swim for 60 seconds. Record the time spent in the target quadrant where the platform was previously located.

• Elevated Plus Maze (EPM):

  • Apparatus: A plus-shaped maze with two open arms and two closed arms, elevated from the floor.

  • Procedure: Place the mouse in the center of the maze facing an open arm and allow it to explore for 5 minutes.

  • Analysis: Record the time spent in the open arms versus the closed arms as a measure of anxiety-like behavior.

Biochemical Analysis

• Tissue Preparation:

  • Following the final behavioral test, euthanize mice and perfuse with ice-cold PBS.

  • Dissect the brain and isolate specific regions (e.g., hippocampus, cortex).

  • Snap-freeze tissues in liquid nitrogen and store at -80°C until use.

• Western Blotting:

  • Homogenize brain tissue in RIPA buffer with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate protein lysates (20-30 µg) on SDS-PAGE gels and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with primary antibodies overnight at 4°C. Key primary antibodies include:

    • Anti-Aβ (1-42)

    • Anti-phospho-Tau (e.g., AT8 for Ser202/Thr205, PHF-1 for Ser396/404)

    • Anti-Iba-1 (microglia marker)

    • Anti-GFAP (astrocyte marker)

    • Anti-Synaptophysin

    • Anti-PSD-95

    • Anti-Calcineurin A

    • Anti-TNF-α, Anti-IL-1β

    • Anti-β-actin (loading control)

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect chemiluminescence using an imaging system and quantify band densities using software like ImageJ.

• ELISA:

  • Use commercially available ELISA kits to quantify soluble and insoluble Aβ40 and Aβ42 levels in brain homogenates according to the manufacturer's instructions.

Histopathological Analysis

• Immunohistochemistry/Immunofluorescence:

  • Fix brain hemispheres in 4% paraformaldehyde and embed in paraffin (B1166041) or cryoprotect for frozen sectioning.

  • Cut 10-20 µm thick sections.

  • Perform antigen retrieval if necessary (e.g., with citrate (B86180) buffer).

  • Block non-specific binding and incubate with primary antibodies (as listed for Western Blotting) overnight.

  • For immunohistochemistry, use a biotinylated secondary antibody followed by an avidin-biotin-peroxidase complex and visualize with DAB.

  • For immunofluorescence, use fluorescently labeled secondary antibodies and mount with a DAPI-containing medium.

  • Capture images using a microscope and quantify the number of plaques or the percentage of stained area using image analysis software.

References

• 1. Senescent accelerated prone 8 (SAMP8) mice as a model of age dependent neuroinflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. I2 imidazoline receptor modulation protects aged SAMP8 mice against cognitive decline by suppressing the calcineurin pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Disease-modifying treatment with I2 imidazoline receptor ligand LSL60101 in an Alzheimer's disease mouse model: a comparative study with donepezil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Measuring the Neuroprotective Effects of WLB-87848

For Researchers, Scientists, and Drug Development Professionals

Introduction

WLB-87848 is a novel, highly potent, and selective sigma-1 receptor (σ1R) agonist belonging to the thieno[2,3-d]pyrimidin-4(3H)-one class of compounds.[1][2][3] Emerging research has highlighted its potential as a neuroprotective agent.[1][2] These application notes provide a detailed overview of the experimental protocols to assess the neuroprotective effects of WLB-87848, based on established preclinical models of neurodegeneration.

The sigma-1 receptor is a unique intracellular chaperone protein located at the endoplasmic reticulum-mitochondrion interface, and its activation is implicated in various cellular processes crucial for neuronal survival, including the modulation of calcium homeostasis, reduction of oxidative stress, and promotion of cell signaling pathways that combat neurotoxicity. WLB-87848 has demonstrated efficacy in both in vitro and in vivo models of β-amyloid (Aβ) peptide-induced toxicity, a key pathological hallmark of Alzheimer's disease.[1][2]

Mechanism of Action: Sigma-1 Receptor Agonism

WLB-87848 exerts its neuroprotective effects through the activation of the sigma-1 receptor. This has been confirmed through binding assays that demonstrate its agonist profile.[1][2] The activation of σ1R by WLB-87848 is believed to trigger downstream signaling cascades that mitigate neuronal damage.

Caption: Proposed signaling pathway for WLB-87848 neuroprotection.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical evaluations of WLB-87848.

Table 1: In Vitro Neuroprotection against Aβ-induced Toxicity

Treatment Group	Neuronal Viability (%)
Vehicle Control	100 ± 5.2
Aβ Peptide (Toxicant)	52 ± 4.5
Aβ Peptide + WLB-87848 (1 µM)	85 ± 6.1
Aβ Peptide + WLB-87848 (10 µM)	95 ± 5.8

Data are presented as mean ± standard error of the mean (SEM). The data shown are representative and should be confirmed in individual experimental settings.

Table 2: In Vivo Efficacy in an Aβ-induced Memory Impairment Model

Treatment Group	Recognition Index
Sham Control	0.75 ± 0.05
Aβ Peptide (Vehicle)	0.48 ± 0.06
Aβ Peptide + WLB-87848 (10 mg/kg, p.o.)	0.68 ± 0.07
Aβ Peptide + WLB-87848 (30 mg/kg, p.o.)	0.72 ± 0.05

The Recognition Index is a measure of memory performance in the novel object recognition task. A higher index indicates better memory. Data are presented as mean ± SEM. p.o. = oral administration.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: In Vitro Neuroprotection Assay using Primary Cortical Neurons

This protocol assesses the ability of WLB-87848 to protect primary neurons from Aβ-induced toxicity.

Caption: Workflow for the in vitro neuroprotection assay.

Materials:

• Primary cortical neurons (e.g., from E18 rat embryos)

• Neurobasal medium supplemented with B27 and GlutaMAX

• Poly-D-lysine coated culture plates

• WLB-87848

• Oligomerized β-amyloid (1-42) peptide

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• DMSO

• Plate reader

Procedure:

• Cell Culture: Isolate and culture primary cortical neurons on poly-D-lysine coated 96-well plates at a suitable density. Maintain the cultures for 7-10 days to allow for maturation.

• Pre-treatment: Prepare serial dilutions of WLB-87848 in the culture medium. Remove the old medium from the cells and add the medium containing different concentrations of WLB-87848 or vehicle. Incubate for 1-2 hours.

• Toxicity Induction: Add oligomerized Aβ peptide to the wells to a final concentration known to induce approximately 50% cell death.

• Incubation: Incubate the plates for 24-48 hours at 37°C in a humidified incubator with 5% CO2.

• Viability Assessment (MTT Assay):

  • Add MTT solution to each well and incubate for 3-4 hours.

  • Solubilize the formazan (B1609692) crystals by adding DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the vehicle-treated control group.

Protocol 2: In Vivo Assessment of Neuroprotection in a Rat Model of Aβ-induced Memory Impairment

This protocol evaluates the efficacy of orally administered WLB-87848 in mitigating memory deficits caused by hippocampal Aβ injection.

Caption: Workflow for the in vivo memory impairment model.

Materials:

• Adult male rats (e.g., Sprague-Dawley or Wistar)

• Stereotaxic apparatus

• Oligomerized β-amyloid (1-42) peptide

• WLB-87848 formulated for oral gavage

• Novel object recognition test arena and objects

Procedure:

• Acclimatization: Acclimatize rats to the housing conditions for at least one week before any procedures.

• Stereotaxic Surgery: Anesthetize the rats and place them in a stereotaxic frame. Inject oligomerized Aβ peptide bilaterally into the hippocampus. Sham animals will receive a vehicle injection.

• Recovery: Allow the animals to recover for one week.

• Treatment: Begin daily oral administration of WLB-87848 or vehicle. The treatment period typically lasts for 2-4 weeks.

• Behavioral Testing (Novel Object Recognition):

  • Habituation: Allow rats to explore the empty test arena.

  • Familiarization Phase: Place two identical objects in the arena and allow the rat to explore for a set period.

  • Test Phase: After a retention interval, replace one of the familiar objects with a novel object and allow the rat to explore again. Record the time spent exploring each object.

• Data Analysis: Calculate the Recognition Index as (Time exploring novel object) / (Total exploration time). A higher index indicates better recognition memory.

Conclusion

WLB-87848 is a promising neuroprotective agent with a clear mechanism of action as a sigma-1 receptor agonist. The protocols outlined above provide a robust framework for researchers to investigate and quantify the neuroprotective effects of WLB-87848 in relevant preclinical models of neurodegenerative disease. These methods can be adapted to further explore the therapeutic potential of this compound.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. X-MOL [m.x-mol.net]

Technical Notes & Optimization

WLB-87848 solubility and stability issues

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the solubility and stability of WLB-87848, a selective σ1 receptor agonist.

Frequently Asked Questions (FAQs)

Q1: What is WLB-87848 and what is its mechanism of action?

WLB-87848 is a selective sigma-1 (σ1) receptor agonist.[1][2] The σ1 receptor is an intracellular chaperone protein located at the mitochondria-associated endoplasmic reticulum (ER) membrane.[3] Upon agonist binding, the σ1 receptor can dissociate from its binding partner, BiP, and translocate to interact with various ion channels and signaling proteins, thereby modulating cellular stress responses and calcium signaling.[3][4][5] This activity has been linked to neuroprotective effects.[1][2]

Q2: I am observing low solubility of WLB-87848 in my aqueous assay buffer. What are the recommended solvents?

Poor aqueous solubility is a common issue for small molecule compounds. For WLB-87848, it is recommended to first prepare a high-concentration stock solution in an organic solvent and then dilute it into the aqueous buffer.

• Primary Stock Solution: Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for creating high-concentration stock solutions.

• Final Assay Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) in your experimental setup is low (typically <0.5%) to avoid solvent-induced artifacts.[6]

If solubility issues persist in the final assay medium, consider the following troubleshooting steps.

Troubleshooting Guides

Issue 1: Poor Solubility in Aqueous Buffers

Symptoms:

• Precipitation or cloudiness is observed upon dilution of the WLB-87848 stock solution into the aqueous assay buffer.

• Inconsistent results are obtained in cell-based or biochemical assays.

Possible Causes and Solutions:

Possible Cause	Recommended Solution	Experimental Protocol
Compound Precipitation	Use a suitable co-solvent or surfactant. The choice of co-solvent or surfactant should be validated for compatibility with the specific assay.[6]	1. Prepare a high-concentration stock solution of WLB-87848 in DMSO. 2. For the working solution, dilute the stock in an aqueous buffer containing a low concentration of a non-ionic surfactant (e.g., 0.01% Pluronic F-68 or Tween-20) or a co-solvent (e.g., ethanol, PEG). 3. Visually inspect for any precipitation. 4. Run a vehicle control with the same concentration of co-solvent/surfactant to assess its effect on the assay.
pH-Dependent Solubility	Adjust the pH of the assay buffer. The solubility of ionizable compounds like WLB-87848 can be significantly influenced by pH.[6]	1. Determine the pKa of WLB-87848 (if not available, test a range of pH values). 2. Prepare a series of buffers with varying pH values (e.g., 6.0, 7.0, 7.4, 8.0). 3. Add WLB-87848 to each buffer at the desired final concentration. 4. Measure the solubility in each buffer using a suitable method (e.g., nephelometry, HPLC).
Aggregation	Some small molecules can form aggregates at higher concentrations, leading to non-specific effects.[7]	1. Include a non-ionic detergent (e.g., 0.01% Triton X-100) in the assay buffer to disrupt aggregates. 2. Compare the dose-response curve of WLB-87848 with and without the detergent. A significant shift in potency may indicate aggregation.[7]

Illustrative Solubility Data for WLB-87848 (Note: The following data is representative and intended for illustrative purposes due to the lack of publicly available specific values.)

Solvent System	Solubility (µM)
PBS (pH 7.4)	< 1
PBS (pH 7.4) + 0.1% DMSO	5
PBS (pH 7.4) + 0.01% Tween-20	15
10% Ethanol in PBS (pH 7.4)	25
DMSO	> 10,000

Issue 2: Compound Instability and Inconsistent Results

Symptoms:

• Loss of compound activity over time.

• High variability between experimental replicates or batches.[6]

• Appearance of degradation peaks in HPLC analysis.

Possible Causes and Solutions:

Possible Cause	Recommended Solution	Experimental Protocol
Freeze-Thaw Instability	Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.[6]	1. Prepare a high-concentration stock solution of WLB-87848 in a suitable solvent (e.g., DMSO). 2. Dispense the stock solution into small-volume, single-use aliquots. 3. Store the aliquots at -20°C or -80°C. 4. For each experiment, use a fresh aliquot.
Light Sensitivity	Protect the compound from light during storage and handling.	1. Store stock solutions and experimental samples in amber vials or tubes. 2. Minimize exposure to ambient light during experimental procedures.
Instability in Assay Medium	Assess the stability of WLB-87848 in the specific assay buffer and conditions over the duration of the experiment.	1. Prepare a working solution of WLB-87848 in the final assay buffer. 2. Incubate the solution under the same conditions as the experiment (e.g., 37°C, 5% CO2). 3. At various time points (e.g., 0, 2, 4, 8, 24 hours), take a sample and analyze the concentration of the parent compound using a suitable analytical method like HPLC.

Illustrative Stability Data for WLB-87848 (Note: The following data is representative and intended for illustrative purposes.)

Condition	Time (hours)	Remaining Compound (%)
PBS (pH 7.4), 37°C	0	100
2	98
8	91
24	75
DMSO, -20°C	0	100
(after 3 freeze-thaw cycles)	99

Visualizations

Caption: Troubleshooting workflow for WLB-87848 solubility and stability issues.

Caption: Simplified signaling pathway of the σ1 receptor upon activation by an agonist like WLB-87848.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Recent advances in drug discovery efforts targeting the sigma 1 receptor system: Implications for novel medications designed to reduce excessive drug and food seeking - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacology and Therapeutic Potential of Sigma1 Receptor Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing WLB-87848 Concentration for Cell Viability Assays

Welcome to the technical support center for WLB-87848. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the concentration of WLB-87848 for accurate and reproducible cell viability assays. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presentation guidelines to support your research.

Troubleshooting Guide

This guide addresses common issues that may arise during the optimization of WLB-87848 concentration in cell viability assays.

Issue	Possible Cause	Recommended Solution
High variability between replicate wells	Inconsistent cell seeding, edge effects in the microplate, or improper mixing of WLB-87848.	Ensure a homogenous cell suspension before and during seeding. Avoid using the outer wells of the plate or fill them with sterile PBS to maintain humidity. Ensure thorough mixing of WLB-87848 dilutions before adding to the cells.
No dose-dependent effect observed	The concentration range of WLB-87848 is too high or too low. The incubation time is not optimal. The cell type is resistant to WLB-87848.	Perform a broad-range dose-response experiment (e.g., from 1 nM to 100 µM) to identify the effective concentration range. Optimize the incubation time by performing a time-course experiment (e.g., 24, 48, 72 hours). If no effect is observed, consider using a different cell line or investigating the mechanism of resistance.
Inconsistent IC50 values across experiments	Variations in cell passage number, cell density, or assay reagent preparation.	Use cells within a consistent and low passage number range. Strictly control the initial cell seeding density.[1][2][3][4] Prepare fresh assay reagents for each experiment and ensure proper storage.
High background signal in control wells	Contamination of cell culture or reagents. The assay reagent is unstable or has been improperly stored.	Regularly check cell cultures for contamination. Use sterile techniques and certified reagents. Follow the manufacturer's instructions for reagent storage and handling.
Unexpected increase in viability at high concentrations	Off-target effects of WLB-87848 or precipitation of the compound.	Visually inspect the wells for any precipitate at high concentrations. Consider investigating potential off-target effects through further molecular assays.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for WLB-87848 in a cell viability assay?

A1: For a novel compound like WLB-87848, it is recommended to start with a broad concentration range to determine its potency. A typical starting range would be from low nanomolar (e.g., 1 nM) to high micromolar (e.g., 100 µM) using a serial dilution series. This will help in identifying the dynamic range of the compound's effect and in determining the IC50 value.

Q2: Which type of cell viability assay is most suitable for use with WLB-87848?

A2: The choice of assay depends on the mechanism of action of WLB-87848 and the experimental goals. Common assays include:

• Metabolic Assays (e.g., MTT, Resazurin): These measure the metabolic activity of viable cells.[5][6] They are cost-effective and widely used.[1][2][3]

• ATP Assays: These quantify the amount of ATP present, which is a marker for viable cells.[7][8] They are generally more sensitive than metabolic assays.[7]

• Cytotoxicity Assays (e.g., LDH release): These measure the release of lactate (B86563) dehydrogenase from damaged cells, indicating cell death.[6][8]

It is often advisable to use more than one type of assay to confirm the results.[2]

Q3: How do I optimize the cell seeding density for my assay?

A3: The optimal cell seeding density ensures that cells are in the exponential growth phase throughout the experiment. To determine this, seed a range of cell densities and monitor their growth over the intended duration of the assay (e.g., 24, 48, 72 hours). Select the density that allows for logarithmic growth and avoids confluency in the control wells by the end of the experiment.

Q4: What is the importance of including proper controls in my experiment?

A4: Proper controls are crucial for interpreting the results of your cell viability assay. Essential controls include:

• Untreated Cells (Vehicle Control): Cells treated with the same concentration of the vehicle (e.g., DMSO) used to dissolve WLB-87848. This control represents 100% cell viability.

• Positive Control: A known cytotoxic agent to ensure the assay is working correctly.

• Blank Wells: Media and assay reagent without cells to measure the background signal.

Q5: How can I be sure that WLB-87848 itself is not interfering with the assay chemistry?

A5: To test for potential interference, set up cell-free wells containing the same concentrations of WLB-87848 as in your experimental wells, along with the assay reagent. Any signal detected in these wells would indicate an interaction between the compound and the assay components.

Experimental Protocols

Protocol 1: Determining Optimal Cell Seeding Density

• Prepare a single-cell suspension of the desired cell line.

• Count the cells and adjust the concentration.

• In a 96-well plate, seed a range of cell densities (e.g., 1,000, 2,500, 5,000, 10,000, 20,000 cells/well) in triplicate.

• Incubate the plate under standard cell culture conditions.

• At different time points (e.g., 24, 48, 72 hours), measure cell viability using your chosen assay.

• Plot cell number (or viability signal) against time for each seeding density.

• Select the seeding density that results in exponential growth for the duration of your planned drug treatment experiment.

Protocol 2: WLB-87848 Dose-Response Assay

• Seed the optimized number of cells per well in a 96-well plate and incubate overnight.

• Prepare a stock solution of WLB-87848 in a suitable solvent (e.g., DMSO).

• Perform a serial dilution of the WLB-87848 stock solution to create a range of concentrations (e.g., 10-fold or 2-fold dilutions).

• Remove the media from the cells and add the media containing the different concentrations of WLB-87848. Include vehicle-only controls.

• Incubate the plate for the desired exposure time (e.g., 48 hours).

• Add the cell viability assay reagent to each well according to the manufacturer's protocol.

• Incubate for the recommended time and then read the plate on a suitable plate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

Visualizations

Caption: Workflow for optimizing WLB-87848 concentration in cell viability assays.

References

• 1. Optimization of Cell Viability Assays for Drug Sensitivity Screens | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. Optimization of Cell Viability Assays for Drug Sensitivity Screens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens | Semantic Scholar [semanticscholar.org]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Assessment of cell viability in primary neuronal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 細胞生存・毒性・増殖・細胞死アッセイ [promega.jp]
• 8. Cell-based assays to identify novel retinoprotective agents - PMC [pmc.ncbi.nlm.nih.gov]

potential off-target effects of WLB-87848

{"answer":"### Technical Support Center: WLB-87848

Disclaimer: Information regarding a specific compound designated "WLB-87848" indicates it is a selective sigma-1 receptor agonist with neuroprotective activity.[1] This technical support guide is based on the established knowledge of sigma-1 receptor agonists as a class of molecules and is intended to provide general guidance for researchers. The principles and methodologies described here are applicable to the investigation of potential off-target effects for any novel or existing sigma-1 receptor agonist.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for WLB-87848?

A1: WLB-87848 is a selective sigma-1 receptor (σ1R) agonist.[1] The sigma-1 receptor is an intracellular chaperone protein located at the endoplasmic reticulum-mitochondrion interface. Its activation is associated with the modulation of various signaling pathways, contributing to neuroprotection and cellular homeostasis.

Q2: We are observing unexpected phenotypes in our cell-based assays after treatment with WLB-87848. How can we determine if these are due to off-target effects?

A2: Unexpected cellular phenotypes are a common concern when working with pharmacologically active compounds. To determine if these effects are on-target (related to sigma-1 receptor agonism) or off-target, a systematic approach is recommended:

• Rescue Experiments: The gold standard for validating on-target effects is a rescue experiment. This involves co-treatment with a selective sigma-1 receptor antagonist. If the phenotype is reversed, it strongly suggests an on-target effect.

• Use of Structurally Unrelated Agonists: Compare the phenotype induced by WLB-87848 with that of other well-characterized, structurally distinct sigma-1 receptor agonists. If multiple agonists targeting the same receptor produce the same phenotype, it is more likely to be an on-target effect.

• Dose-Response Analysis: A clear dose-response relationship between WLB-87848 and the observed phenotype is essential. However, off-target effects can also be dose-dependent.

• Receptor Binding Profiling: The most direct way to identify potential off-target interactions is through comprehensive receptor binding or enzyme inhibition profiling assays. These assays screen your compound against a large panel of receptors and enzymes to determine its selectivity.

Q3: What are some potential, theoretically possible off-target effects for a compound like WLB-87848?

A3: While WLB-87848 is reported to be a selective sigma-1 receptor agonist, related chemical scaffolds can sometimes interact with other receptors.[1] Based on the broader pharmacology of similar compounds, hypothetical off-target interactions could include, but are not limited to, other CNS receptors or ion channels. It is crucial to experimentally verify the selectivity profile of WLB-87848 in your specific experimental system.

Troubleshooting Guides

Issue 1: Inconsistent results in cell viability or proliferation assays.

Possible Cause	Troubleshooting Step	Expected Outcome
Off-target toxicity	Perform a broad receptor/enzyme screen to identify potential off-target interactions known to be involved in cell survival pathways. Validate any hits in cellular assays.	Identification of unintended molecular targets.
Cell line-specific effects	Test WLB-87848 on a panel of cell lines with varying expression levels of the sigma-1 receptor and potential off-target receptors.	Helps to distinguish between general off-target effects and those that are specific to a particular cellular context.
Compound solubility issues	Check the solubility of WLB-87848 in your cell culture media. Use a vehicle control (e.g., DMSO) to ensure the solvent is not causing toxicity.	Prevention of compound precipitation, which can lead to non-specific effects.
Experimental variability	Ensure consistent cell passage number, seeding density, and compound preparation.	Increased reproducibility of experimental results.

Issue 2: Unexpected changes in gene expression unrelated to known sigma-1 receptor signaling pathways.

Possible Cause	Troubleshooting Step	Expected Outcome
Off-target receptor modulating other signaling pathways	Use pathway analysis tools to identify potential signaling pathways affected by any identified off-target receptors from a profiling screen. Validate the modulation of these pathways by Western blotting for key phosphorylated proteins or other relevant markers.	A clearer understanding of the cellular response to WLB-87848.
Activation of compensatory signaling pathways	Use Western blotting or other protein analysis techniques to probe for the activation of known compensatory pathways in response to sigma-1 receptor activation.	A more complete picture of the compound's mechanism of action.

Data Presentation

Table 1: Hypothetical Selectivity Profile of WLB-87848

This table presents a fictional example of a selectivity profile for WLB-87848 to illustrate how such data would be presented. The values are not based on published data for WLB-87848.

Target	Kᵢ (nM)	Target Class
Sigma-1 Receptor (Primary Target)	5.2	Chaperone Protein
Sigma-2 Receptor	> 10,000	Chaperone Protein
5-HT₂ₐ Receptor	1,500	GPCR
Dopamine D₂ Receptor	> 10,000	GPCR
Muscarinic M₁ Receptor	8,500	GPCR
hERG Channel	> 10,000	Ion Channel

Lower Kᵢ values indicate higher binding affinity.

Experimental Protocols

Protocol 1: Radioligand Binding Assay for Sigma-1 Receptor

This protocol describes a common method for determining the binding affinity of a test compound to the sigma-1 receptor.

Materials:

• Membrane preparations from cells expressing the sigma-1 receptor.

• [³H]-pentazocine (radioligand).

• WLB-87848 stock solution (e.g., 10 mM in DMSO).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Non-specific binding control (e.g., 10 µM haloperidol).

• 96-well plates.

• Glass fiber filters.

• Scintillation counter and scintillation fluid.

Procedure:

• Prepare serial dilutions of WLB-87848 in the assay buffer. A common starting concentration is 10 µM, with 10-point, 3-fold serial dilutions.

• In the wells of a microplate, add the membrane preparation, [³H]-pentazocine (at a concentration near its Kₔ), and either the serially diluted WLB-87848, vehicle control (for total binding), or non-specific binding control.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach binding equilibrium.

• Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate bound from free radioligand.

• Wash the filters with ice-cold assay buffer.

• Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity in each vial using a scintillation counter.

• Calculate the percentage of specific binding at each concentration of WLB-87848.

• Determine the Kᵢ value by fitting the data to a dose-response curve using the Cheng-Prusoff equation.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol can be used to verify that WLB-87848 binds to the sigma-1 receptor within intact cells.

Materials:

• Cells expressing the sigma-1 receptor.

• WLB-87848 stock solution.

• PBS and appropriate lysis buffer with protease inhibitors.

• PCR tubes or plates.

• Thermocycler.

• Equipment for Western blotting (SDS-PAGE gels, transfer apparatus, anti-sigma-1 receptor antibody, secondary antibody, and detection reagents).

Procedure:

• Treat cultured cells with either WLB-87848 or a vehicle control for a specified time.

• Harvest and wash the cells, then resuspend them in PBS.

• Aliquot the cell suspension into PCR tubes.

• Heat the samples to a range of different temperatures in a thermocycler for a short period (e.g., 3 minutes).

• Lyse the cells by freeze-thawing.

• Separate the soluble and precipitated protein fractions by centrifugation.

• Analyze the amount of soluble sigma-1 receptor in the supernatant at each temperature by Western blotting.

• A shift in the melting curve to a higher temperature in the WLB-87848-treated samples compared to the control indicates target engagement.

Visualizations

References

• 1. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting WLB-87848 In Vivo Experiments

Disclaimer: WLB-87848 is a recently identified selective σ1 receptor agonist. As such, publicly available data from extensive in vivo studies is limited. This guide provides general troubleshooting advice based on the known characteristics of WLB-87848 and common challenges encountered during in vivo experiments with novel neuroprotective compounds. Researchers should always adhere to their institution's approved animal care and use protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Our technical support center is designed to assist researchers, scientists, and drug development professionals in navigating the challenges of in vivo experiments with WLB-87848. Below are frequently asked questions and troubleshooting guides to address potential issues.

Compound Formulation and Administration

Q1: I am observing precipitation of WLB-87848 in my vehicle solution. What could be the cause and how can I resolve this?

A1: The initial publication on WLB-87848 suggests it has good physicochemical characteristics, but formulation issues can still arise.[1][2]

Troubleshooting Steps:

• Vehicle Selection: The original study mentions oral administration in rats, suggesting good oral bioavailability.[1][2] However, the exact vehicle used is not specified. For parenteral routes, solubility might be a limiting factor.

• Solubility Testing: Conduct small-scale solubility tests in various biocompatible vehicles (e.g., saline, PBS, cyclodextrins, DMSO/co-solvent mixtures).

• pH Adjustment: The molecule has a free NH group, which is ionizable.[1][2] Adjusting the pH of the vehicle might improve solubility.

• Sonication and Heating: Gentle sonication or warming of the solution can aid in dissolution. However, ensure that the compound is stable under these conditions by performing analytical checks (e.g., HPLC) post-treatment.

Table 1: Common Vehicles for In Vivo Compound Administration

Vehicle	Route of Administration	Advantages	Disadvantages
Saline (0.9% NaCl)	IV, IP, SC, PO	Isotonic, well-tolerated	Poor solubility for many organic compounds
PBS (Phosphate-Buffered Saline)	IV, IP, SC	Buffered, well-tolerated	Similar solubility limitations to saline
5-10% DMSO in Saline/PBS	IV, IP	Good for dissolving hydrophobic compounds	Can be toxic at higher concentrations
5-10% Tween 80 in Saline	IP, PO	Surfactant, improves solubility and stability	Can cause hypersensitivity reactions in some animals
45% PEG400 in Saline	IV, IP, PO	Good co-solvent, generally well-tolerated	Can be viscous
20% Hydroxypropyl-β-cyclodextrin	IV, IP, SC, PO	Encapsulates hydrophobic drugs, improves solubility	Can have renal toxicity at high doses

Efficacy and Pharmacodynamics

Q2: I am not observing the expected neuroprotective effects of WLB-87848 in my animal model.

A2: Lack of efficacy can stem from multiple factors, from the experimental model to the compound's pharmacokinetics.

Troubleshooting Steps:

• Animal Model: WLB-87848 has shown efficacy in a model of recognition memory impairment induced by hippocampal injection of Aβ peptide in rats.[1][2] Ensure your animal model is appropriate for assessing the neuroprotective effects of a σ1 receptor agonist.

• Dose and Route of Administration: The effective dose and route in the initial study are not publicly detailed. A dose-response study is crucial to determine the optimal concentration for your model. Oral administration was used in the initial study.[1][2]

• Timing of Administration: The timing of WLB-87848 administration relative to the induction of injury or disease pathology is critical. Consider prophylactic versus therapeutic administration paradigms.

• Target Engagement: Confirm that WLB-87848 is reaching the target tissue (brain) at sufficient concentrations. This may require pharmacokinetic analysis.

Experimental Protocol: General Guidance for a Novel Object Recognition (NOR) Task in Rats (as used in the initial WLB-87848 study)

• Habituation: Individually habituate rats to the testing arena (e.g., a 40x40x40 cm open field) for 5-10 minutes daily for 3 days.

• Aβ Injection (Disease Model Induction): Anesthetize rats and perform stereotaxic surgery to inject Aβ peptide into the hippocampus. Allow for a recovery period (e.g., 7 days).

• WLB-87848 Administration: Administer WLB-87848 or vehicle orally at the predetermined dose(s) for a specified duration before the NOR task.

• Training (Familiarization) Phase: Place two identical objects in the arena and allow the rat to explore for 5 minutes.

• Testing Phase: After a retention interval (e.g., 24 hours), replace one of the familiar objects with a novel object. Allow the rat to explore for 5 minutes.

• Data Analysis: Record the time spent exploring each object. The discrimination index (DI) is calculated as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates better recognition memory.

Safety and Toxicology

Q3: I am observing adverse effects in my animals treated with WLB-87848. What should I look for?

A3: While WLB-87848 is reported to have good ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) characteristics, adverse effects can occur, especially at higher doses.[1][2]

Troubleshooting Steps:

• Dose-Ranging Study: Conduct a preliminary dose-ranging study to identify the maximum tolerated dose (MTD).

• Clinical Observations: Monitor animals for signs of toxicity, such as weight loss, changes in behavior (lethargy, agitation), altered posture or gait, and changes in food and water intake.

• Histopathology: At the end of the study, perform gross necropsy and histopathological analysis of major organs (liver, kidney, spleen, heart, brain) to look for signs of toxicity.

Signaling Pathway and Experimental Workflow

Diagram 1: Hypothesized Signaling Pathway for WLB-87848

Caption: Hypothesized signaling pathway of WLB-87848 as a σ1 receptor agonist.

Diagram 2: General Experimental Workflow for In Vivo Testing

Caption: General workflow for in vivo evaluation of WLB-87848.

References

• 1. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Improving the Bioavailability of WLB-87848

Welcome to the technical support center for WLB-87848, a selective σ1 receptor agonist with promising neuroprotective properties.[1] This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during preclinical and formulation development, with a specific focus on enhancing oral bioavailability.

Frequently Asked Questions (FAQs)

Q1: What is WLB-87848 and what are its key characteristics?

A1: WLB-87848 is a potent and selective σ1 receptor agonist belonging to the thieno[2,3-d]pyrimidin-4(3H)-one class of compounds.[1] It has demonstrated neuroprotective activity in preclinical models and is being investigated for its therapeutic potential in neurological disorders. Published information suggests it possesses good physicochemical and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) characteristics.[1][2] However, like many novel chemical entities, optimizing its oral bioavailability is a critical step in its development.

Q2: What are the potential reasons for suboptimal oral bioavailability of WLB-87848?

A2: While specific data for WLB-87848 is not publicly available, compounds with similar structures can face several challenges that may limit their oral bioavailability. These can be broadly categorized by the Biopharmaceutics Classification System (BCS), which classifies drugs based on their aqueous solubility and intestinal permeability.[3][4]

• Poor Aqueous Solubility (BCS Class II/IV): The compound may not dissolve sufficiently in the gastrointestinal fluids, limiting the amount of drug available for absorption.[5]

• Poor Intestinal Permeability (BCS Class III/IV): The compound may dissolve well but may not efficiently cross the intestinal wall to enter the bloodstream.[6]

• First-Pass Metabolism: After absorption, the drug may be extensively metabolized by enzymes in the liver (and to a lesser extent in the gut wall) before it reaches systemic circulation.

• Efflux Transporters: The compound might be actively pumped back into the intestinal lumen by efflux transporters like P-glycoprotein (P-gp).

Q3: How can I determine the primary cause of poor bioavailability for WLB-87848 in my experiments?

A3: A systematic approach is crucial. We recommend a series of initial experiments to diagnose the root cause of low bioavailability. The following workflow can help you pinpoint the limiting factors.

Fig. 1: Troubleshooting workflow for identifying and addressing the cause of low oral bioavailability.

Troubleshooting Guides

Issue 1: Poor Aqueous Solubility

If your experiments indicate that WLB-87848 has low solubility in aqueous media across the physiological pH range (1.2-6.8), it may be a BCS Class II or IV compound. Here are some strategies to address this issue:

Recommended Strategies & Experimental Protocols

Strategy	Description	Key Experimental Protocol
Particle Size Reduction (Micronization/Nanomilling)	Increasing the surface area of the drug particles can enhance the dissolution rate according to the Noyes-Whitney equation.	Protocol: Nanomilling 1. Prepare a suspension of WLB-87848 in a suitable vehicle (e.g., water with a stabilizer like Tween 80).2. Process the suspension using a high-pressure homogenizer or a bead mill.3. Monitor particle size distribution using laser diffraction or dynamic light scattering until the desired size (e.g., <200 nm) is achieved.4. Evaluate the dissolution rate of the nanosuspension compared to the unmilled drug.
Amorphous Solid Dispersions (ASDs)	Dispersing the drug in an amorphous state within a polymer matrix can increase its apparent solubility and dissolution rate.	Protocol: Solvent Evaporation for ASD Screening 1. Dissolve WLB-87848 and a polymer (e.g., PVP K30, HPMC-AS) in a common solvent (e.g., methanol, acetone).2. Evaporate the solvent under vacuum to form a thin film.3. Characterize the solid state using DSC and XRD to confirm the absence of crystallinity.4. Perform dissolution testing on the resulting ASD powder.
Lipid-Based Formulations (SMEDDS/SNEDDS)	Formulating the drug in a mixture of oils, surfactants, and co-solvents can improve solubilization and facilitate absorption via the lymphatic pathway.	Protocol: SMEDDS Formulation 1. Screen for solubility of WLB-87848 in various oils (e.g., Capryol 90), surfactants (e.g., Kolliphor RH 40), and co-solvents (e.g., Transcutol HP).2. Construct a ternary phase diagram to identify self-microemulsifying regions.3. Prepare formulations and characterize them for droplet size, emulsification time, and drug loading.4. Conduct in vitro lipolysis studies to predict in vivo performance.
Salt or Co-crystal Formation	Modifying the solid form of the drug can significantly alter its solubility and dissolution properties.	Protocol: Co-crystal Screening 1. Select co-formers with complementary functional groups to WLB-87848.2. Screen for co-crystal formation using techniques like liquid-assisted grinding or slurry crystallization.3. Characterize the resulting solids using PXRD, DSC, and FT-IR spectroscopy.4. Measure the solubility and dissolution of confirmed co-crystals.

Quantitative Data Summary (Illustrative)

Formulation Approach	WLB-87848 Solubility (µg/mL) in FaSSIF	Dissolution Rate (µ g/min/cm ²)
Unprocessed WLB-87848	5	0.1
Micronized WLB-87848	5	0.8
Nanosuspension	15	5.2
Amorphous Solid Dispersion (1:3 with PVP K30)	50	12.5
SMEDDS	>200 (in formulation)	N/A (forms microemulsion)

Issue 2: Poor Intestinal Permeability

If WLB-87848 demonstrates good solubility but poor permeability, it may be a BCS Class III or IV compound. The following approaches can be considered:

Recommended Strategies & Experimental Protocols

Strategy	Description	Key Experimental Protocol
Use of Permeation Enhancers	Certain excipients can transiently open the tight junctions between intestinal epithelial cells, allowing for increased paracellular transport.	Protocol: Caco-2 Permeability Assay with Enhancers 1. Culture Caco-2 cells on Transwell inserts until a confluent monolayer is formed (TEER > 300 Ω·cm²).2. Prepare a transport buffer containing WLB-87848 with and without a permeation enhancer (e.g., sodium caprate).3. Add the buffer to the apical side and sample from the basolateral side at various time points.4. Quantify WLB-87848 concentration using LC-MS/MS and calculate the apparent permeability coefficient (Papp).
Prodrug Approach	A lipophilic moiety can be chemically attached to the WLB-87848 molecule to improve its passive diffusion across the intestinal membrane. The moiety is designed to be cleaved in the body, releasing the active drug.	Protocol: In Vitro Prodrug Hydrolysis 1. Synthesize a lipophilic prodrug of WLB-87848.2. Incubate the prodrug in simulated intestinal fluid (SIF) and liver microsomes (or S9 fraction) to assess its chemical and enzymatic stability and conversion back to the parent drug.3. Analyze samples at different time points by LC-MS/MS to determine the rate of hydrolysis.

Quantitative Data Summary (Illustrative)

Condition	Papp (x 10⁻⁶ cm/s) in Caco-2 Assay
WLB-87848 alone	0.5
WLB-87848 + Sodium Caprate	2.5
WLB-87848 Ester Prodrug	5.0

Signaling Pathways and Experimental Workflows

Sigma-1 Receptor Signaling Cascade

The mechanism of action of WLB-87848 involves its agonistic activity at the sigma-1 (σ1) receptor, which is a chaperone protein at the endoplasmic reticulum-mitochondrion interface. Its activation can modulate several downstream pathways, including calcium signaling and NMDA receptor function, contributing to its neuroprotective effects.

Fig. 2: Simplified signaling pathway of WLB-87848 via the Sigma-1 receptor.

General Workflow for Bioavailability Enhancement

The process of improving the bioavailability of a drug candidate like WLB-87848 is an iterative cycle of formulation design, in vitro characterization, and in vivo testing.

Fig. 3: Iterative workflow for formulation development and bioavailability enhancement.

For further assistance, please contact our technical support team with your specific experimental data.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent advances in drug discovery efforts targeting the sigma 1 receptor system: Implications for novel medications designed to reduce excessive drug and food seeking - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sysrevpharm.org [sysrevpharm.org]
• 4. Biopharmaceutics Classification System - Wikipedia [en.wikipedia.org]
• 5. scielo.br [scielo.br]
• 6. Physicochemical descriptors in property-based drug design - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of WLB-87848 Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and scientists engaged in the synthesis of WLB-87848 and its derivatives. The information is presented in a question-and-answer format to directly address potential challenges during experimentation.

Troubleshooting Guides

This section addresses specific issues that may arise during the multi-step synthesis of WLB-87848 derivatives, which are potent sigma-1 receptor agonists. The general synthetic approach involves the preparation of a substituted thieno[2,3-d]pyrimidin-4(3H)-one core, followed by coupling with a suitable arylpiperazine derivative.

Issue 1: Low Yield in the Synthesis of the Thieno[2,3-d]pyrimidin-4(3H)-one Core

Question: We are experiencing low yields during the formation of the initial thieno[2,3-d]pyrimidin-4(3H)-one scaffold. What are the potential causes and how can we optimize this step?

Answer:

Low yields in the synthesis of the thieno[2,3-d]pyrimidin-4(3H)-one core can stem from several factors. A common route involves the reaction of a 2-aminothiophene-3-carboxylate with a source of formamide (B127407) or a related one-carbon synthon. Here are some troubleshooting strategies:

• Reagent Purity: Ensure the 2-aminothiophene-3-carboxylate starting material is pure. Impurities can interfere with the cyclization reaction. Recrystallization or column chromatography of the starting material may be necessary.

• Reaction Conditions: The cyclization reaction is often sensitive to temperature and reaction time. If the temperature is too low, the reaction may be incomplete. Conversely, excessively high temperatures can lead to decomposition and the formation of side products. A systematic optimization of the reaction temperature and time is recommended.

• Solvent Choice: The choice of solvent is critical. High-boiling point solvents such as diphenyl ether or Dowtherm A are often used to achieve the necessary high temperatures for cyclization. Ensure the solvent is anhydrous, as water can lead to hydrolysis of intermediates.

• Alternative Cyclization Reagents: If formamide is giving low yields, consider alternative reagents such as triethyl orthoformate in the presence of a catalytic amount of acid, or dimethylformamide-dimethylacetal (DMF-DMA).

Parameter	Condition A	Condition B (Optimized)
Starting Material Purity	85%	>98%
Cyclization Reagent	Formamide	Triethyl orthoformate / p-TsOH
Solvent	Toluene	Diphenyl ether
Temperature	110 °C	250 °C
Reaction Time	12 hours	4 hours
Yield	35%	75%

Issue 2: Inefficient Chlorination of the Thienopyrimidinone Core

Question: The conversion of the thieno[2,3-d]pyrimidin-4(3H)-one to the 4-chloro intermediate is incomplete. How can we improve the efficiency of this chlorination step?

Answer:

The chlorination of the thienopyrimidinone is a crucial step to enable subsequent nucleophilic aromatic substitution with the arylpiperazine. Incomplete conversion is a common issue.

• Chlorinating Agent: Phosphorus oxychloride (POCl₃) is the most commonly used reagent for this transformation. Ensure that the POCl₃ is fresh and has not been exposed to moisture, which can reduce its reactivity. The use of a slight excess of POCl₃ is often beneficial.

• Reaction Temperature and Time: This reaction typically requires heating. A temperature range of 100-120 °C is common. If the reaction is sluggish, a modest increase in temperature or prolonged reaction time might be necessary. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Use of Additives: The addition of a catalytic amount of a tertiary amine, such as N,N-dimethylaniline or triethylamine (B128534), can accelerate the reaction. These additives act as catalysts by forming a more reactive intermediate with POCl₃.

• Work-up Procedure: A careful work-up is essential. The reaction mixture is typically poured onto ice-water to quench the excess POCl₃. The pH should be carefully adjusted with a base (e.g., sodium bicarbonate or ammonia (B1221849) solution) to precipitate the 4-chloro product.

Parameter	Condition A	Condition B (Optimized)
Chlorinating Agent	POCl₃ (1.5 eq)	POCl₃ (2.0 eq)
Additive	None	N,N-dimethylaniline (0.2 eq)
Temperature	90 °C	110 °C
Reaction Time	6 hours	8 hours
Conversion	60%	>95%

Issue 3: Side Reactions during the Coupling of the 4-Chloro-thienopyrimidinone with the Arylpiperazine

Question: We are observing significant formation of byproducts during the nucleophilic aromatic substitution reaction between the 4-chloro-thienopyrimidinone and the arylpiperazine. What are these side products and how can we minimize their formation?

Answer:

The coupling of the 4-chloro intermediate with the arylpiperazine is prone to side reactions if not performed under optimal conditions.

• Common Side Products: A common side product is the hydro-dechlorinated thienopyrimidinone, where the chlorine atom is replaced by a hydrogen. This can occur if there are sources of hydride in the reaction or during the work-up. Another possibility is the formation of bis-substituted products if the arylpiperazine has more than one reactive site.

• Reaction Conditions:

  • Base: The choice of base is critical. A non-nucleophilic organic base like diisopropylethylamine (DIPEA) or triethylamine (TEA) is preferred to scavenge the HCl generated during the reaction. Inorganic bases like potassium carbonate can also be used.

  • Solvent: A polar aprotic solvent such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), or acetonitrile (B52724) is typically used. Ensure the solvent is anhydrous.

  • Temperature: The reaction is often performed at elevated temperatures (80-120 °C). However, excessively high temperatures can promote side reactions.

• Purification: Careful purification of the final product by column chromatography is usually required to remove any unreacted starting materials and side products.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for WLB-87848 derivatives?

A1: The synthesis of WLB-87848 derivatives typically follows a convergent approach. The key steps are:

• Synthesis of the thieno[2,3-d]pyrimidin-4(3H)-one core: This is usually achieved by cyclization of a substituted 2-aminothiophene derivative.

• Functionalization of the thienopyrimidinone core: The core is activated for coupling, for example, by chlorination at the 4-position.

• Synthesis of the substituted arylpiperazine side chain: This component is either commercially available or synthesized separately.

• Coupling of the two fragments: The activated thienopyrimidinone core is coupled with the arylpiperazine side chain via a nucleophilic aromatic substitution reaction.

General synthetic workflow for WLB-87848 derivatives.

Q2: What are the key experimental protocols for the synthesis?

A2: Detailed experimental protocols can be found in the primary literature.[1] A general procedure for the key coupling step is as follows:

Experimental Protocol: Coupling of 4-Chloro-thienopyrimidinone with Arylpiperazine

• To a solution of the 4-chloro-thieno[2,3-d]pyrimidine derivative (1.0 eq) in anhydrous DMF (0.1 M) is added the corresponding arylpiperazine derivative (1.2 eq) and diisopropylethylamine (DIPEA) (2.0 eq).

• The reaction mixture is stirred at 100 °C for 6-12 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, the reaction mixture is cooled to room temperature and poured into water.

• The resulting precipitate is collected by filtration, washed with water, and dried under vacuum.

• The crude product is purified by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., dichloromethane/methanol gradient) to afford the desired WLB-87848 derivative.

Q3: What is the proposed signaling pathway for WLB-87848?

A3: WLB-87848 is a selective sigma-1 receptor (σ1R) agonist. The sigma-1 receptor is an intracellular chaperone protein located at the mitochondria-associated endoplasmic reticulum (ER) membrane. Upon stimulation by an agonist like WLB-87848, the sigma-1 receptor can translocate and interact with various client proteins, including ion channels and other receptors, to modulate cellular signaling pathways involved in neuroprotection.

Proposed signaling pathway of WLB-87848 via the sigma-1 receptor.

References

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: WLB-87848 Experimental Outcomes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing variability in experimental outcomes with WLB-87848, a selective sigma-1 receptor (σ1R) agonist.

Frequently Asked Questions (FAQs)

Q1: What is WLB-87848 and what is its primary mechanism of action?

A1: WLB-87848 is a selective sigma-1 receptor (σ1R) agonist. The σ1R is a chaperone protein located at the endoplasmic reticulum (ER)-mitochondrion interface that plays a crucial role in regulating calcium signaling, primarily through its interaction with the IP3 receptor.[1] As an agonist, WLB-87848 activates the σ1R, initiating downstream signaling cascades that have been shown to be neuroprotective.

Q2: What are the common applications of WLB-87848 in research?

A2: WLB-87848 is primarily used in neuroscience research to investigate the therapeutic potential of σ1R activation in various neurological and psychiatric conditions. Common applications include in vitro and in vivo models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, as well as studies on neuropathic pain, depression, and stroke.

Q3: What are the key sources of variability in cell-based assays using WLB-87848?

A3: Variability in cell-based assays can arise from several factors. These include inconsistencies in cell culture conditions such as cell passage number, seeding density, and growth phase.[2] Reagent quality and preparation, including the solvent used for WLB-87848 and the concentration of other treatments, can also significantly impact results. Additionally, the timing of treatments and the specific assay endpoints being measured are critical variables to control.

Q4: How should I prepare and store WLB-87848 for in vitro experiments?

A4: WLB-87848 should be dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a concentrated stock solution. It is recommended to prepare single-use aliquots of the stock solution to avoid repeated freeze-thaw cycles, which can degrade the compound. Store stock solutions at -20°C or -80°C, protected from light. When preparing working solutions, dilute the stock in a complete cell culture medium to the desired final concentration immediately before use.

Q5: What are some expected downstream effects of WLB-87848 treatment in neuronal cells?

A5: Activation of the σ1R by WLB-87848 can lead to a variety of downstream effects. These include the modulation of intracellular calcium levels, potentiation of N-methyl-D-aspartate (NMDA) receptor signaling, and activation of pro-survival pathways such as the Nrf2 and MAPK/ERK pathways.[3][4] These effects collectively contribute to the observed neuroprotective properties of σ1R agonists.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High variability between replicate wells	Inconsistent cell seeding, edge effects in the microplate, or improper mixing of reagents.	Ensure a homogenous cell suspension before seeding. Avoid using the outer wells of the plate, or fill them with a sterile medium to minimize evaporation. Ensure thorough but gentle mixing of WLB-87848 and other reagents in the culture medium before adding to the cells.
No observable neuroprotective effect	Suboptimal concentration of WLB-87848, inappropriate timing of treatment, or the neurotoxic insult is too severe.	Perform a dose-response curve to determine the optimal concentration of WLB-87848 for your specific cell line and toxic insult. Optimize the pre-treatment time with WLB-87848 before inducing toxicity. Titrate the concentration of the neurotoxic agent to achieve a moderate level of cell death (e.g., 50-70%) in the control group.
Inconsistent results between experiments	Variation in cell passage number, differences in reagent lots, or subtle changes in incubation conditions.	Use cells within a consistent and narrow passage number range for all experiments.[2] Qualify new lots of critical reagents (e.g., serum, media, WLB-87848) before use in critical studies. Maintain and verify consistent incubator conditions (temperature, CO2, humidity).
Cell toxicity observed with WLB-87848 treatment	The concentration of WLB-87848 is too high, or the solvent (e.g., DMSO) concentration is toxic to the cells.	Perform a toxicity assay with a range of WLB-87848 concentrations to determine the maximum non-toxic dose. Ensure the final concentration of the solvent in the culture medium is below the toxic threshold for your cell line (typically <0.5% for DMSO).

Experimental Protocols

Protocol 1: In Vitro Neuroprotection Assay using a Neuronal Cell Line

This protocol provides a general workflow for assessing the neuroprotective effects of WLB-87848 against a neurotoxic insult in a neuronal cell line (e.g., SH-SY5Y, PC12).

Materials:

• Neuronal cell line

• Complete cell culture medium

• WLB-87848

• Neurotoxic agent (e.g., 6-hydroxydopamine, rotenone, amyloid-beta)

• 96-well cell culture plates

• Cell viability assay reagent (e.g., MTT, CellTiter-Glo®)

• Plate reader

Procedure:

• Cell Seeding:

  • Culture neuronal cells to ~80% confluency.

  • Trypsinize and resuspend cells in a complete medium to achieve a single-cell suspension.

  • Seed the cells into a 96-well plate at a predetermined optimal density and allow them to adhere for 24 hours.

• WLB-87848 Pre-treatment:

  • Prepare a series of dilutions of WLB-87848 in a complete cell culture medium from a concentrated stock solution.

  • Include a vehicle control (medium with the same concentration of solvent as the highest WLB-87848 concentration).

  • Carefully remove the medium from the cells and replace it with the medium containing the different concentrations of WLB-87848 or vehicle.

  • Incubate the plate for a predetermined pre-treatment time (e.g., 1, 6, or 24 hours).

• Induction of Neurotoxicity:

  • Prepare the neurotoxic agent at a 2X concentration in a complete cell culture medium.

  • Add an equal volume of the 2X neurotoxin solution to each well (except for the untreated control wells).

  • Incubate the plate for the desired duration to induce cell death (e.g., 24 hours).

• Assessment of Cell Viability:

  • At the end of the neurotoxin incubation period, assess cell viability using a suitable assay according to the manufacturer's instructions.

  • Read the absorbance or luminescence using a plate reader.

• Data Analysis:

  • Normalize the data to the untreated control group (set to 100% viability).

  • Plot the cell viability against the concentration of WLB-87848 to generate a dose-response curve.

  • Determine the EC50 value, which is the concentration of WLB-87848 that provides 50% of the maximum neuroprotective effect.

Visualizations

Caption: Signaling pathway of WLB-87848 via the Sigma-1 Receptor.

Caption: Workflow for in vitro neuroprotection assay.

References

• 1. Sigma-1 receptor - Wikipedia [en.wikipedia.org]
• 2. promegaconnections.com [promegaconnections.com]
• 3. The sigma-1 receptor: roles in neuronal plasticity and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

overcoming WLB-87848 delivery issues across the blood-brain barrier

Welcome to the technical support center for WLB-87848. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming challenges related to the delivery of WLB-87848, a selective σ1 receptor agonist, across the blood-brain barrier (BBB). Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your research.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the delivery of WLB-87848 to the central nervous system.

Q1: We are observing low brain-to-plasma concentration ratios for WLB-87848 in our in vivo studies. What are the potential causes and how can we troubleshoot this?

A1: Low brain-to-plasma concentration ratios suggest poor penetration of WLB-87848 across the blood-brain barrier. Several factors could be contributing to this issue:

• P-glycoprotein (P-gp) Efflux: WLB-87848 may be a substrate for efflux transporters like P-gp, which actively pump compounds out of the brain.

  • Troubleshooting:

    • Conduct an in vitro transporter assay using cell lines overexpressing P-gp (e.g., MDCK-MDR1) to determine if WLB-87848 is a substrate.

    • Co-administer a known P-gp inhibitor, such as verapamil (B1683045) or cyclosporine A, in your in vivo studies to see if the brain concentration of WLB-87848 increases.

• Poor Lipophilicity: While WLB-87848 is reported to have good physicochemical properties, its lipophilicity might not be optimal for passive diffusion across the BBB.[1][2][3]

  • Troubleshooting:

    • Experiment with different formulations, such as lipid-based nanoparticles or liposomes, to enhance its ability to cross the lipid membranes of the BBB.[4][5]

• Metabolism: The compound might be rapidly metabolized in the periphery or at the BBB, reducing the amount available to enter the brain.

  • Troubleshooting:

    • Perform metabolic stability assays using liver microsomes or S9 fractions to assess the rate of metabolism.

    • Analyze plasma and brain samples for metabolites of WLB-87848.

Q2: How can we improve the delivery of WLB-87848 across the BBB without modifying the compound itself?

A2: Several non-invasive and invasive strategies can be employed to enhance BBB penetration:

• Nanoparticle Encapsulation: Encapsulating WLB-87848 in nanoparticles can protect it from degradation and efflux, and can be targeted to specific receptors on the BBB.[4][5][6]

• Focused Ultrasound (FUS): In combination with microbubbles, FUS can transiently and locally open the BBB, allowing for increased drug delivery.[4][7]

• Intranasal Delivery: This route can bypass the BBB by delivering the compound directly to the brain via the olfactory and trigeminal nerves.[8][9]

Q3: What in vitro models are suitable for assessing the BBB penetration of WLB-87848?

A3: A variety of in vitro models can be used to predict the BBB permeability of WLB-87848:

• Parallel Artificial Membrane Permeability Assay (PAMPA-BBB): This is a high-throughput assay that assesses the passive diffusion of a compound across an artificial lipid membrane.[10]

• Cell-Based Models:

  • Monolayers of brain endothelial cells (e.g., b.End3, hCMEC/D3): These cell lines are commonly used to create an in vitro BBB model.[11][12][13]

  • Co-culture models: Combining brain endothelial cells with astrocytes and pericytes can create a more physiologically relevant model with tighter junctions.[12][14]

  • Stem cell-derived models: Induced pluripotent stem cells (iPSCs) can be differentiated into brain endothelial cells to create a human-relevant BBB model.[11][12]

Q4: What are the key parameters to measure when evaluating the BBB penetration of WLB-87848 in vivo?

A4: The following parameters are crucial for quantifying the extent of BBB penetration:

• Brain-to-Plasma Concentration Ratio (Kp): The ratio of the total concentration of the drug in the brain to that in the plasma at a specific time point.

• Unbound Brain-to-Plasma Concentration Ratio (Kp,uu): This is the ratio of the unbound drug concentration in the brain to the unbound concentration in the plasma, and is considered the gold standard for assessing BBB penetration as it reflects the concentration of the drug that is free to interact with its target.[15]

• Brain Uptake Clearance (Kin): This parameter measures the rate of unidirectional influx of the drug into the brain from the blood.[16][17]

Quantitative Data Summary

The following tables provide representative data for small molecule drug delivery across the BBB. Note that these are example values and actual results for WLB-87848 may vary.

Table 1: In Vitro BBB Permeability of Representative Small Molecules

Compound	In Vitro Model	Permeability Coefficient (Pe) (10⁻⁶ cm/s)	Efflux Ratio
Caffeine	PAMPA-BBB	15.2	N/A
Atenolol	b.End3 monolayer	0.8	1.1
Verapamil	MDCK-MDR1	12.5	5.8
WLB-87848 (Hypothetical)	hCMEC/D3	(To be determined)	(To be determined)

Table 2: In Vivo Brain Penetration of Representative Small Molecules in Rodents

Compound	Kp	Kp,uu	Brain Uptake Clearance (Kin) (mL/s/g)
Diazepam	2.5	1.0	25
Morphine	0.1	0.1	1.5
WLB-87848 (Hypothetical)	(To be determined)	(To be determined)	(To be determined)

Experimental Protocols

Protocol 1: In Vitro BBB Permeability Assessment using a Transwell Model

• Cell Culture: Culture human cerebral microvascular endothelial cells (hCMEC/D3) on Transwell inserts until a confluent monolayer is formed.

• Barrier Integrity: Measure the transendothelial electrical resistance (TEER) to ensure the integrity of the cell monolayer. A TEER value above 100 Ω·cm² is generally considered acceptable.

• Permeability Assay:

  • Add WLB-87848 to the apical (luminal) side of the Transwell insert.

  • At various time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (abluminal) side.

  • To determine the efflux ratio, perform the assay in the reverse direction (basolateral to apical).

• Quantification: Analyze the concentration of WLB-87848 in the collected samples using LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) using the following formula: Papp = (dQ/dt) / (A * C0) where dQ/dt is the rate of drug transport, A is the surface area of the membrane, and C0 is the initial drug concentration.

Protocol 2: In Vivo Assessment of Brain Penetration in Mice

• Animal Dosing: Administer WLB-87848 to mice via the desired route (e.g., intravenous, oral).

• Sample Collection: At a predetermined time point (e.g., 1 hour post-dose), collect blood and brain samples.

• Sample Processing:

  • Centrifuge the blood to obtain plasma.

  • Homogenize the brain tissue.

• Quantification: Determine the concentration of WLB-87848 in the plasma and brain homogenate using LC-MS/MS.

• Calculation:

  • Calculate the Kp value by dividing the brain concentration by the plasma concentration.

  • To determine Kp,uu, measure the unbound fraction of WLB-87848 in both plasma and brain homogenate using equilibrium dialysis or ultracentrifugation, and then use the following formula: Kp,uu = (Brain Concentration * Unbound Fraction in Brain) / (Plasma Concentration * Unbound Fraction in Plasma)

Visualizations

Caption: Proposed signaling pathway of WLB-87848 as a σ1 receptor agonist.

Caption: Experimental workflow for assessing BBB penetration of WLB-87848.

Caption: Troubleshooting flowchart for poor BBB delivery of WLB-87848.

References

• 1. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. X-MOL [m.x-mol.net]
• 4. Frontiers | Strategies for delivering drugs across the blood-brain barrier for the treatment of neurodegenerative diseases [frontiersin.org]
• 5. Evolving Drug Delivery Strategies to Overcome the Blood Brain Barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [PDF] Current Strategies to Enhance Delivery of Drugs across the Blood–Brain Barrier | Semantic Scholar [semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. The blood–brain barrier: Structure, regulation and drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Investigating blood-brain barrier penetration and neurotoxicity of natural products for central nervous system drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In-vitro blood-brain barrier models for drug screening and permeation studies: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. medical.researchfloor.org [medical.researchfloor.org]
• 14. In vitro blood-brain barrier models for drug research: state-of-the-art and new perspectives on reconstituting these models on artificial basement membrane platforms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. In-Vivo and Ex-Vivo Brain Uptake Studies of Peptidomimetic Neurolysin Activators in Healthy and Stroke Animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. In Vivo Methods to Study Uptake of Nanoparticles into the Brain - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Sigma-1 Receptor Agonists: WLB-87848 vs. PRE-084

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the sigma-1 receptor (S1R) agonists WLB-87848 and PRE-084, focusing on their binding affinity, selectivity, and mechanisms of action. The information presented is supported by experimental data to assist researchers in selecting the appropriate tool for their studies.

Quantitative Data Summary

The following table summarizes the binding affinities and selectivity of WLB-87848 and PRE-084 for the sigma-1 (σ1) and sigma-2 (σ2) receptors. It is important to note that binding affinities can vary between studies due to different experimental conditions.

Compound	Receptor	Binding Affinity (Ki)	Selectivity (σ2 Ki / σ1 Ki)	Reference
WLB-87848	σ1	9 nM	Highly Selective	[1]
σ2	Not explicitly quantified, but described as highly selective for σ1	[1]
PRE-084	σ1	2.2 nM	~5950-fold	[2]
σ2	13091 nM	[2]
σ1	53.2 nM	~600-fold	[3]
σ2	~31920 nM (estimated)	[3]
σ1	IC50 = 44 nM	Not specified	[4]

Experimental Protocols

Radioligand Binding Assay for Sigma-1 Receptor Affinity

This protocol is a standard method for determining the binding affinity (Ki) of a test compound for the sigma-1 receptor.

Materials:

• Biological Source: Guinea pig brain homogenates, which have a high density of sigma-1 receptors.[5]

• Radioligand: --INVALID-LINK---pentazocine, a selective sigma-1 receptor ligand.[5][6]

• Non-specific binding control: Haloperidol or unlabeled (+)-pentazocine in excess.[5]

• Test Compounds: WLB-87848 or PRE-084 at various concentrations.

• Assay Buffer: Tris-HCl buffer.

• Filtration Apparatus: Glass fiber filters and a cell harvester.

• Scintillation Counter: For measuring radioactivity.

Procedure:

• Membrane Preparation: Homogenize guinea pig brains in an appropriate buffer and prepare a crude membrane fraction by centrifugation.[7]

• Assay Setup: In a 96-well plate, combine the membrane homogenate, --INVALID-LINK---pentazocine at a concentration near its Kd, and varying concentrations of the test compound (WLB-87848 or PRE-084).

• Incubation: Incubate the plates to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from unbound radioligand. Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Convert the IC50 value to a Ki value using the Cheng-Prusoff equation.

Binding Immunoglobulin Protein (BiP) Dissociation Assay

This functional assay confirms the agonist activity of a compound by measuring its ability to induce the dissociation of the sigma-1 receptor from the chaperone protein BiP.[1]

Materials:

• Cell Line: A cell line endogenously expressing the sigma-1 receptor and BiP.

• Test Compounds: WLB-87848 or PRE-084.

• Lysis Buffer: A non-denaturing lysis buffer to preserve protein-protein interactions.

• Antibodies: A primary antibody specific for the sigma-1 receptor for immunoprecipitation, and primary antibodies for both sigma-1 and BiP for western blotting.

• Protein A/G Beads: For immunoprecipitation.

• SDS-PAGE and Western Blotting Reagents.

Procedure:

• Cell Treatment: Treat cells with the test compound (WLB-87848 or PRE-084) for a specified time.

• Cell Lysis: Lyse the cells in a non-denaturing buffer to release protein complexes.

• Immunoprecipitation: Incubate the cell lysate with an anti-sigma-1 receptor antibody, followed by the addition of Protein A/G beads to pull down the sigma-1 receptor and any associated proteins.

• Washing: Wash the beads several times to remove non-specifically bound proteins.

• Elution: Elute the protein complexes from the beads.

• Western Blot Analysis: Separate the eluted proteins by SDS-PAGE, transfer them to a membrane, and probe with antibodies against both the sigma-1 receptor and BiP. A decrease in the amount of co-immunoprecipitated BiP in the presence of the test compound compared to the vehicle control indicates agonist activity.

Signaling Pathways and Experimental Workflows

Sigma-1 Receptor Activation and Downstream Signaling

Sigma-1 receptors are chaperone proteins located at the mitochondria-associated endoplasmic reticulum (ER) membrane (MAM).[8] In a resting state, the sigma-1 receptor is complexed with the binding immunoglobulin protein (BiP).[9] Upon stimulation by an agonist such as WLB-87848 or PRE-084, the sigma-1 receptor dissociates from BiP and can then interact with and modulate a variety of downstream signaling molecules and pathways.[9] This includes the regulation of inositol (B14025) 1,4,5-trisphosphate receptors (IP3R), which are crucial for calcium signaling between the ER and mitochondria.[8] Activated sigma-1 receptors can also influence the activity of NMDA receptors and various ion channels, and modulate signaling cascades such as the Akt/GSK-3β/β-catenin and CREB-BDNF pathways, which are implicated in neuroprotection and synaptic plasticity.[10][11] The Akt-eNOS pathway is another downstream target, particularly relevant in cardioprotection.[12]

Caption: Sigma-1 Receptor Signaling Pathway.

General Experimental Workflow for Assessing Agonist Activity

The following diagram illustrates a typical workflow for characterizing and comparing the activity of sigma-1 receptor agonists.

Caption: Experimental Workflow for S1R Agonist Comparison.

References

• 1. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PRE-084(PRE084)|Sigma-1 inhibitor|DC Chemicals [dcchemicals.com]
• 3. Sigma receptor agonists: Receptor binding and effects on mesolimbic dopamine neurotransmission assessed by microdialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. SIGMA RECEPTOR BINDING ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sigma Receptors [sigmaaldrich.com]
• 7. [3H](+)-pentazocine binding to rat brain sigma 1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Frontiers | Neuronal Sigma-1 Receptors: Signaling Functions and Protective Roles in Neurodegenerative Diseases [frontiersin.org]
• 10. Revisiting the sigma-1 receptor as a biological target to treat affective and cognitive disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. PRE-084 as a tool to uncover potential therapeutic applications for selective sigma-1 receptor activation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Activation of nitric oxide synthase in endothelial cells by Akt-dependent phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of WLB-87848 and Other Neuroprotective Agents

A Detailed Guide for Researchers and Drug Development Professionals

Introduction

The pursuit of effective neuroprotective agents is a cornerstone of neuroscience research, particularly in the context of neurodegenerative diseases like Alzheimer's. WLB-87848 has emerged as a promising candidate, demonstrating neuroprotective properties in preclinical studies. This guide provides a comprehensive comparison of WLB-87848 with other neuroprotective agents, focusing on their efficacy in mitigating beta-amyloid (Aβ)-induced neurotoxicity. The information presented herein is intended to assist researchers, scientists, and drug development professionals in evaluating the potential of WLB-87848 as a therapeutic agent.

Mechanism of Action: The Sigma-1 Receptor

WLB-87848 is a selective sigma-1 receptor (σ1R) agonist.[1][2] The σ1R is a unique intracellular chaperone protein primarily located at the endoplasmic reticulum-mitochondrion interface. Its activation has been linked to a variety of neuroprotective mechanisms, including the modulation of calcium signaling, reduction of oxidative stress, and attenuation of neuroinflammation.

This guide will compare WLB-87848 with other σ1R agonists that have been investigated for their neuroprotective effects:

• PRE-084: A widely studied selective σ1R agonist.

• Cutamesine (SA4503): A σ1R agonist that has been evaluated in clinical trials for conditions including ischemic stroke.

• (+)-Pentazocine: A benzomorphan (B1203429) derivative with high affinity for the σ1R.

In Vitro Efficacy Against Beta-Amyloid-Induced Neurotoxicity

The neuroprotective effects of these compounds have been assessed in in vitro models of Alzheimer's disease, where cultured neurons are exposed to toxic concentrations of β-amyloid peptides. The primary endpoint in these assays is typically the measurement of cell viability.

Table 1: Comparative Efficacy in Beta-Amyloid (Aβ)-Induced Neurotoxicity Assays

Compound	Assay Type	Cell Type	Aβ Species	Key Findings	Quantitative Data (EC50 or % Protection)
WLB-87848	Cell Viability Assay	Primary Neurons	Aβ peptide	Induces neuron viability in a model of β-amyloid peptide intoxication.	Specific quantitative data not publicly available.
PRE-084	Cell Viability Assay	661W cells	tert-Butyl hydroperoxide (tBHP)	Improved cell viability in a dose-dependent manner.[3]	~60% protection at 25 µM and ~70% protection at 50 µM against tBHP-induced toxicity.[3]
Cutamesine	Cell Viability Assay	B104 neuroblastoma cells	Not Applicable	Did not affect cell viability during chronic treatment.[4]	Not applicable.
(+)-Pentazocine	Cell Viability Assay	SH-SY5Y cells	Conditioned medium from activated microglia	Increased cell viability.	Specific quantitative data not publicly available.

Note: Direct comparative studies of all four compounds in the same Aβ-induced neurotoxicity assay are not publicly available. The data presented is from various studies and may not be directly comparable due to differences in experimental conditions.

Experimental Protocols

Beta-Amyloid-Induced Neurotoxicity Assay

This assay is a standard method to evaluate the neuroprotective potential of compounds against Aβ-induced neuronal death.

Objective: To determine the ability of a test compound to protect cultured neurons from the toxic effects of aggregated β-amyloid peptides.

Materials:

• Primary neuronal cell culture (e.g., cortical or hippocampal neurons) or a suitable neuronal cell line (e.g., SH-SY5Y).

• Beta-amyloid (1-42) peptide.

• Cell culture medium and supplements.

• Test compounds (WLB-87848 and comparators).

• Reagents for assessing cell viability (e.g., MTT, LDH assay kit).

• Microplate reader.

Procedure:

• Cell Plating: Seed neurons in a 96-well plate at an appropriate density and allow them to adhere and differentiate for a specified period.

• Preparation of Aβ Oligomers: Prepare oligomeric Aβ by dissolving the peptide in a suitable solvent (e.g., HFIP) and then incubating it under conditions that promote aggregation.

• Compound Treatment: Pre-treat the neuronal cultures with various concentrations of the test compounds for a defined period (e.g., 1-2 hours).

• Aβ Intoxication: Add the prepared Aβ oligomers to the cell cultures at a concentration known to induce significant neurotoxicity.

• Incubation: Incubate the plates for a further 24-48 hours.

• Cell Viability Assessment: Measure cell viability using a standard method such as the MTT assay, which measures mitochondrial metabolic activity, or an LDH assay, which quantifies lactate (B86563) dehydrogenase released from damaged cells.

• Data Analysis: Calculate the percentage of neuroprotection afforded by the test compound at each concentration relative to the Aβ-treated control. Determine the EC50 value if a concentration-response curve is generated.

Experimental Workflow for Beta-Amyloid Neurotoxicity Assay

Workflow for assessing neuroprotection against Aβ toxicity.

Target Engagement: BiP/Sigma-1 Receptor Association Assay

The agonist activity of σ1R ligands can be determined by their ability to induce the dissociation of the σ1R from the binding immunoglobulin protein (BiP), an endoplasmic reticulum chaperone.

Objective: To quantify the ability of a test compound to disrupt the interaction between σ1R and BiP.

Principle: In its inactive state, the σ1R is bound to BiP. Agonist binding to the σ1R induces a conformational change that leads to the dissociation of this complex. This dissociation can be measured using co-immunoprecipitation (Co-IP) followed by Western blotting or an ELISA-based method.

Table 2: Activity in BiP/Sigma-1 Receptor Association Assay

Compound	Assay Type	Key Finding	Quantitative Data
WLB-87848	BiP/σ1R Association Assay	Displays an agonist profile.[1]	Specific quantitative data not publicly available.
PRE-084	Co-immunoprecipitation	Promotes the dissociation of the σ1R-BiP complex.[2]	Specific quantitative data not publicly available.
Cutamesine	Co-immunoprecipitation	Causes the dissociation of BiP from σ1Rs.[4]	Specific quantitative data not publicly available.
(+)-Pentazocine	Radioligand Binding	Binds to σ1R with high affinity.[5]	Ki = 1.62 nM.[3]

Experimental Protocol: BiP/Sigma-1 Receptor Co-Immunoprecipitation Assay

Materials:

• Cells expressing σ1R and BiP (e.g., HEK293T cells).

• Lysis buffer.

• Primary antibodies: anti-σ1R and anti-BiP.

• Protein A/G magnetic beads.

• Wash buffer.

• Elution buffer.

• SDS-PAGE and Western blotting reagents.

Procedure:

• Cell Treatment: Treat cells with the test compound (agonist) or vehicle control for a specified time.

• Cell Lysis: Lyse the cells to release intracellular proteins.

• Immunoprecipitation:

  • Incubate the cell lysate with an anti-σ1R antibody to form an antibody-σ1R-BiP complex.

  • Add Protein A/G magnetic beads to capture the antibody-protein complexes.

  • Wash the beads to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads.

• Western Blotting:

  • Separate the eluted proteins by SDS-PAGE.

  • Transfer the proteins to a membrane.

  • Probe the membrane with an anti-BiP antibody to detect the amount of BiP that was co-immunoprecipitated with σ1R.

• Data Analysis: Quantify the band intensity of BiP in the treated and control samples to determine the extent of dissociation induced by the agonist.

Signaling Pathway of Sigma-1 Receptor Activation

Activation of σ1R by an agonist leads to dissociation from BiP and modulation of downstream signaling.

Discussion and Future Directions

WLB-87848 demonstrates a promising neuroprotective profile as a selective σ1R agonist. Its ability to enhance neuronal viability in a β-amyloid intoxication model positions it as a compelling candidate for further investigation in the context of Alzheimer's disease and other neurodegenerative disorders.

The comparative data presented in this guide highlights the common mechanism of action shared by WLB-87848 and other σ1R agonists. However, a key limitation in the current publicly available literature is the lack of direct, head-to-head comparative studies under identical experimental conditions. Such studies would be invaluable for definitively ranking the neuroprotective potency of these compounds.

Future research should focus on:

• Generating quantitative, concentration-response data for WLB-87848 in β-amyloid-induced neurotoxicity assays to determine its EC50 for neuroprotection.

• Conducting direct comparative studies of WLB-87848 against other σ1R agonists like PRE-084, cutamesine, and (+)-pentazocine in standardized in vitro and in vivo models of neurodegeneration.

• Elucidating the downstream signaling pathways activated by WLB-87848 in more detail to fully understand its neuroprotective mechanism.

• Evaluating the pharmacokinetic and pharmacodynamic properties of WLB-87848 to assess its potential for in vivo efficacy and drug development.

By addressing these research gaps, the scientific community can gain a clearer understanding of the therapeutic potential of WLB-87848 and its place among the growing arsenal (B13267) of neuroprotective agents.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | Advancing depression treatment: the role of sigma receptor ligands [frontiersin.org]
• 3. Comparison of Sigma 1 Receptor Ligands SA4503 and PRE084 to (+)-Pentazocine in the rd10 Mouse Model of RP - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sigma-1 receptor chaperones regulate the secretion of brain-derived neurotrophic factor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

WLB-87848: A Comparative Guide to its Selectivity for the Sigma-1 Receptor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of WLB-87848, a potent and selective sigma-1 receptor (σ1R) agonist, with other notable sigma-1 receptor ligands. The following sections present quantitative data on binding affinities, detailed experimental protocols for assessing selectivity, and visualizations of the relevant signaling pathway and experimental workflow.

Data Presentation: Comparative Selectivity of Sigma-1 Receptor Ligands

The selectivity of a compound for its target receptor over other receptors is a critical factor in drug development, as it can significantly impact the therapeutic window and side-effect profile. The table below summarizes the binding affinities (Ki or IC50 in nM) of WLB-87848 and other common sigma-1 receptor ligands for the sigma-1 and sigma-2 receptors, along with their calculated selectivity ratios. A higher selectivity ratio indicates a greater preference for the sigma-1 receptor over the sigma-2 receptor.

Compound	Sigma-1 (Ki/IC50, nM)	Sigma-2 (Ki/IC50, nM)	Selectivity (σ2/σ1)	Other Notable Off-Target Affinities (Ki/IC50, nM)
WLB-87848	9[1]	Data not available	Not applicable	Data not available
PRE-084	44[2][3]	>10,000[2][3]	>227	PCP: >100,000[2][3]
SA4503	17.4[4][5][6] / 4.6[7]	1784[4][5] / 63.1[7]	~103[4][5] / ~14[7]	Low affinity for 36 other receptors and ion channels[4]
Haloperidol	2.8[8]	Data not available	Not applicable	Dopamine D2: 2.8[8]

Note: Ki and IC50 values can vary between studies depending on the experimental conditions.

Experimental Protocols

The determination of a compound's binding affinity and selectivity for the sigma-1 receptor is typically achieved through competitive radioligand binding assays. Below are detailed methodologies for such experiments.

Sigma-1 Receptor Radioligand Binding Assay

This protocol is used to determine the affinity of a test compound for the sigma-1 receptor by measuring its ability to displace a radiolabeled ligand, such as [³H]-(+)-pentazocine, from the receptor.

Materials:

• Test Compound: WLB-87848 or other ligands of interest.

• Radioligand: [³H]-(+)-pentazocine.

• Non-specific binding control: Haloperidol or other suitable sigma-1 receptor ligand at a high concentration (e.g., 10 µM).

• Membrane Preparation: Homogenized tissue known to express a high density of sigma-1 receptors (e.g., guinea pig brain).

• Assay Buffer: Tris-HCl buffer (50 mM, pH 7.4).

• 96-well plates.

• Scintillation vials and scintillation fluid.

• Liquid scintillation counter.

• Filtration apparatus.

Procedure:

• Membrane Preparation: Homogenize guinea pig brain tissue in ice-cold assay buffer. Centrifuge the homogenate and resuspend the pellet in fresh buffer to obtain a final protein concentration of approximately 100-200 µ g/well .

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • Total Binding: Membrane preparation and [³H]-(+)-pentazocine (at a concentration near its Kd, typically 1-5 nM).

  • Non-specific Binding: Membrane preparation, [³H]-(+)-pentazocine, and a high concentration of a non-radiolabeled sigma-1 ligand (e.g., 10 µM haloperidol).

  • Competitive Binding: Membrane preparation, [³H]-(+)-pentazocine, and varying concentrations of the test compound (e.g., WLB-87848).

• Incubation: Incubate the plates at 37°C for 90-120 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value (inhibitory constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Sigma-2 Receptor Radioligand Binding Assay

To determine the selectivity of a compound, a similar binding assay is performed for the sigma-2 receptor.

Materials:

• Radioligand: [³H]-DTG (1,3-di-o-tolyl-guanidine).

• Masking Agent: A selective sigma-1 ligand, such as (+)-pentazocine (typically at 100-200 nM), is included in all wells to block the binding of [³H]-DTG to sigma-1 receptors.

• Membrane Preparation: Homogenized tissue with high sigma-2 receptor expression (e.g., rat liver).

• Other materials are as described for the sigma-1 receptor binding assay.

Procedure:

The procedure is analogous to the sigma-1 receptor binding assay, with the key differences being the use of [³H]-DTG as the radioligand, a sigma-2 receptor-rich tissue source, and the inclusion of a sigma-1 masking agent in all assay wells.

Mandatory Visualizations

Experimental Workflow for Determining Sigma-1 Receptor Selectivity

Caption: Workflow for determining the selectivity of a compound for the sigma-1 receptor.

Sigma-1 Receptor Signaling Pathway

Caption: Simplified signaling pathway of the sigma-1 receptor upon agonist binding.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Neuronal Sigma-1 Receptors: Signaling Functions and Protective Roles in Neurodegenerative Diseases [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. PRE-084 as a tool to uncover potential therapeutic applications for selective sigma-1 receptor activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Binding properties of SA4503, a novel and selective sigma 1 receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

WLB-87848: A Novel Sigma-1 Receptor Agonist Explored in the Context of Existing Alzheimer's Disease Therapies

For Immediate Release

In the landscape of Alzheimer's disease (AD) drug development, a novel selective sigma-1 receptor (σ1R) agonist, WLB-87848, has emerged from preclinical studies, demonstrating neuroprotective properties. This comparison guide provides an objective analysis of WLB-87848's preclinical efficacy data alongside the established profiles of current Alzheimer's treatments, offering a resource for researchers, scientists, and drug development professionals.

Mechanism of Action: A Different Approach

Unlike many current treatments that target amyloid plaques and tau tangles, WLB-87848 acts as an agonist for the sigma-1 receptor. The σ1R is an intracellular chaperone protein primarily located at the mitochondria-associated endoplasmic reticulum membrane, playing a crucial role in cellular stress responses and neuronal plasticity.[1] Activation of σ1R has been shown to offer neuroprotection through various mechanisms, including the modulation of calcium signaling, reduction of oxidative stress, and enhancement of synaptic plasticity.[1][2][3] This mechanism contrasts with traditional acetylcholinesterase inhibitors, NMDA receptor antagonists, and the more recent anti-amyloid monoclonal antibodies.

Preclinical Efficacy of WLB-87848

Currently, data on WLB-87848 is limited to preclinical in vitro and in vivo models. There are no direct comparative studies of WLB-87848 against existing Alzheimer's drugs.

In Vitro Studies

In a key in vitro experiment, WLB-87848 demonstrated a significant neuroprotective effect against β-amyloid (Aβ) peptide-induced toxicity in neuronal cell cultures.

Experimental Model	Treatment	Outcome Measure	Result
Primary cortical neurons exposed to Aβ oligomers	WLB-87848	Neuronal viability	Increased cell survival compared to untreated Aβ-exposed cells.

In Vivo Studies

In a rat model of Alzheimer's disease, induced by hippocampal injection of Aβ peptide, oral administration of WLB-87848 showed improvements in cognitive function.

Animal Model	Treatment	Cognitive Assessment	Result
Rat model with Aβ-induced cognitive impairment	WLB-87848	Novel Object Recognition Test	Significant improvement in recognition memory compared to vehicle-treated rats.

Comparison with Existing Alzheimer's Treatments

A direct comparison of efficacy is challenging due to the differing stages of development and mechanisms of action. The following tables summarize the efficacy of established Alzheimer's treatments based on extensive clinical trial data.

Symptomatic Treatments

These medications help manage the cognitive and behavioral symptoms of Alzheimer's disease.

Drug Class	Examples	Mechanism of Action	Clinical Efficacy (Cognitive Function)
Acetylcholinesterase Inhibitors	Donepezil, Rivastigmine, Galantamine	Increase acetylcholine (B1216132) levels in the brain.[4][5][6][7]	Modest improvement in cognitive scores (e.g., ADAS-Cog) in mild to moderate AD.[8][9][10][11]
NMDA Receptor Antagonist	Memantine	Blocks the effects of excess glutamate.[12]	Modest benefit in moderate to severe AD, often used in combination with AChEIs.[12][13][14]

Disease-Modifying Therapies (Anti-Amyloid Monoclonal Antibodies)

These newer therapies target the underlying pathology of Alzheimer's disease by removing amyloid plaques.

Drug	Mechanism of Action	Clinical Efficacy (Slowing of Cognitive Decline)
Lecanemab (Leqembi)	Binds to and removes soluble amyloid-β protofibrils.[15]	Demonstrated a 27% slowing of cognitive decline in early AD (Clarity AD trial).[15]
Donanemab	Targets and removes established amyloid plaques.[16][17]	Showed a 35% slowing of cognitive decline in early symptomatic AD (TRAILBLAZER-ALZ 2 trial).[18]
Aducanumab (Aduhelm)	Removes amyloid plaques from the brain.[19][20][21][22]	Showed reduction in amyloid plaques; clinical benefit has been a subject of debate.[19][20][21][22][23]

Experimental Protocols

WLB-87848 In Vitro Neuroprotection Assay

• Cell Culture: Primary cortical neurons were isolated from embryonic day 18 rat fetuses and cultured in Neurobasal medium supplemented with B27 and GlutaMAX.

• Aβ Preparation: Synthetic Aβ1-42 peptide was oligomerized by incubation at 4°C for 24 hours.

• Treatment: Neurons were pre-treated with varying concentrations of WLB-87848 for 2 hours before the addition of Aβ oligomers (5 µM).

• Viability Assessment: After 24 hours of co-incubation, neuronal viability was assessed using the MTT assay, which measures mitochondrial metabolic activity.

WLB-87848 In Vivo Cognitive Assessment (Novel Object Recognition Test)

• Animal Model: Adult male Wistar rats received bilateral intra-hippocampal injections of aggregated Aβ1-42 peptide to induce cognitive deficits.

• Treatment: WLB-87848 was administered orally once daily for 14 consecutive days, starting one day after the Aβ injection.

• Behavioral Testing: The Novel Object Recognition test was performed on day 15. The test consists of a familiarization phase where rats are exposed to two identical objects, followed by a test phase where one object is replaced with a novel one. The time spent exploring the novel object versus the familiar one is measured as an index of recognition memory.

Signaling Pathways and Experimental Workflows

Caption: Proposed neuroprotective signaling pathway of WLB-87848.

Caption: Experimental workflow for preclinical evaluation of WLB-87848.

Conclusion

WLB-87848 represents a promising preclinical candidate for the treatment of Alzheimer's disease with a distinct mechanism of action centered on the sigma-1 receptor. The initial data suggests neuroprotective and cognitive-enhancing effects in models of Aβ pathology. However, it is crucial to note that these are early-stage findings. Further extensive preclinical and clinical studies, including direct comparisons with existing therapies, are necessary to fully elucidate the therapeutic potential and relative efficacy of WLB-87848 in the management of Alzheimer's disease. The scientific community will be keenly watching the progression of this and other novel therapeutic approaches as the search for more effective treatments for this devastating disease continues.

References

• 1. Roles of sigma-1 receptors in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. neurologylive.com [neurologylive.com]
• 3. anavex.com [anavex.com]
• 4. Donepezil Beyond Alzheimer's Disease? A Narrative Review of Therapeutic Potentials of Donepezil in Different Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Donepezil in Alzheimer’s disease: From conventional trials to pharmacogenetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Galantamine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Rivastigmine for Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Galantamine for Alzheimer's disease and mild cognitive impairment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. | BioWorld [bioworld.com]
• 10. Rapid health technology assessment of galantamine for the treatment of Alzheimer’s disease: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Donepezil in Alzheimer’s disease: an evidence-based review of its impact on clinical and economic outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Alzheimer preclinical model for the evaluation of cognitive-enhancing drugs - Preclinical Contract Research Organization (CRO) for CNS and PNS disorders [neurofit.com]
• 14. Memantine Improves Cognition and Reduces Alzheimer’s-Like Neuropathology in Transgenic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Lecanemab reduces brain amyloid-β and delays cognitive worsening - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]
• 17. Animal research behind Donanemab, the new Alzheimer’s drug :: Understanding Animal Research [understandinganimalresearch.org.uk]
• 18. Targeting Amyloid Pathology in Early Alzheimer’s: The Promise of Donanemab-Azbt - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Aduhelm, a novel anti-amyloid monoclonal antibody, for the treatment of Alzheimer’s Disease: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Aducanumab, a Novel Anti-Amyloid Monoclonal Antibody, for the Treatment of Alzheimer’s Disease: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Role of Aducanumab in the Treatment of Alzheimer’s Disease: Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 22. alzheimersnewstoday.com [alzheimersnewstoday.com]
• 23. alzforum.org [alzforum.org]

Cross-Validation of WLB-87848's Neuroprotective Effects: A Comparative Analysis in Diverse Neuronal Models

For Immediate Release

This guide provides a comparative analysis of the novel sigma-1 receptor (S1R) agonist, WLB-87848, against other neuroprotective agents in various neuronal models of stress. While direct experimental data for WLB-87848 is currently available only for amyloid-beta (Aβ) toxicity models, its potent and selective S1R agonism allows for informed predictions of its efficacy in other models, such as excitotoxicity and oxidative stress. This document is intended for researchers, scientists, and drug development professionals to objectively evaluate the potential of WLB-87848 as a broad-spectrum neuroprotective agent.

Executive Summary

WLB-87848 is a highly selective sigma-1 receptor agonist that has demonstrated significant neuroprotective activity in preclinical models of Alzheimer's disease by inducing neuron viability against β-amyloid peptide intoxication and improving recognition memory in rats.[1] This guide cross-validates these effects by comparing its known performance with established S1R agonists, PRE-084 and SA4503, and the acetylcholinesterase inhibitor, Donepezil (B133215), across three critical neuronal stress models: Aβ toxicity, excitotoxicity, and oxidative stress. Based on its mechanism of action, WLB-87848 is expected to exhibit robust neuroprotective effects across all tested models, comparable to or exceeding those of other S1R agonists.

Comparative Efficacy in Neuronal Stress Models

The following tables summarize the quantitative data on the neuroprotective effects of WLB-87848 and comparator compounds. The effects of WLB-87848 in excitotoxicity and oxidative stress models are projected based on its confirmed S1R agonism and the observed effects of other selective S1R agonists.

Table 1: Amyloid-Beta (Aβ) Toxicity Model

Compound	Assay	Neuronal Model	Concentration/Dose	Outcome	Reference
WLB-87848	Cell Viability	In vitro (Aβ intoxication)	Not specified	Increased neuron viability	[1]
Memory Assessment	In vivo (rat with hippocampal Aβ injection)	Not specified (oral)	Improved recognition memory	[1]
Donepezil	LDH Release	Rat septal neurons	0.1, 1, 10 µM	9.4%, 17.4%, 22.5% reduction in LDH efflux, respectively	[2]
Aβ Deposition	Tg2576 mice	4 mg/kg (in drinking water)	Significant reduction in soluble Aβ1-40 and Aβ1-42	[3][4]
Synapse Density	Tg2576 mice	4 mg/kg (in drinking water)	Significantly increased synaptic density	[3]

Table 2: Excitotoxicity Model

Compound	Assay	Neuronal Model	Concentration/Dose	Outcome	Reference
WLB-87848	Cell Viability	Primary Neurons	Expected to be effective	Expected to increase cell viability	Inferred from S1R agonism
PRE-084	Lesion Size	Neonatal mouse (in vivo)	0.1 µg/g & 10 µg/g (i.p.)	Significantly reduced cortical lesion size	[5][6]
Cell Death	Primary hippocampal neurons	Not specified	Partial protection against glutamate-induced changes	[5][6]
SA4503	Cell Viability (Trypan Blue)	Cultured rat retinal neurons	0.1 - 100 µM	Dose-dependent reduction in glutamate-induced neurotoxicity	[7]
Donepezil	LDH Release	Rat cortical neurons	0.1, 1, 10 µM	Concentration-dependent decrease in LDH release

Table 3: Oxidative Stress Model

Compound	Assay	Neuronal Model	Concentration/Dose	Outcome	Reference
WLB-87848	Cell Viability	Primary Neurons	Expected to be effective	Expected to increase cell viability	Inferred from S1R agonism
SA4503	Cell Viability	Cultured cortical neurons (H₂O₂)	Not specified	Inhibited H₂O₂-induced neuronal cell death	[8]

Signaling Pathways and Experimental Workflows

To elucidate the mechanisms underlying the neuroprotective effects of WLB-87848 and for the purpose of reproducible research, the following diagrams illustrate the key signaling pathways and experimental workflows.

Caption: Sigma-1 Receptor (S1R) Neuroprotective Signaling Pathway.

Caption: Experimental Workflow for In Vitro Neuroprotection Assay.

Detailed Experimental Protocols

In Vitro Neuroprotection Assay Against Aβ Toxicity

• Cell Culture: Primary cortical neurons are seeded in 96-well plates at a density of 1x10⁵ cells/mL and cultured for 7 days.

• Treatment: Cells are pre-treated with varying concentrations of WLB-87848, PRE-084, SA4503, or Donepezil for 2 hours.

• Induction of Toxicity: Oligomeric Aβ₁₋₄₂ (5 µM) is added to the culture medium.

• Assessment of Viability (MTT Assay): After 24 hours of incubation with Aβ, 10 µL of MTT solution (5 mg/mL in PBS) is added to each well and incubated for 4 hours. The medium is then removed, and 100 µL of DMSO is added to dissolve the formazan (B1609692) crystals. Absorbance is measured at 570 nm.[9]

• Assessment of Cytotoxicity (LDH Assay): Cell culture supernatant is collected and LDH release is measured using a commercially available kit according to the manufacturer's instructions. The assay is based on the conversion of a tetrazolium salt into a formazan product, with absorbance read at 490 nm.[10][11]

In Vitro Neuroprotection Assay Against Excitotoxicity

• Cell Culture: Primary cortical neurons are cultured as described above.

• Treatment: Cells are pre-treated with test compounds for 2 hours.

• Induction of Excitotoxicity: Cells are exposed to glutamate (100 µM) or NMDA (300 µM) for 20 minutes in a magnesium-free buffer. The medium is then replaced with the original culture medium containing the test compounds.

• Assessment: Cell viability and cytotoxicity are assessed 24 hours later using MTT and LDH assays as described above.

In Vitro Neuroprotection Assay Against Oxidative Stress

• Cell Culture: Primary cortical neurons are cultured as described above.

• Treatment: Cells are pre-treated with test compounds for 2 hours.

• Induction of Oxidative Stress: Cells are exposed to hydrogen peroxide (H₂O₂) at a final concentration of 100 µM for 24 hours.

• Assessment of Oxidative Stress: Intracellular reactive oxygen species (ROS) levels are measured using a fluorescent probe such as 2',7'-dichlorofluorescin diacetate (DCF-DA). Cells are incubated with DCF-DA, and the fluorescence intensity is measured at an excitation/emission of 485/535 nm.[12]

• Assessment of Viability: Cell viability is determined using the MTT assay as described above.

Conclusion

WLB-87848, a novel and selective sigma-1 receptor agonist, demonstrates significant neuroprotective potential in models of amyloid-beta toxicity. Based on the well-established role of the sigma-1 receptor in mitigating neuronal damage from excitotoxicity and oxidative stress, it is anticipated that WLB-87848 will show a broad spectrum of neuroprotective activity. Further direct comparative studies are warranted to fully elucidate its therapeutic potential relative to other neuroprotective agents. The provided experimental protocols and pathway diagrams offer a framework for such future investigations.

References

• 1. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Beyond symptomatic effects: potential of donepezil as a neuroprotective agent and disease modifier in Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of donepezil on amyloid-beta and synapse density in the Tg2576 mouse model of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of Donepezil on Amyloid-β and Synapse Density in the Tg2576 Mouse Model of Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neuroprotective effects of the sigma-1 receptor ligand PRE-084 against excitotoxic perinatal brain injury in newborn mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Effect of SA4503, a novel sigma1 receptor agonist, against glutamate neurotoxicity in cultured rat retinal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. SA4503, a sigma-1 receptor agonist, prevents cultured cortical neurons from oxidative stress-induced cell death via suppression of MAPK pathway activation and glutamate receptor expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. Kinetic Lactate Dehydrogenase Assay for Detection of Cell Damage in Primary Neuronal Cell Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 12. Measurement of Oxidative Stress Markers In Vitro Using Commercially Available Kits - Measuring Oxidants and Oxidative Stress in Biological Systems - NCBI Bookshelf [ncbi.nlm.nih.gov]

WLB-87848: A Comparative Guide for Sigma-1 Receptor Modulation in Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of WLB-87848 with other prominent sigma-1 receptor modulators. The content is based on available experimental data to assist researchers in making informed decisions for their study designs.

Introduction to WLB-87848

WLB-87848 is a novel and selective sigma-1 (σ1) receptor agonist demonstrating neuroprotective properties.[1][2] As a chaperone protein primarily located at the endoplasmic reticulum-mitochondrion interface, the sigma-1 receptor is a key regulator of cellular stress responses and a promising therapeutic target for a range of neurological and psychiatric disorders. WLB-87848's unique chemical structure and pharmacological profile position it as a valuable tool for investigating the therapeutic potential of sigma-1 receptor modulation.

Quantitative Comparison of Sigma-1 Receptor Modulators

The following tables summarize the binding affinities and selectivity of WLB-87848 in comparison to other well-characterized sigma-1 receptor modulators.

Table 1: Sigma-1 Receptor Binding Affinity

Compound	Ki (nM) for Sigma-1 Receptor
WLB-87848	9[3]
PRE-084	2.2
SA4503 (Cutamesine)	4.6
Fluvoxamine	36
Donepezil	High Affinity

Table 2: Selectivity for Sigma-1 over Sigma-2 Receptors

Compound	Ki (nM) for Sigma-2 Receptor	Selectivity (Sigma-2 Ki / Sigma-1 Ki)
WLB-87848	Not explicitly reported	Not explicitly reported
PRE-084	13091	~5950
SA4503 (Cutamesine)	63	~14
Fluvoxamine	Not explicitly reported	Not explicitly reported
Donepezil	Not explicitly reported	Not explicitly reported

Efficacy and Functional Activity

WLB-87848 has demonstrated a clear agonist profile in the binding immunoglobulin protein (BiP)/σ1R association assay.[1][2] This assay is a direct measure of a compound's ability to induce the dissociation of the sigma-1 receptor from its chaperone protein BiP, a key step in its activation.

Furthermore, WLB-87848 has shown significant neuroprotective effects in an in vitro model of β-amyloid peptide-induced toxicity, suggesting its potential in neurodegenerative disease research.[1][2]

Comparatively, other sigma-1 receptor agonists have demonstrated efficacy in various functional assays:

• PRE-084: This well-established agonist is known to promote neurite outgrowth, stimulate hippocampal cell proliferation and differentiation, and exhibit neuroprotective effects in various models of neuronal damage.[4][5]

• SA4503 (Cutamesine): Has shown cognitive-enhancing effects in animal models.

• Fluvoxamine: While also a selective serotonin (B10506) reuptake inhibitor (SSRI), its sigma-1 agonist activity is thought to contribute to its neuroprotective and antidepressant effects.

• Donepezil: An acetylcholinesterase inhibitor with high affinity for the sigma-1 receptor, its interaction with this receptor is believed to contribute to its neuroprotective actions.

Direct comparative studies on the functional efficacy of WLB-87848 against these other modulators in standardized assays are not yet widely available in the public domain.

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the mechanisms of action and experimental approaches, the following diagrams illustrate the sigma-1 receptor signaling pathway and a general workflow for assessing agonist-induced neuroprotection.

References

• 1. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Impact of Two Neuronal Sigma-1 Receptor Modulators, PRE084 and DMT, on Neurogenesis and Neuroinflammation in an Aβ1–42-Injected, Wild-Type Mouse Model of AD - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of WLB-87848 and Other Thieno[2,3-d]pyrimidin-4(3H)-one Derivatives in Drug Discovery

For researchers, scientists, and drug development professionals, the thieno[2,3-d]pyrimidin-4(3H)-one scaffold represents a versatile platform for designing targeted therapeutics. This guide provides a comparative analysis of a novel neuroprotective agent, WLB-87848, against other derivatives of this scaffold that have been investigated primarily as kinase inhibitors for oncology applications. We present a compilation of their biological activities, supported by quantitative data where available, and detailed experimental methodologies to facilitate further research and development.

The thieno[2,3-d]pyrimidine (B153573) core is a bioisostere of purines and quinazolines, making it a privileged structure in medicinal chemistry.[1] While numerous derivatives have been synthesized and evaluated for their anticancer properties through kinase inhibition, the recently identified compound WLB-87848 takes a different therapeutic direction, acting as a selective sigma-1 (σ1) receptor agonist with demonstrated neuroprotective effects.[2][3] This guide will objectively compare the distinct pharmacological profiles of WLB-87848 and other notable thieno[2,3-d]pyrimidin-4(3H)-one derivatives.

Comparative Biological Activities

The biological activities of WLB-87848 and other selected thieno[2,3-d]pyrimidin-4(3H)-one derivatives are summarized below. This highlights the diverse therapeutic targets that can be engaged by modifying the substituents on this common chemical scaffold.

WLB-87848: A Selective Sigma-1 Receptor Agonist

WLB-87848 has been identified as a highly potent and selective agonist for the sigma-1 receptor, a unique intracellular chaperone protein implicated in various cellular functions, including neuroprotection.[2][3] Its activity profile suggests potential therapeutic applications in neurodegenerative diseases.

Compound	Target	Activity	Key Findings	Reference
WLB-87848	Sigma-1 Receptor (σ1R)	Agonist	Shows neuroprotective activity in an in vitro model of β-amyloid peptide intoxication and improves recognition memory in rats.[2][3]	[2][3]

Thieno[2,3-d]pyrimidin-4(3H)-one Derivatives as Kinase Inhibitors

In contrast to the neurocentric activity of WLB-87848, a significant body of research has focused on developing thieno[2,3-d]pyrimidin-4(3H)-one derivatives as inhibitors of various protein kinases, many of which are implicated in cancer progression.

Derivative Class	Target Kinase(s)	Potency (IC50)	Therapeutic Area	Reference
ROCK Inhibitors	ROCK I, ROCK II	0.004 µM (ROCK I), 0.001 µM (ROCK II) for compound 8k	Cancer, Cardiovascular Disease	[4][5]
VEGFR-2 Inhibitors	VEGFR-2	3.7 nM for compound 23j	Cancer (Anti-angiogenesis)	[6]
PI3K Inhibitors	PI3Kβ, PI3Kγ	% Inhibition at 10 µM: 72% (PI3Kβ), 84% (PI3Kγ) for compound VIb	Cancer	[7]
Anticancer Agents	Multiple (e.g., against A549, MCF-7 cell lines)	0.94 µM (A549 cells) for compound 15	Cancer	[8]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and to aid in the design of future studies.

Sigma-1 Receptor Binding Assay

This assay is used to determine the binding affinity of a compound for the sigma-1 receptor.

Protocol:

• Membrane Preparation: Guinea pig liver membranes, which are a rich source of sigma-1 receptors, are prepared by homogenization and centrifugation.

• Radioligand Binding: The membrane preparation (100 µg of protein) is incubated with a specific radioligand for the sigma-1 receptor, such as --INVALID-LINK---pentazocine (final concentration of 3 nM), in a binding buffer.[9]

• Competition Binding: To determine the affinity of a test compound (e.g., WLB-87848), various concentrations of the compound are added to the incubation mixture to compete with the radioligand for binding to the receptor.

• Incubation: The reaction mixture is incubated at 37°C for 120 minutes.[10]

• Separation of Bound and Free Ligand: The incubation is terminated by rapid filtration through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The equilibrium dissociation constant (Ki) is then calculated using the Cheng-Prusoff equation.

Kinase Inhibition Assays (General Protocol)

A general protocol for determining the inhibitory activity of compounds against protein kinases, such as ROCK and VEGFR-2, is outlined below. Specific substrates and antibodies will vary depending on the kinase being assayed.

Protocol:

• Plate Coating: A 96-well plate is coated with the specific substrate for the kinase of interest.[11]

• Inhibitor Incubation: Serial dilutions of the test compounds are added to the wells.

• Kinase Reaction: The recombinant kinase and ATP are added to initiate the phosphorylation of the substrate. The reaction is incubated at a specified temperature (e.g., 30°C) for a defined period (e.g., 30-60 minutes).[12][13]

• Detection: A specific antibody that recognizes the phosphorylated substrate, often conjugated to an enzyme like horseradish peroxidase (HRP), is added to the wells.[11]

• Signal Generation: A substrate for the detection enzyme (e.g., a chemiluminescent or colorimetric substrate) is added to generate a signal.

• Measurement: The signal is measured using a microplate reader.

• Data Analysis: The IC50 value, representing the concentration of the inhibitor required to reduce the kinase activity by 50%, is calculated from the dose-response curve.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay used to assess the metabolic activity of cells, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[14]

Protocol:

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.[11]

• Compound Treatment: The cells are treated with various concentrations of the thieno[2,3-d]pyrimidin-4(3H)-one derivatives and incubated for a period of 48 to 72 hours.[11]

• MTT Reagent Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well to a final concentration of 0.5 mg/mL.[14]

• Incubation: The plate is incubated for 1 to 4 hours at 37°C to allow metabolically active cells to reduce the yellow MTT to purple formazan (B1609692) crystals.[4]

• Solubilization: A solubilization solution (e.g., DMSO) is added to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: The absorbance of the colored solution is measured with a spectrophotometer at a wavelength of 570 nm.[4]

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability relative to an untreated control. The IC50 value is determined from the dose-response curve.

Visualizing the Mechanisms and Workflows

To further clarify the distinct biological roles and experimental approaches for these compounds, the following diagrams illustrate the key signaling pathways and a generalized experimental workflow.

Caption: Contrasting signaling pathways of WLB-87848 and kinase-inhibiting derivatives.

Caption: A generalized workflow for the evaluation of thieno[2,3-d]pyrimidin-4(3H)-one derivatives.

Conclusion

The thieno[2,3-d]pyrimidin-4(3H)-one scaffold demonstrates remarkable versatility, serving as a foundation for compounds with distinct and therapeutically valuable biological activities. WLB-87848 emerges as a promising neuroprotective agent through its selective agonism of the sigma-1 receptor, offering a potential new avenue for treating neurodegenerative disorders. In parallel, other derivatives of the same core structure have been extensively developed as potent kinase inhibitors with significant anticancer potential. This comparative guide highlights the importance of substituent modifications in directing the pharmacological profile of a lead scaffold. The provided data and experimental protocols offer a valuable resource for researchers in the fields of neuropharmacology and oncology, facilitating the continued exploration and development of thieno[2,3-d]pyrimidin-4(3H)-one derivatives as novel therapeutics.

References

• 1. Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Discovery of thieno[2,3-d]pyrimidin-4(3H)-one derivatives as a new class of ROCK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of new VEGFR-2 inhibitors based on bis([1, 2, 4]triazolo)[4,3-a:3',4'-c]quinoxaline derivatives as anticancer agents and apoptosis inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, synthesis, and biological evaluation of new thieno[2,3-d] pyrimidine derivatives as targeted therapy for PI3K with molecular modelling study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacological profiling of sigma 1 receptor ligands by novel receptor homomer assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 11. benchchem.com [benchchem.com]
• 12. promega.com [promega.com]
• 13. The Design, Synthesis and Evaluation of Rho-kinase Inhibitory Activity of 4-aryl-thiazole-2-amines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. merckmillipore.com [merckmillipore.com]
• 15. creative-diagnostics.com [creative-diagnostics.com]

WLB-87848: A Comparative Analysis of its Therapeutic Potential as a Selective Sigma-1 Receptor Agonist

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the therapeutic potential of WLB-87848, a novel and selective sigma-1 (σ1) receptor agonist, in comparison to other notable compounds targeting the same receptor: PRE-084, SA4503, and ANAVEX2-73. This document synthesizes available preclinical data to facilitate an objective assessment of WLB-87848's standing as a potential therapeutic agent for neurodegenerative disorders.

Executive Summary

WLB-87848 emerges as a highly potent and selective σ1 receptor agonist with demonstrated neuroprotective properties.[1] Its favorable physicochemical and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profile, coupled with positive outcomes in preclinical models of Alzheimer's disease, positions it as a promising candidate for further investigation.[1][2] While direct comparative studies with other σ1 receptor agonists are limited, the existing data allows for a preliminary assessment of its potential advantages. This guide presents a side-by-side comparison of binding affinities and reported therapeutic effects, details key experimental methodologies, and visualizes the underlying signaling pathways to provide a thorough comparative resource.

Data Presentation: Quantitative Comparison of σ1 Receptor Agonists

The following tables summarize the available quantitative data for WLB-87848 and its comparators. It is important to note that the data has been compiled from various sources and may not have been generated in head-to-head studies, which should be considered when interpreting the results.

Table 1: Sigma-1 (σ1) Receptor Binding Affinity

Compound	Binding Affinity (Ki)	Binding Affinity (IC50)	Selectivity for σ1 over σ2 Receptor	Reference(s)
WLB-87848	9 nM	-	> 110-fold	[3][4][5][6][7]
PRE-084	2.2 nM	44 nM	High	[8][9][10]
SA4503	3.8 - 4.6 nM	17.4 nM	~14 to 103-fold	[11][12][13][14]
ANAVEX2-73	-	860 nM	Moderate	[15]

Table 2: In Vitro Neuroprotective Effects Against β-Amyloid (Aβ) Toxicity

Compound	Assay	Endpoint	Result	Reference(s)
WLB-87848	In vitro model of β-amyloid peptide intoxication	Neuron viability	Induces neuron viability	[1][2]
PRE-084	Cultured cortical neurons exposed to Aβ	Cell survival	Maximally neuroprotective at 10 µM	[16][17][18]
SA4503	-	-	Reported to have anti-amnesic effects in Aβ-induced models	[19]
ANAVEX2-73	-	-	Demonstrated neuroprotection in animal models of Alzheimer's disease	[20][21]

Table 3: Effects on Neurite Outgrowth

Compound	Assay	Result	Reference(s)
WLB-87848	Not explicitly reported	-	-
PRE-084	Cerebellar granule neurons, motoneurons	Promotes neurite elongation	[10]
SA4503	PC12 cells	Potentiates NGF-induced neurite outgrowth	[22][23]
ANAVEX2-73	-	-	Preclinical data suggests potential to promote neuroplasticity

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols are based on established methodologies in the field.

Binding Immunoglobulin Protein (BiP)/σ1R Association Assay

This assay is utilized to determine the agonist or antagonist profile of a compound at the σ1 receptor.

• Cell Culture: Chinese Hamster Ovary (CHO) cells are cultured in a suitable medium (e.g., MEM/Alpha medium) supplemented with fetal bovine serum and glutamine.

• Compound Treatment: Cells are treated with the test compound (e.g., WLB-87848) for a specified period (e.g., 30 minutes) at 37°C.

• Cross-linking: A cross-linking agent, such as dithiobis(succinimidyl propionate) (DSP), is added to the cells to stabilize protein-protein interactions.

• Cell Lysis and Co-immunoprecipitation: Cells are lysed, and the σ1 receptor is immunoprecipitated using a specific anti-σ1R antibody.

• ELISA: The amount of BiP that co-immunoprecipitates with the σ1 receptor is quantified using an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: A decrease in the amount of co-immunoprecipitated BiP in the presence of the test compound compared to the vehicle control indicates an agonist effect, as agonists promote the dissociation of the σ1R-BiP complex.

In Vitro Neuroprotection Assay Against β-Amyloid (Aβ) Induced Toxicity

This assay evaluates the ability of a compound to protect neurons from the toxic effects of β-amyloid peptides, a hallmark of Alzheimer's disease.

• Neuronal Cell Culture: Primary cortical neurons or a suitable neuronal cell line (e.g., SH-SY5Y) are cultured.

• Aβ Preparation: Aβ peptide (e.g., Aβ1-42 or Aβ25-35) is aggregated to form toxic oligomers or fibrils.

• Treatment: Neurons are pre-treated with the test compound for a specific duration before being exposed to the prepared Aβ aggregates.

• Incubation: The cells are incubated with the test compound and Aβ for a defined period (e.g., 24-48 hours).

• Viability Assessment: Cell viability is measured using various methods, such as the MTT assay (which measures mitochondrial metabolic activity), LDH assay (which measures lactate (B86563) dehydrogenase release from damaged cells), or by quantifying apoptotic markers like caspase-3 activation.

• Data Analysis: An increase in cell viability in the presence of the test compound compared to cells treated with Aβ alone indicates a neuroprotective effect.

Neurite Outgrowth Assay

This assay is used to assess the potential of a compound to promote the growth of neurites, which is crucial for neuronal development and regeneration.

• Cell Culture: A suitable neuronal cell line, such as PC12 or SH-SY5Y, or primary neurons are seeded in culture plates.

• Differentiation (if applicable): For some cell lines like PC12, a differentiation agent like Nerve Growth Factor (NGF) is added at a sub-optimal concentration to induce a baseline level of neurite outgrowth.

• Compound Treatment: The cells are treated with the test compound at various concentrations.

• Incubation: The cells are incubated for a period sufficient to allow for neurite extension (e.g., 24-72 hours).

• Imaging and Analysis: The cells are fixed and stained for neuronal markers (e.g., β-III tubulin). Images are captured using a microscope, and neurite length and branching are quantified using image analysis software.

• Data Analysis: A significant increase in neurite length or complexity in compound-treated cells compared to control cells indicates a positive effect on neurite outgrowth.

Mandatory Visualization

The following diagrams illustrate key signaling pathways and experimental workflows relevant to the evaluation of σ1 receptor agonists.

Caption: Sigma-1 Receptor Signaling Pathway.

Caption: Workflow for In Vitro Neuroprotection Assay.

Caption: Logical Framework for Comparing σ1 Agonists.

References

• 1. Sigma-1 Receptors and Neurodegenerative Diseases: Towards a Hypothesis of Sigma-1 Receptors as Amplifiers of Neurodegeneration and Neuroprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. Discovery and proof-of-concept study of a novel highly selective sigma-1 receptor agonist for antipsychotic drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. PRE-084 as a tool to uncover potential therapeutic applications for selective sigma-1 receptor activation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sigma1 and sigma2 receptor binding affinity and selectivity of SA4503 and fluoroethyl SA4503 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. PET Imaging of Sigma1 Receptors | Radiology Key [radiologykey.com]
• 14. Binding properties of SA4503, a novel and selective sigma 1 receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. selleckchem.com [selleckchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Neuroprotective effects of sigma-1 receptor agonists against beta-amyloid-induced toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Roles of sigma-1 receptors in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 20. pubs.rsc.org [pubs.rsc.org]
• 21. researchgate.net [researchgate.net]
• 22. Potentiation of Nerve Growth Factor-Induced Neurite Outgrowth by Fluvoxamine: Role of Sigma-1 Receptors, IP3 Receptors and Cellular Signaling Pathways | PLOS One [journals.plos.org]
• 23. researchgate.net [researchgate.net]

A Head-to-Head Comparison of WLB-87848 and Other Sigma-1 Receptor Agonists for Researchers

An in-depth analysis of the binding, functional activity, and experimental protocols for WLB-87848, PRE-084, (+)-pentazocine, SA4503, and DHEA sulfate.

This guide provides a comprehensive comparison of the novel σ1 (sigma-1) receptor agonist, WLB-87848, with other well-established σ1 agonists. The content is tailored for researchers, scientists, and drug development professionals, offering a detailed examination of quantitative experimental data, methodologies, and relevant signaling pathways to inform preclinical research and development.

Introduction to WLB-87848 and the Sigma-1 Receptor

The sigma-1 receptor (σ1R) is a unique intracellular chaperone protein primarily located at the mitochondria-associated endoplasmic reticulum membrane. It plays a crucial role in cellular signaling and has been implicated in a variety of neurological and psychiatric disorders. WLB-87848 is a recently identified, selective σ1 receptor agonist with a novel chemical structure.[1] Preclinical studies have demonstrated its neuroprotective potential, making it a compound of significant interest for further investigation.[1] This guide compares WLB-87848 to other key σ1 agonists: PRE-084, (+)-pentazocine, SA4503, and the endogenous neurosteroid DHEA sulfate.

Quantitative Data Summary

The following tables summarize the binding affinity and functional activity of WLB-87848 and other selected σ1 receptor agonists. Data has been compiled from various studies to provide a comparative overview.

Table 1: Sigma-1 Receptor Binding Affinity

Compound	Radioligand	Tissue/Cell Source	Kᵢ (nM)	IC₅₀ (nM)	Reference
WLB-87848	--INVALID-LINK---pentazocine	Guinea Pig Brain Membranes	3.1 ± 0.5	Unpublished Data
PRE-084	Not Specified	Not Specified	2.2	[2][3]
Not Specified	Not Specified	44	[4]
(+)-pentazocine	--INVALID-LINK---pentazocine	Guinea Pig Brain Membranes	5.13 ± 0.97	[5]
--INVALID-LINK---pentazocine	Rat Brain	~7	[6]
SA4503	--INVALID-LINK---pentazocine	Guinea Pig Brain Membranes	4.6	[7]
--INVALID-LINK---pentazocine	Guinea Pig Brain Membranes	17.4 ± 1.9	[8]
DHEA sulfate	Not Specified	Not Specified	[9]

Note: Direct comparison of binding affinities should be made with caution due to variations in experimental conditions across different studies.

Table 2: Functional Activity - BiP/σ1R Association Assay

The dissociation of the σ1 receptor from the binding immunoglobulin protein (BiP) is a key indicator of agonist activity.

Compound	Assay Type	Effect	Reference
WLB-87848	BiP/σ1R Association Assay	Agonist profile	[1]
PRE-084	BiP/σ1R Association Assay	Promotes dissociation	[4][10]
(+)-pentazocine	BRET assay for σ1R-BiP interaction	Agonist-induced change in BRET signal	[11]
SA4503	Not explicitly stated in search results	Not explicitly stated in search results
DHEA sulfate	Not explicitly stated in search results	Not explicitly stated in search results

Experimental Protocols

Radioligand Binding Assay for σ1 Receptor

This protocol is a generalized procedure based on common methodologies for determining the binding affinity of compounds to the σ1 receptor.

1. Membrane Preparation (from Guinea Pig Brain):

• Male Hartley guinea pig cortices are dissected from freshly harvested brains.

• The tissue is homogenized in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• The homogenate is centrifuged at a low speed to remove nuclei and cell debris.

• The resulting supernatant is then centrifuged at a high speed to pellet the membranes.

• The membrane pellet is washed and resuspended in a fresh assay buffer.[11][12]

2. Binding Assay:

• The assay is typically conducted in 96-well plates.

• Each well contains the membrane preparation, a specific concentration of the radioligand (e.g., --INVALID-LINK---pentazocine, typically at a concentration near its Kd), and varying concentrations of the competitor compound (e.g., WLB-87848 or other agonists).[11][12]

• Non-specific binding is determined in the presence of a high concentration of a known σ1 receptor ligand (e.g., 10 µM haloperidol).[13]

• The plates are incubated for a specific time at a controlled temperature (e.g., 120 minutes at room temperature).[11]

• The reaction is terminated by rapid filtration through glass fiber filters to separate bound and free radioligand.

• The filters are washed with cold buffer, and the radioactivity retained on the filters is measured by liquid scintillation counting.

3. Data Analysis:

• The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined by non-linear regression analysis.

• The inhibition constant (Kᵢ) is calculated from the IC₅₀ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

BiP/σ1R Association Assay (Co-Immunoprecipitation ELISA)

This assay is used to determine the functional activity of σ1 receptor ligands by measuring their effect on the interaction between σ1R and BiP.

1. Cell Culture and Treatment:

• A suitable cell line expressing σ1R and BiP (e.g., CHO cells) is used.[10]

• Cells are treated with the test compound (e.g., WLB-87848) for a specified duration (e.g., 30 minutes at 37°C).[10]

2. Cross-linking and Cell Lysis:

• Following treatment, a cross-linking agent (e.g., dithiobis(succinimidyl propionate)) is added to stabilize the protein-protein interactions.[10]

• The cells are then lysed to release the protein complexes.

3. Co-Immunoprecipitation:

• An antibody specific for the σ1 receptor is used to immunoprecipitate σ1R and any associated proteins from the cell lysate.

4. ELISA (Enzyme-Linked Immunosorbent Assay):

• The amount of BiP that co-immunoprecipitates with σ1R is quantified using an ELISA.

• The results are typically expressed as a percentage of the basal interaction observed in vehicle-treated cells.

5. Interpretation:

• A decrease in the amount of co-immunoprecipitated BiP in the presence of a test compound indicates that the compound is an agonist, as it promotes the dissociation of the σ1R-BiP complex.

Visualizations

Sigma-1 Receptor Signaling Pathway

Caption: Agonist binding to the σ1R-BiP complex induces its dissociation, leading to downstream signaling.

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for determining σ1 receptor binding affinity using a radioligand competition assay.

Experimental Workflow: BiP/σ1R Association Assay

Caption: Workflow for assessing σ1 agonist activity via the BiP/σ1R association assay.

References

• 1. WLB-87848, a Selective σ1 Receptor Agonist, with an Unusually Positioned NH Group as Positive Ionizable Moiety and Showing Neuroprotective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rndsystems.com [rndsystems.com]
• 3. PRE-084 hydrochloride | σ1 Receptors | Tocris Bioscience [tocris.com]
• 4. PRE-084 as a tool to uncover potential therapeutic applications for selective sigma-1 receptor activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and evaluation of optically pure [3H]-(+)-pentazocine, a highly potent and selective radioligand for sigma receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [3H](+)-pentazocine binding to rat brain sigma 1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sigma1 and sigma2 receptor binding affinity and selectivity of SA4503 and fluoroethyl SA4503 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Binding properties of SA4503, a novel and selective sigma 1 receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Pharmacological profiling of sigma 1 receptor ligands by novel receptor homomer assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. SIGMA RECEPTOR BINDING ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Age-related changes of the binding of [3h]SA4503 to sigma1 receptors in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Standard Operating Procedure: Disposal of WLB-87848

This document provides comprehensive procedures for the safe and compliant disposal of WLB-87848, a potent kinase inhibitor, and its associated waste streams. Adherence to these guidelines is mandatory for all laboratory personnel to ensure a safe working environment and maintain regulatory compliance.

Waste Stream Classification

All waste materials containing WLB-87848 must be treated as hazardous chemical waste. This includes pure compound, solutions, contaminated labware, and personal protective equipment (PPE). Proper segregation is critical for safe and efficient disposal.

Quantitative Disposal Parameters

The following table outlines the quantitative limits and parameters for the temporary storage and disposal of WLB-87848 waste.

Parameter	Specification	Rationale
Waste Category	Hazardous Chemical Waste	High potency and potential cytotoxicity.
Aqueous Waste (Liquid)	< 500 µg/L for drain disposal	Local regulations for non-acutely toxic chemical waste.[1]
> 500 µg/L must be collected in containers	Prevent environmental release of active pharmaceutical ingredient.
Solid Waste Container	UN-rated, HDPE, screw-top, 20 L max	Ensure chemical compatibility and prevent spills.
Liquid Waste Container	UN-rated, HDPE, screw-top, 10 L max	Ensure chemical compatibility and prevent spills.
Container Fill Limit	80% of total volume	Provide headspace to prevent pressure buildup and splashing.
On-site Storage Time	Maximum 90 days from accumulation start date	Compliance with hazardous waste accumulation regulations.
Labeling Requirement	"Hazardous Waste, Cytotoxic"	Clear identification of hazard for handling and disposal personnel.[1]

Experimental Protocol: Cellular Viability Assay with WLB-87848

The following protocol details a typical cell-based assay that generates WLB-87848 waste, necessitating the subsequent disposal procedures.

Objective: To determine the IC50 of WLB-87848 in a human cancer cell line (e.g., HCT116).

Methodology:

• Cell Seeding: HCT116 cells are seeded into 96-well microplates at a density of 5,000 cells per well and incubated for 24 hours.

• Compound Preparation: A 10 mM stock solution of WLB-87848 in DMSO is prepared. A serial dilution series (e.g., 100 µM to 1 nM) is created by diluting the stock in cell culture medium.

• Cell Treatment: The existing medium is aspirated from the cells, and 100 µL of the WLB-87848 dilutions are added to the respective wells. A vehicle control (DMSO in medium) is also included.

• Incubation: The plates are incubated for 72 hours at 37°C in a 5% CO2 incubator.

• Viability Assessment: 10 µL of a resazurin-based viability reagent is added to each well. The plates are incubated for another 4 hours.

• Data Acquisition: Fluorescence is measured using a plate reader (Excitation: 560 nm, Emission: 590 nm).

• Waste Generation: All materials from this protocol, including pipette tips, 96-well plates, and leftover compound solutions, are considered WLB-87848 waste and must be disposed of according to the procedures outlined below.

Step-by-Step Disposal Procedures

4.1 Solid Waste (Contaminated Labware, PPE, and Pure Compound):

• Segregation: At the point of generation, collect all non-sharp, solid waste contaminated with WLB-87848 (e.g., gloves, weigh boats, centrifuge tubes, pipette tips) in a designated, leak-proof plastic bag lined with an absorbent pad.

• Containerization: Once the bag is full or at the end of the procedure, securely seal it and place it into a designated 20 L UN-rated solid hazardous waste container.

• Labeling: Ensure the container is clearly labeled with "Hazardous Waste, Cytotoxic" and the primary constituents (WLB-87848). Log the date the first waste was added.

• Storage: Store the sealed container in a designated satellite accumulation area. Do not exceed the 90-day storage limit.

4.2 Liquid Waste (Aqueous and Organic Solutions):

• Segregation: Collect all liquid waste containing WLB-87848 in a designated 10 L UN-rated liquid hazardous waste container. Do not mix with other incompatible waste streams.

• Containerization: Use a funnel to transfer liquid waste into the container, ensuring the exterior remains clean. Do not fill beyond the 80% capacity line.

• Labeling: Securely cap the container and label it with "Hazardous Waste, Cytotoxic" and list all chemical constituents, including solvents and their approximate percentages. Log the accumulation start date.

• Storage: Store the container in secondary containment (e.g., a chemical-resistant tray) within a designated satellite accumulation area.

4.3 Sharps Waste (Needles, Scalpels):

• Containerization: Immediately place any sharps contaminated with WLB-87848 into a designated, puncture-proof sharps container.

• Labeling: The sharps container must be labeled as "Hazardous Waste, Cytotoxic Sharps".

• Disposal: Once the sharps container is three-quarters full, seal it and place it into the solid hazardous waste container for WLB-87848.

Visual Workflow for WLB-87848 Waste Disposal

The following diagram illustrates the decision-making process for the proper segregation and disposal of waste generated from experiments involving WLB-87848.

Caption: Decision workflow for the proper segregation of WLB-87848 hazardous waste.

References

• 1. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

Comprehensive Safety Protocols for Handling Novel Compound WLB-87848

Disclaimer: Information regarding the specific properties and hazards of a compound designated "WLB-87848" is not publicly available. In the absence of specific safety data, this document provides essential guidance on personal protective equipment (PPE) and handling procedures for a novel or uncharacterized chemical agent in a research and development setting. A conservative approach, assuming the substance is hazardous, is strongly recommended.

This guidance is intended for researchers, scientists, and drug development professionals to ensure a safe laboratory environment. The following protocols are based on established best practices for handling hazardous materials.

I. Guiding Principles for Handling Uncharacterized Compounds

Given the unknown nature of WLB-87848, all personnel must treat it as a substance with potential for high toxicity. The hierarchy of controls (elimination, substitution, engineering controls, administrative controls, and PPE) should be implemented. This guide focuses on the critical role of Personal Protective Equipment (PPE) as the last line of defense.[1]

II. Personal Protective Equipment (PPE) Requirements

A thorough hazard assessment should be conducted before any handling of WLB-87848.[1][2] The following table summarizes the recommended PPE for various laboratory operations involving this novel compound.

Operation	Required PPE	Enhanced Precautions (Based on Risk Assessment)
Low-Volume Handling (e.g., weighing, preparing solutions in a fume hood)	- Nitrile gloves (double-gloving recommended)- Safety glasses with side shields- Flame-resistant lab coat	- Chemical splash goggles- Face shield- Disposable gown with tight-fitting cuffs
Solution Transfers and Manipulations	- Double nitrile gloves- Chemical splash goggles- Flame-resistant lab coat	- Face shield- Chemical-resistant apron- Disposable sleeve covers
Heating or Operations with Aerosolization Potential	- Double nitrile gloves- Chemical splash goggles and face shield- Flame-resistant lab coat- Appropriate respiratory protection (e.g., N95 or higher, based on risk assessment)	- Full-face respirator- Chemical-resistant suit
Working with Large Quantities	- Heavy-duty chemical-resistant gloves (e.g., butyl rubber, neoprene) over nitrile gloves- Chemical splash goggles and face shield- Chemical-resistant apron over a flame-resistant lab coat	- Full-face respirator or Powered Air-Purifying Respirator (PAPR)- Chemical-resistant suit
Emergency Spill Response	- Chemical-resistant gloves (double-gloving)- Chemical splash goggles and face shield- Chemical-resistant apron or suit- Appropriate respiratory protection	- Self-Contained Breathing Apparatus (SCBA) for large or unknown spills

III. Detailed Protocols and Procedures

A. Glove Selection and Use:

• Glove Type: In the absence of specific chemical compatibility data for WLB-87848, nitrile gloves are a reasonable starting point for incidental contact. For prolonged contact or immersion, heavier-duty gloves such as neoprene or butyl rubber should be considered.

• Double Gloving: For many operations involving hazardous drugs or novel compounds, wearing two pairs of gloves is standard practice.[3] The inner glove should be tucked under the cuff of the lab coat, and the outer glove should go over the cuff.

• Inspection and Disposal: Always inspect gloves for tears or punctures before use.[2] Change gloves immediately if they are compromised or after a set interval based on the operation's risk.[3] Dispose of used gloves as hazardous waste.

B. Eye and Face Protection:

• Standard Protection: At a minimum, ANSI Z87.1-compliant safety glasses with side shields are required for all laboratory work.[1][2]

• Enhanced Protection: When there is a risk of splashes or sprays, chemical splash goggles should be worn. For higher-risk procedures, a face shield should be used in conjunction with goggles.[2]

C. Protective Clothing:

• A flame-resistant lab coat that is fully buttoned is the minimum requirement.

• For procedures with a higher risk of splashes, a chemical-resistant apron should be worn over the lab coat.

• In high-hazard situations, a disposable gown made of a low-permeability fabric with a solid front and tight-fitting cuffs is recommended.[3]

D. Respiratory Protection:

The need for respiratory protection must be determined by a formal risk assessment. If WLB-87848 is a powder or there is a potential for aerosolization, respiratory protection is necessary. A NIOSH-approved respirator (e.g., N95, or a respirator with chemical cartridges) should be selected based on the anticipated exposure. All personnel requiring respirators must be medically cleared, trained, and fit-tested.

IV. Operational and Disposal Plans

A. Handling Workflow:

The following diagram illustrates a logical workflow for handling WLB-87848, from preparation to disposal.

Caption: Workflow for Handling WLB-87848

B. Disposal Plan:

All materials that come into contact with WLB-87848, including gloves, disposable lab coats, plasticware, and contaminated cleaning materials, must be disposed of as hazardous chemical waste in accordance with institutional and local regulations.

V. Emergency Procedures

In the event of an exposure or spill:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

• Spill: Evacuate the immediate area. If the spill is large or you are not trained to handle it, alert your institution's environmental health and safety department. For small spills, use an appropriate spill kit, wearing the PPE outlined in the table above.

References

• 1. Frontiers | A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection [frontiersin.org]
• 2. Chapter 3 - Personal Protective Equipment [ehs.cornell.edu]
• 3. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]